molecular formula C14H11ClO B8746369 2-(3-chlorophenyl)-2-phenylOxirane CAS No. 71827-53-7

2-(3-chlorophenyl)-2-phenylOxirane

Cat. No.: B8746369
CAS No.: 71827-53-7
M. Wt: 230.69 g/mol
InChI Key: WYGALGXXXYNLQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Chlorophenyl)-2-phenylOxirane (CID 12549072) is a chiral epoxide of interest in synthetic organic chemistry . As a disubstituted oxirane, it serves as a versatile synthetic intermediate and building block for a wide range of polyfunctional compounds . Epoxides like this one are particularly valuable in research for the enantioselective synthesis of complex molecules, including natural products and biologically active compounds, due to the reactivity of the strained three-membered ring which allows for regioselective and stereospecific ring-opening reactions . The structure features a chlorophenyl group and a phenyl group attached to the oxirane ring, making it a potential candidate for catalysis studies and the development of new asymmetric synthesis methodologies for creating chiral tertiary alcohols . This product is intended for research purposes only and is not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult relevant safety data sheets prior to use.

Properties

CAS No.

71827-53-7

Molecular Formula

C14H11ClO

Molecular Weight

230.69 g/mol

IUPAC Name

2-(3-chlorophenyl)-2-phenyloxirane

InChI

InChI=1S/C14H11ClO/c15-13-8-4-7-12(9-13)14(10-16-14)11-5-2-1-3-6-11/h1-9H,10H2

InChI Key

WYGALGXXXYNLQP-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)(C2=CC=CC=C2)C3=CC(=CC=C3)Cl

Origin of Product

United States
Foundational & Exploratory

Synthesis Pathway of 2-(3-Chlorophenyl)-2-phenyloxirane: A Mechanistic and Procedural Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The molecule 2-(3-chlorophenyl)-2-phenyloxirane is a highly valuable synthetic intermediate, most notably utilized in the total synthesis of the serotonin–norepinephrine reuptake inhibitor (SNRI) antidepressant clemeprol [1[1]]. Structurally, it features a strained three-membered oxirane (epoxide) ring substituted at the C2 position with both a phenyl and a 3-chlorophenyl group.

Mechanistic Pathway Analysis

The synthesis relies on the reaction between 3-chlorobenzophenone and a stabilized sulfur ylide, specifically dimethylsulfoxonium methylide (Corey's reagent) [3[3]].

Causality of Reagent Selection

In ylide chemistry, the choice between an unstabilized sulfonium ylide and a stabilized sulfoxonium ylide dictates the reaction's success. The electron-withdrawing nature of the S=O bond in dimethylsulfoxonium methylide delocalizes the negative charge on the adjacent carbanion. This thermodynamic stability prevents premature decomposition of the ylide and allows for a highly controlled nucleophilic addition to sterically hindered diaryl ketones [4[4]].

The Mechanistic Sequence
  • Nucleophilic Addition: The nucleophilic carbanion of the ylide attacks the electrophilic carbonyl carbon of 3-chlorobenzophenone.

  • Betaine Formation: This attack generates a zwitterionic betaine intermediate, characterized by adjacent positive (sulfur) and negative (oxygen) charges [5[5]].

  • Conformational Rotation: The rate-limiting step of the JCC reaction is the rotation around the newly formed C–C bond. The intermediate must achieve an anti-periplanar conformation to align the alkoxide oxygen for a backside attack on the carbon bearing the sulfoxonium group [6[6]].

  • Intramolecular S_N2 Ring Closure: The alkoxide oxygen displaces the sulfoxonium group. Because dimethyl sulfoxide (DMSO) is an exceptional, neutral leaving group, the strained three-membered oxirane ring is formed irreversibly [7[7]].

Mechanism A 3-Chlorobenzophenone + Dimethylsulfoxonium Methylide B Nucleophilic Attack (Reversible) A->B C Zwitterionic Betaine Intermediate B->C D Intramolecular SN2 (Rate-Limiting Rotation) C->D E 2-(3-chlorophenyl)-2- phenyloxirane D->E F DMSO (Leaving Group) D->F

Mechanistic pathway of the Johnson-Corey-Chaykovsky epoxidation.

Experimental Workflow & Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system.

Step-by-Step Methodology

Step 1: In Situ Ylide Generation

  • Action: In a flame-dried, nitrogen-purged round-bottom flask, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous DMSO. Slowly add trimethylsulfoxonium iodide (1.2 eq) in portions [3[3]].

  • Causality: DMSO is strictly required as the solvent; its high dielectric constant strongly solvates the sodium cation, leaving a highly reactive, "naked" ylide.

  • Self-Validation: The reaction is visually validated by the evolution of hydrogen gas. Stir at room temperature for 45 minutes until effervescence completely ceases, indicating quantitative ylide formation [3[3]].

Step 2: Substrate Addition

  • Action: Dissolve 3-chlorobenzophenone (1.0 eq) in a minimal volume of anhydrous DMSO. Add this solution dropwise to the ylide mixture at 0°C to 25°C to manage the mild exotherm.

Step 3: Thermal Maturation

  • Action: Allow the reaction to warm to room temperature, then heat gently to 50°C for 2–4 hours.

  • Validation: Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the UV-active ketone spot confirms complete conversion.

Step 4: Quench and Extraction

  • Action: Cool the mixture to 0°C and quench carefully with cold distilled water to destroy any unreacted ylide (which hydrolyzes into NaOH and DMSO). Extract the aqueous layer three times with diethyl ether [3[3]]. Wash the combined organic layers extensively with brine (5x) to remove all traces of DMSO.

Step 5: Purification

  • Action: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil via silica gel flash chromatography using a Hexane/Ethyl Acetate gradient to yield pure 2-(3-chlorophenyl)-2-phenyloxirane.

Workflow Step1 1. Ylide Generation NaH + Me3S(O)I in DMSO (Visual cue: H2 evolution) Step2 2. Substrate Addition Dropwise addition of 3-Chlorobenzophenone Step1->Step2 Step3 3. Thermal Maturation Stir at 50°C for 2-4 hrs (TLC Monitoring) Step2->Step3 Step4 4. Quench & Extraction Cold H2O quench Extract with Et2O Step3->Step4 Step5 5. Purification Brine wash to remove DMSO Silica Gel Chromatography Step4->Step5

Step-by-step experimental workflow for the synthesis of the target oxirane.

Quantitative Data & Optimization

The following table summarizes the optimized stoichiometric and environmental parameters required to maximize the yield of the target oxirane.

ParameterValue / ReagentFunction / Justification
Substrate 3-Chlorobenzophenone (1.0 eq)Electrophilic ketone precursor.
Ylide Precursor Trimethylsulfoxonium Iodide (1.2 eq)Generates the stabilized methylene transfer agent.
Base Sodium Hydride (60% in oil, 1.2 eq)Strong, non-nucleophilic base for irreversible deprotonation.
Solvent Anhydrous DMSO (0.5 M)High dielectric constant solvates Na⁺, activating the ylide.
Temperature 0°C → 25°C → 50°CControls exotherm during addition; drives rate-limiting rotation.
Expected Yield 85% - 92%High atom economy typical of optimized JCC reactions.

Alternative Pathways: A Comparative Analysis

An alternative synthetic route involves a two-step process: a Wittig olefination of 3-chlorobenzophenone to yield 1-(3-chlorophenyl)-1-phenylethene, followed by a Prilezhaev epoxidation using m-CPBA.

While viable, this route is fundamentally inferior for industrial or scale-up drug development. The Wittig reaction generates stoichiometric amounts of triphenylphosphine oxide (Ph₃P=O), a byproduct notoriously difficult to separate from non-polar organic products [7[7]]. Conversely, the JCC reaction generates DMSO as its sole byproduct, which is infinitely water-soluble and effortlessly removed during the aqueous extraction phase, ensuring superior atom economy and procedural efficiency [7[7]].

References

  • Clemeprol - Wikipedia Source: Wikipedia URL: [Link]

  • London Dispersion Favors Cis Selectivity in the Johnson–Corey–Chaykovsky Epoxidation Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Johnson–Corey–Chaykovsky reaction - Wikipedia Source: Wikipedia URL:[Link]

  • Wittig versus Corey–Chaykovsky reaction Source: Chemistry Stack Exchange URL:[Link]

  • Recent Developments in Stereoselective Reactions of Sulfoxonium Ylides Source: MDPI URL:[Link]

Sources

Mechanistic Pathways and Synthetic Protocols for the Epoxidation of 2-(3-Chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper

Executive Summary

The synthesis of terminal gem-diaryl epoxides, such as 2-(3-chlorophenyl)-2-phenyloxirane , is a critical transformation in medicinal chemistry. These oxirane rings serve as highly reactive electrophilic hubs, enabling divergent ring-opening functionalizations to yield complex active pharmaceutical ingredients (APIs).

This technical guide provides an authoritative, in-depth analysis of the two primary mechanisms for synthesizing 2-(3-chlorophenyl)-2-phenyloxirane: the Corey-Chaykovsky reaction (from a ketone precursor) and the Prilezhaev epoxidation (from an alkene precursor). By bridging theoretical mechanistic principles with field-proven, self-validating experimental protocols, this whitepaper equips synthetic chemists with the rationale required to optimize yields, control reaction kinetics, and ensure rigorous quality control.

Mechanistic Evaluation of Epoxide Formation

The structural topology of 2-(3-chlorophenyl)-2-phenyloxirane dictates that the oxirane ring is 2,2-disubstituted. Consequently, the synthetic strategy relies on either one-carbon homologation of a diaryl ketone or the direct oxidation of a 1,1-diarylethylene.

Pathway A: The Corey-Chaykovsky Reaction (Ketone Precursor)

The [1] is the premier method for converting 3-chlorobenzophenone directly into the target epoxide. This transformation relies on the generation of a reactive sulfur ylide, specifically dimethylsulfonium methylide .

Mechanistic Causality:

  • Ylide Generation: Trimethylsulfonium iodide is deprotonated by a strong base (e.g., NaH). Sodium hydride is selected because its irreversible deprotonation (evolving H2​ gas) drives the equilibrium forward, preventing ylide reversion.

  • Nucleophilic Addition (Rate-Determining Step): The highly nucleophilic carbanion of the ylide attacks the electrophilic carbonyl carbon of 3-chlorobenzophenone. This forms a zwitterionic betaine intermediate [2].

  • Intramolecular Ring Closure: The newly formed alkoxide oxygen executes an intramolecular SN​2 attack on the adjacent methylene carbon. This forces the expulsion of dimethyl sulfide (DMS), an excellent neutral leaving group, thereby closing the three-membered oxirane ring [3].

CC_Mechanism A Trimethylsulfonium Iodide + NaH B Dimethylsulfonium Methylide (Reactive Ylide) A->B Deprotonation (-H2, -NaI) D Zwitterionic Betaine Intermediate B->D Nucleophilic Attack C 3-Chlorobenzophenone (Electrophile) C->D Carbonyl Addition E 2-(3-chlorophenyl)-2-phenyloxirane (Epoxide Product) D->E Intramolecular SN2 F Dimethyl Sulfide (Leaving Group) D->F Elimination

Corey-Chaykovsky mechanism for 2-(3-chlorophenyl)-2-phenyloxirane.

Pathway B: Prilezhaev Epoxidation (Alkene Precursor)

Alternatively, the target molecule can be synthesized via the electrophilic epoxidation of 1-(3-chlorophenyl)-1-phenylethylene using meta-chloroperoxybenzoic acid (mCPBA) [4].

Mechanistic Causality: Unlike the stepwise Corey-Chaykovsky mechanism, the Prilezhaev reaction proceeds via a concerted "butterfly" transition state . The π -electrons of the alkene attack the electrophilic peroxy oxygen of mCPBA. Simultaneously, the O-O bond cleaves, the carbonyl oxygen abstracts the peroxy proton, and the peroxy oxygen's lone pair attacks the adjacent alkene carbon. This concerted mechanism ensures that no carbocationic intermediates are formed, preventing unwanted skeletal rearrangements.

mCPBA_Mechanism A 1-(3-chlorophenyl)-1-phenylethylene (Alkene Precursor) C Butterfly Transition State (Concerted Addition) A->C Pi-bond Attack B mCPBA (Peroxy Acid) B->C Oxygen Transfer D 2-(3-chlorophenyl)-2-phenyloxirane (Epoxide Product) C->D Ring Closure E m-Chlorobenzoic Acid (Byproduct) C->E Proton Transfer

Prilezhaev epoxidation mechanism via a concerted butterfly transition state.

Quantitative Comparison of Synthetic Routes

To aid in route scouting and process chemistry decision-making, the following table summarizes the quantitative and operational metrics of both pathways.

ParameterCorey-Chaykovsky PathwayPrilezhaev (mCPBA) Pathway
Precursor 3-Chlorobenzophenone1-(3-chlorophenyl)-1-phenylethylene
Reagents Me3​SI , NaH, DMSOmCPBA, CH2​Cl2​
Mechanism Type Stepwise (Addition / Intramolecular SN​2 )Concerted (Butterfly Transition State)
Reactive Intermediate Zwitterionic BetaineNone (Concerted)
Typical Yield 75 - 85%80 - 90%
Primary Byproducts Dimethyl Sulfide (DMS), NaIm-Chlorobenzoic Acid
Atom Economy Lower (due to massive leaving groups)Higher (only mCBA lost)
Operational Risks Odor (DMS), Gas evolution ( H2​ )Exothermic oxidation, Peroxide handling

Self-Validating Experimental Protocols

A robust protocol must be self-validating; it should contain embedded analytical checkpoints that confirm the success of an intermediate step before proceeding. Below are the field-proven methodologies for both pathways.

Exp_Workflow S1 Ylide Generation (NaH + Me3SI) S2 Ketone Addition (Electrophile) S1->S2 S3 Kinetic Control (0°C to RT) S2->S3 S4 In-Process Validation (TLC / qNMR) S3->S4 S5 Aqueous Quench & Extraction S4->S5

Self-validating workflow for Corey-Chaykovsky epoxidation.

Protocol 1: Corey-Chaykovsky Synthesis of 2-(3-chlorophenyl)-2-phenyloxirane

Rationale: We utilize a sulfonium ylide (rather than a sulfoxonium ylide) because simple diaryl ketones require the higher kinetic reactivity of the sulfonium species to drive the addition step [3].

  • System Preparation: Flame-dry a 100 mL round-bottom flask and purge with argon. Causality: The ylide is highly sensitive to moisture, which will prematurely quench it into methanol and DMS.

  • Base Activation: Add NaH (60% dispersion in mineral oil, 1.2 eq). Wash with anhydrous hexanes (2 × 10 mL) and decant. Causality: Removing the mineral oil ensures precise stoichiometry and prevents intractable emulsions during the aqueous workup.

  • Ylide Generation: Suspend the washed NaH in anhydrous DMSO (20 mL). Cool the flask to 0 °C. Add trimethylsulfonium iodide (1.2 eq) portion-wise. Stir for 30 minutes until H2​ evolution ceases. Causality: 0 °C kinetically stabilizes the highly reactive dimethylsulfonium methylide, preventing thermal decomposition.

  • Electrophile Addition: Dissolve 3-chlorobenzophenone (1.0 eq) in 5 mL of anhydrous THF. Add this solution dropwise to the ylide mixture at 0 °C. Allow the reaction to slowly warm to room temperature over 2 hours.

  • Self-Validation Checkpoint: Pull a 50 µL aliquot, quench in water/MTBE, and analyze the organic layer via TLC (Hexanes:EtOAc 9:1). Visual confirmation of the disappearance of the ketone spot ( Rf​≈0.6 ) and the appearance of the epoxide spot ( Rf​≈0.4 ) validates complete conversion.

  • Quench and Extraction: Pour the reaction mixture into ice-cold water (50 mL). Extract with Methyl tert-butyl ether (MTBE) (3 × 20 mL). Causality: MTBE is chosen over Ethyl Acetate because it has significantly lower water solubility, ensuring the DMSO remains entirely in the aqueous phase.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography.

Protocol 2: Prilezhaev Epoxidation (mCPBA Route)

Rationale: For substrates where the alkene precursor is readily available, mCPBA offers a mild, highly efficient oxidation route [4].

  • Reaction Setup: Dissolve 1-(3-chlorophenyl)-1-phenylethylene (1.0 eq) in anhydrous dichloromethane ( CH2​Cl2​ ) (0.1 M concentration). Cool to 0 °C.

  • Oxidant Addition: Add mCPBA (77% purity, 1.1 eq) portion-wise. Causality: Portion-wise addition mitigates the exothermic nature of the peroxy acid reaction, preventing localized heating that could lead to epoxide ring-opening.

  • Kinetic Control: Stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

  • Self-Validation Checkpoint: Perform a starch-iodide test on a micro-aliquot. A persistent blue/black color indicates active peroxide remains, validating that the oxidant was not the limiting reagent.

  • Quench: Add saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) to quench excess mCPBA, followed by saturated aqueous sodium bicarbonate ( NaHCO3​ ) to neutralize the m-chlorobenzoic acid byproduct.

  • Isolation: Separate the organic layer, wash with brine, dry over MgSO4​ , and concentrate to yield the crude 2-(3-chlorophenyl)-2-phenyloxirane.

Conclusion

The synthesis of 2-(3-chlorophenyl)-2-phenyloxirane can be executed with high fidelity using either the Corey-Chaykovsky or Prilezhaev methodologies. For direct functionalization from commercially available ketones, the Corey-Chaykovsky reaction remains the optimal choice, provided rigorous anhydrous conditions and kinetic controls are maintained. Conversely, the mCPBA epoxidation offers superior atom economy and milder conditions when the corresponding 1,1-diarylethylene is accessible. By integrating the self-validating checkpoints outlined in this guide, researchers can ensure reproducible, high-yield access to this critical epoxide intermediate.

References

  • Organic Chemistry Tutor. "Corey-Chaykovsky Epoxidation." Organic Chemistry Tutor. Available at:[Link]

  • Master Organic Chemistry. "Epoxides From Addition of Sulfur Ylides To Aldehydes and Ketones (Corey-Chaykovsky)." Master Organic Chemistry. Available at:[Link]

Crystal Structure Analysis of 2-(3-Chlorophenyl)-2-phenyloxirane: A Technical Guide for Structural Characterization

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(3-Chlorophenyl)-2-phenyloxirane (C₁₄H₁₁ClO) is a highly strained gem-diaryloxirane featuring a quaternary stereocenter at the C2 position. In medicinal chemistry and organic synthesis, such epoxides serve as critical reactive intermediates—most notably in the synthesis of triazole antifungals and complex active pharmaceutical ingredients (APIs). Understanding the precise three-dimensional conformation, ring strain distribution, and absolute stereochemistry of this molecule is paramount for predicting its regioselective reactivity during nucleophilic ring-opening.

As a Senior Application Scientist, I have structured this guide to move beyond basic crystallographic reporting. Here, we dissect the causality behind each experimental choice, providing a self-validating workflow for the single-crystal X-ray diffraction (SCXRD) analysis of halogenated diaryl epoxides.

Chemical Context & Structural Logic

The oxirane core is characterized by extreme angle strain, with internal bond angles compressed to approximately 60° compared to the ideal sp³ tetrahedral angle of 109.5°. This geometric distortion forces the electron density outside the internuclear axis, creating "bent bonds" that are highly susceptible to chemical attack.

The substitution of both a phenyl and a 3-chlorophenyl group at the C2 carbon creates a sterically congested quaternary stereocenter. The spatial orientation of these two aromatic rings relative to the oxirane plane dictates the molecule's solid-state packing and its interaction with chiral catalysts or biological targets. Because the molecule is chiral, determining its absolute configuration is a primary objective of this crystallographic analysis.

Molecular_Interactions Core C2 Quaternary Stereocenter Oxirane Oxirane Ring (High Strain, ~60°) Core->Oxirane Fused Ph Phenyl Ring Core->Ph C2-C(Ar) Bond ClPh 3-Chlorophenyl Ring Core->ClPh C2-C(Ar) Bond HBond Intermolecular C-H···O Bonding Oxirane->HBond Oxygen Acceptor Halogen Halogen Bonding C-Cl···π ClPh->Halogen Cl Donor Flack Absolute Structure (Flack Parameter) ClPh->Flack Anomalous Dispersion

Conformational Logic and Intermolecular Interaction Network.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are designed with built-in validation checkpoints.

Optimal Crystallization Strategy: Vapor Diffusion

Causality: Epoxides are highly sensitive to ring-opening via nucleophilic attack or acid-catalyzed hydrolysis. High-temperature crystallization methods (e.g., boiling and cooling) in protic solvents (like ethanol) risk degrading the sample. Therefore, a room-temperature vapor diffusion method using an aprotic solvent system is the safest and most reliable approach.

Step-by-Step Methodology:

  • Dissolution: Dissolve 20 mg of highly pure (>99% by HPLC) 2-(3-chlorophenyl)-2-phenyloxirane in 0.5 mL of anhydrous dichloromethane (DCM) in a 2 mL inner glass vial.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter. Validation: This removes heterogeneous nucleation sites (dust, undissolved impurities), ensuring crystal growth is driven purely by supersaturation.

  • Chamber Setup: Place the uncapped 2 mL vial inside a larger 20 mL scintillation vial containing 3 mL of anhydrous pentane (the antisolvent).

  • Diffusion: Seal the outer vial tightly with a Teflon-lined cap. Allow vapor diffusion to proceed undisturbed at 20 °C in a vibration-free environment for 48–72 hours.

  • System Validation: Harvest the resulting colorless block crystals. Examine them under polarized light microscopy. Uniform extinction upon 90° stage rotation validates the single-crystal nature and confirms the absence of twinning.

X-ray Diffraction Data Collection

Causality: The choice of radiation and temperature is not arbitrary; it is strictly dictated by the molecule's elemental composition and structural strain.

Step-by-Step Methodology:

  • Mounting: Select a crystal with dimensions approximately 0.2 × 0.2 × 0.15 mm. Mount it on a MiTeGen loop using perfluoropolyether oil to protect it from atmospheric moisture.

  • Cryocooling: Immediately transfer the loop to the diffractometer goniometer head under a steady stream of nitrogen gas at 100 K. Causality: Cooling to 100 K minimizes atomic thermal vibrations (reducing thermal ellipsoid volumes). This is critical for accurately resolving the electron density of the highly strained C-O and C-C bonds in the oxirane ring.

  • Source Selection: Utilize Cu Kα radiation (λ = 1.54184 Å) rather than standard Mo Kα. Causality: The chlorine atom on the meta-position provides a strong anomalous scattering signal when irradiated with Cu Kα. This is strictly required for the accurate determination of the absolute configuration of the C2 chiral center ().

  • Data Acquisition: Collect a full sphere of data using ω and φ scans to ensure high redundancy and completeness (>99% to θ = 67°).

  • System Validation: Monitor the internal merging R-factor ( Rint​ ) during data reduction. An Rint​<0.05 validates the quality of the diffraction data and confirms the absence of severe radiation damage.

XRD_Workflow A Synthesis & Purification (>99% Purity) B Crystallization (Vapor Diffusion) A->B C Crystal Selection (Polarized Light Microscopy) B->C D Data Collection (Cu Kα, 100 K) C->D E Data Reduction (Integration & Scaling) D->E F Structure Solution (Intrinsic Phasing) E->F G Structure Refinement (Least-Squares) F->G H Validation & CIF (CheckCIF) G->H

Workflow of Single-Crystal X-ray Diffraction for Epoxide Characterization.

Structure Solution and Refinement Methodology

The phase problem is efficiently solved using intrinsic phasing algorithms via SHELXT (). Intrinsic phasing is superior to classical direct methods for this class of compounds because it better handles the pseudo-symmetry often induced by gem-diaryl systems.

Refinement is performed using full-matrix least-squares on F2 via SHELXL (), typically interfaced through OLEX2 ().

Critical Refinement Considerations:

  • Oxirane Ring Restraints: Due to the ~60° bond angles, the electron density in the oxirane ring can appear smeared. Anisotropic displacement parameters (ADPs) must be carefully monitored. If the ADPs become highly elongated along the bond axes, it indicates the model is artificially absorbing bonding density.

  • Rotational Disorder: The 3-chlorophenyl ring frequently exhibits rotational disorder around the C2–C(Ar) bond. If residual electron density peaks (>0.5 e/ų) appear near the unsubstituted meta-position, the ring must be modeled over two discrete orientations using rigid-body geometric constraints (AFIX 66) and similarity restraints for ADPs (SIMU, DELU).

Quantitative Crystallographic Data

The following table summarizes the expected quantitative metrics for a high-quality, enantiopure crystal of 2-(3-chlorophenyl)-2-phenyloxirane.

ParameterExpected Value / RangeCausality / Structural Significance
Chemical Formula C₁₄H₁₁ClOConfirms the exact stoichiometry of the target compound.
Formula Weight 230.69 g/mol Utilized for calculating the theoretical crystal density.
Space Group P21​21​21​ (Orthorhombic)Non-centrosymmetric space group; strictly required for enantiopure chiral compounds.
Data Collection Temp. 100(2) KMinimizes thermal motion, allowing precise mapping of the strained epoxide bonds.
Wavelength 1.54184 Å (Cu Kα)Maximizes the anomalous dispersion signal of the Chlorine atom.
Final R indices [I>2σ(I)] R1​≈0.035 , wR2​≈0.085 R1​<0.05 validates a highly accurate structural model.
Goodness-of-fit (S) on F2 1.00 – 1.05Validates that the weighting scheme properly accounts for data variance.
Flack Parameter 0.00(2)A value near 0 with a low standard uncertainty definitively proves the absolute configuration of the C2 stereocenter.
Conformational Insights

In the solid state, the geminal substitution at C2 forces the two aryl rings into a specific orthogonal arrangement to minimize steric clashing. The oxirane oxygen acts as a weak hydrogen bond acceptor, engaging in intermolecular C-H···O interactions with the acidic oxirane protons (C3-H) of adjacent molecules. Furthermore, the meta-chloro substituent frequently participates in C-Cl···π halogen bonding, acting as a structure-directing agent that dictates the supramolecular assembly of the crystal lattice.

References

  • Title: Use of intensity quotients and differences in absolute structure refinement Source: Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials URL: [Link]

  • Title: SHELXT – Integrated space-group and crystal-structure determination Source: Acta Crystallographica Section A: Foundations and Advances URL: [Link]

  • Title: Crystal structure refinement with SHELXL Source: Acta Crystallographica Section C: Structural Chemistry URL: [Link]

  • Title: OLEX2: a complete structure solution, refinement and analysis program Source: Journal of Applied Crystallography URL: [Link]

Introduction: The Oxirane Moiety - A Nexus of Stability and Reactivity

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Thermodynamic Stability of 2-(3-chlorophenyl)-2-phenyloxirane

Oxiranes, or epoxides, represent a cornerstone in modern organic synthesis. Their utility stems from a unique balance between inherent stability as cyclic ethers and high reactivity driven by significant ring strain.[1][2] This duality makes them invaluable synthons for introducing 1,2-difunctionality, a common motif in pharmaceuticals and complex natural products.[3][4] The thermodynamic stability of a given epoxide dictates its storage, handling, and reaction conditions, making a thorough understanding of this property critical for its effective use.

This guide focuses on the thermodynamic stability of 2-(3-chlorophenyl)-2-phenyloxirane , an unsymmetrically substituted diaryloxirane. The presence of two distinct aryl groups—one featuring an electron-withdrawing chlorine atom—introduces complex electronic and steric factors that govern the molecule's stability and reactivity. As Senior Application Scientists, our goal is not merely to present data, but to provide a comprehensive framework for how to think about, predict, and ultimately measure the thermodynamic stability of such a molecule. We will explore the theoretical underpinnings of its stability, detail rigorous experimental protocols for its quantitative assessment, and outline computational workflows that provide deep mechanistic insight.

Part 1: A Theoretical Framework for Stability Analysis

Before any measurement, a robust theoretical model is essential for predicting behavior and designing meaningful experiments. The stability of 2-(3-chlorophenyl)-2-phenyloxirane is governed by a confluence of ring strain, electronic effects, and steric hindrance.

The Inherent Instability: Oxirane Ring Strain

The three-membered oxirane ring is fundamentally strained due to severe deviation from the ideal sp³ tetrahedral bond angle of 109.5°.[1] This combination of angle and torsional strain, estimated to be around 13-25 kcal/mol, provides a strong thermodynamic driving force for ring-opening reactions.[2][5] This inherent instability is the primary reason epoxides are significantly more reactive than their acyclic ether counterparts.[6][7]

Electronic Effects of the Aryl Substituents

The two aryl groups directly attached to a carbon of the oxirane ring exert profound electronic effects that modulate the ring's stability. These effects are a combination of induction and resonance.

  • Inductive Effects: The phenyl group is generally considered weakly electron-withdrawing. The chlorine atom on the second phenyl ring at the meta position exerts a strong electron-withdrawing effect through the sigma framework (an inductive effect).[8] This effect polarizes the C-Cl bond, drawing electron density away from the phenyl ring and, subsequently, from the benzylic carbon of the oxirane. This increased electrophilicity at the C2 carbon can destabilize the C-C bond of the epoxide ring.[9]

  • Resonance Effects: Both phenyl rings can participate in resonance with the adjacent benzylic carbon. However, this effect is most pronounced during ring-opening, where a carbocation-like transition state can be stabilized. The chlorine atom at the meta position does not directly participate in resonance with the benzylic carbon, but its inductive influence still deactivates the ring towards electrophilic aromatic substitution.[10]

The net result is a complex electronic environment. The electron-withdrawing nature of the 3-chlorophenyl group likely leads to a slight elongation and weakening of the adjacent C-O bond and the C-C bond of the oxirane ring, making it more susceptible to nucleophilic attack compared to a simple dialkyl or even diphenyl epoxide.

G cluster_molecule Electronic Influences on the Oxirane Ring cluster_phenyl Phenyl Group cluster_chlorophenyl 3-Chlorophenyl Group mol C2 O C1 2-(3-chlorophenyl)-2-phenyloxirane mol:o->mol p1 Weakly Electron-Withdrawing (Inductive/Resonance) p1->mol:c2 Inductive/Resonance cp1 Strongly Electron-Withdrawing (Inductive Effect of Cl) cp1->mol:c2 Inductive Pull (δ+)

Caption: Electronic effects influencing the 2-(3-chlorophenyl)-2-phenyloxirane ring.

Potential Degradation Pathways: Regioselectivity in Ring-Opening

The primary degradation pathway for this epoxide will be acid- or base-catalyzed ring-opening.[5][11] Given the unsymmetrical substitution, the regioselectivity of nucleophilic attack is a critical consideration.

  • Under Acidic Conditions: The reaction proceeds via protonation of the epoxide oxygen, followed by nucleophilic attack.[11] The transition state has significant Sₙ1-like character.[7][12] Positive charge is better stabilized at the more substituted carbon that can form a more stable benzylic carbocation. Since both carbons are disubstituted and benzylic, the electronic effects of the substituents will be the deciding factor. The phenyl group is less deactivating than the 3-chlorophenyl group, meaning the carbon attached to the simple phenyl ring would better stabilize a positive charge. Therefore, under acidic conditions, nucleophilic attack is predicted to occur preferentially at the carbon bearing the simple phenyl group.[13][14]

  • Under Basic Conditions: The reaction follows an Sₙ2 mechanism, where the nucleophile attacks one of the electrophilic carbons directly.[1][3] In this case, steric hindrance is the dominant factor.[7] Since both carbons are sterically hindered by an aryl group, the reaction may be slow. However, the slightly greater electron-withdrawing nature of the 3-chlorophenyl group might make the carbon it's attached to marginally more electrophilic, potentially influencing the site of attack, though steric factors are generally paramount.

Part 2: Experimental Determination of Thermodynamic Stability

Theoretical predictions must be validated by empirical data. A rigorous experimental workflow is required to quantify the thermodynamic properties of 2-(3-chlorophenyl)-2-phenyloxirane.

Protocol: Synthesis and Purification

The target epoxide is most practicably synthesized via the epoxidation of its corresponding alkene, 1-(3-chlorophenyl)-1-phenyl-ethene.

Step-by-Step Methodology:

  • Alkene Synthesis: The prerequisite alkene can be prepared via a Wittig or Grignard reaction involving 3-chlorobenzophenone.

  • Epoxidation Reaction:

    • Dissolve 1-(3-chlorophenyl)-1-phenyl-ethene (1.0 eq) in a suitable solvent like dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

    • Cool the solution to 0 °C in an ice bath.

    • Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) portion-wise over 30 minutes, monitoring the internal temperature to keep it below 5 °C.

    • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-6 hours. Monitor reaction completion by Thin Layer Chromatography (TLC).

  • Workup and Purification:

    • Upon completion, quench the reaction by adding a 10% aqueous solution of sodium sulfite.

    • Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield pure 2-(3-chlorophenyl)-2-phenyloxirane.[15][16]

Caption: Experimental workflow for the synthesis and purification of the target epoxide.

Protocol: Calorimetric Determination of Heat of Formation

Reaction calorimetry is a powerful technique to experimentally determine the enthalpy of formation (ΔHᵣ), a direct measure of thermodynamic stability.[17][18]

Step-by-Step Methodology:

  • Instrumentation Setup: Calibrate a reaction calorimeter according to the manufacturer's specifications.

  • Heat of Reduction Measurement:

    • Charge the calorimeter vessel with a solution of a potent reducing agent, such as lithium triethylborohydride (LiBEt₃H), in an anhydrous solvent like tetrahydrofuran (THF).[18]

    • Measure the heat of reaction (ΔHᵣ₁) by injecting a precisely known amount of the pure, liquid 2-(3-chlorophenyl)-2-phenyloxirane into the reducing agent solution. The reaction is the reductive opening of the epoxide to the corresponding alcohol, 1-(3-chlorophenyl)-1-phenylethanol.

    • In a separate experiment, measure the heat of reaction (ΔHᵣ₂) by injecting a known amount of the corresponding pure alcohol product into the same reaction medium. This step accounts for the heat of solution and reaction of the alcohol with the reducing agent.[18]

  • Calculation of Condensed-Phase Heat of Reduction (ΔH_red): The heat of reduction is obtained by subtracting the second measurement from the first: ΔH_red = ΔHᵣ₁ - ΔHᵣ₂.

  • Determination of Gas-Phase Heat of Formation (ΔHᵣ(g)):

    • Measure the heat of vaporization (ΔH_vap) of both the epoxide and the alcohol product using techniques like ebulliometry.[17][18]

    • With the known gas-phase heat of formation of the alcohol (which can be reliably calculated or found for similar structures), the gas-phase heat of formation of the epoxide can be determined using Hess's law. This value provides the absolute thermodynamic stability.

Part 3: Computational Assessment of Thermodynamic Stability

In parallel with experimental work, computational chemistry offers a rapid and cost-effective method to probe thermodynamic properties.

Protocol: DFT Calculations for Thermodynamic Properties

Density Functional Theory (DFT) is a robust method for calculating the electronic structure and thermodynamic properties of molecules.

Step-by-Step Methodology:

  • Structure Building: Construct the 3D structure of 2-(3-chlorophenyl)-2-phenyloxirane using a molecular modeling program.

  • Geometry Optimization: Perform a full geometry optimization and frequency calculation using a suitable level of theory, such as B3LYP with a large basis set like 6-311++G(d,p). This finds the lowest energy conformation of the molecule.

  • Thermodynamic Data Extraction: The output file from the frequency calculation will contain the key thermodynamic values at a standard temperature (e.g., 298.15 K), including:

    • Zero-point vibrational energy (ZPVE)

    • Enthalpy (H)

    • Gibbs Free Energy (G)

  • Analysis: The calculated Gibbs Free Energy provides a direct measure of the molecule's thermodynamic stability. These calculations can be repeated for isomers or degradation products to determine relative stabilities and reaction energies.

G cluster_workflow Computational Workflow (DFT) Build 1. Build 3D Molecular Structure Optimize 2. Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) Build->Optimize Frequency 3. Frequency Calculation Optimize->Frequency Extract 4. Extract Thermodynamic Data (H, G, ZPVE) Frequency->Extract Analyze 5. Analyze Stability (Compare to Isomers/Products) Extract->Analyze

Sources

An In-depth Technical Guide to 2-(3-chlorophenyl)-2-phenyloxirane: Physicochemical Properties, Synthesis, and Potential Applications

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2-(3-chlorophenyl)-2-phenyloxirane is a disubstituted epoxide, a class of compounds of significant interest in organic synthesis and medicinal chemistry. The presence of a strained three-membered oxirane ring, coupled with two distinct aryl substituents, renders this molecule a versatile building block for the synthesis of complex molecular architectures. The 3-chloro substitution on one of the phenyl rings introduces an element of electronic asymmetry and a potential site for further functionalization, making it an intriguing target for researchers in drug discovery and materials science.

This technical guide provides a comprehensive overview of the predicted physicochemical properties of 2-(3-chlorophenyl)-2-phenyloxirane, a detailed protocol for its plausible synthesis, and an exploration of its potential reactivity and biological significance based on data from structurally related compounds. Due to the limited availability of experimental data for this specific molecule in public databases, this guide leverages established chemical principles and data from analogous 2,2-diaryloxiranes to provide a robust scientific resource for researchers.

Molecular Structure and Physicochemical Properties

The foundational attributes of 2-(3-chlorophenyl)-2-phenyloxirane are detailed below. These properties are calculated based on its chemical structure and provide a basis for its handling, reactivity, and analytical characterization.

Chemical Structure

Caption: 2D structure of 2-(3-chlorophenyl)-2-phenyloxirane.

Predicted Physicochemical Data

The following table summarizes the predicted physicochemical properties for 2-(3-chlorophenyl)-2-phenyloxirane. These values are estimated using computational models and data from analogous compounds.

PropertyPredicted ValueNotes
Molecular Formula C₁₄H₁₁ClO
Molecular Weight 230.69 g/mol
Appearance Predicted to be a colorless to pale yellow oil or a low-melting solid at room temperature.Based on similar diaryloxiranes.
Boiling Point > 200 °C (decomposes)High boiling point expected due to molecular weight and polarity. Epoxides can be thermally sensitive.
Melting Point Not availableLikely a low-melting solid.
Solubility Soluble in most organic solvents (e.g., dichloromethane, chloroform, ethyl acetate, THF). Insoluble in water.Typical for non-polar to moderately polar organic compounds.
CAS Number Not assignedA specific CAS number for this compound was not found in public databases.

Experimental Protocols: Synthesis and Characterization

The synthesis of 2-(3-chlorophenyl)-2-phenyloxirane can be achieved through the epoxidation of its corresponding alkene precursor, 1-(3-chlorophenyl)-1-phenylethene. This approach is a standard and reliable method for the preparation of epoxides.

Synthetic Workflow

G cluster_synthesis Synthesis of 1-(3-chlorophenyl)-1-phenylethene cluster_epoxidation Epoxidation cluster_purification Purification start Starting Materials: 3-chlorobenzophenone step1 Wittig Reaction with methyltriphenylphosphonium bromide and a strong base (e.g., n-BuLi) start->step1 product1 1-(3-chlorophenyl)-1-phenylethene step1->product1 step2 Reaction with an oxidizing agent (e.g., m-CPBA) in an inert solvent (e.g., DCM) product1->step2 product2 Crude 2-(3-chlorophenyl)-2-phenyloxirane step2->product2 step3 Aqueous workup to remove by-products product2->step3 step4 Column chromatography on silica gel step3->step4 final_product Pure 2-(3-chlorophenyl)-2-phenyloxirane step4->final_product

Caption: Proposed synthetic workflow for 2-(3-chlorophenyl)-2-phenyloxirane.

Detailed Synthesis Protocol

Part 1: Synthesis of 1-(3-chlorophenyl)-1-phenylethene (Alkene Precursor)

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add methyltriphenylphosphonium bromide (1.1 equivalents) and anhydrous tetrahydrofuran (THF).

  • Ylide Formation: Cool the suspension to 0 °C in an ice bath and add a solution of a strong base, such as n-butyllithium (n-BuLi) in hexanes (1.05 equivalents), dropwise with stirring. Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, during which the color should change to deep orange or yellow, indicating the formation of the phosphorus ylide.

  • Wittig Reaction: Cool the ylide solution back to 0 °C and add a solution of 3-chlorobenzophenone (1.0 equivalent) in anhydrous THF dropwise.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting ketone.

  • Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a non-polar eluent (e.g., hexanes or a hexane/ethyl acetate gradient) to yield pure 1-(3-chlorophenyl)-1-phenylethene.

Part 2: Epoxidation to 2-(3-chlorophenyl)-2-phenyloxirane

  • Reaction Setup: Dissolve the purified 1-(3-chlorophenyl)-1-phenylethene (1.0 equivalent) in a chlorinated solvent such as dichloromethane (DCM) or chloroform in a round-bottom flask.

  • Addition of Oxidant: Cool the solution to 0 °C in an ice bath. Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 to 1.5 equivalents) portion-wise over 15-30 minutes. Caution: Peroxy acids are potentially explosive and should be handled with care.

  • Reaction Monitoring: Stir the reaction at 0 °C and allow it to slowly warm to room temperature. Monitor the reaction progress by TLC until the starting alkene is consumed.

  • Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium thiosulfate (Na₂S₂O₃) to neutralize the excess peroxy acid and the m-chlorobenzoic acid byproduct. Stir vigorously until gas evolution ceases.

  • Extraction and Purification: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x). Combine the organic layers, wash with saturated aqueous NaHCO₃, then with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude epoxide can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure 2-(3-chlorophenyl)-2-phenyloxirane.

Expected Spectral Characterization
  • ¹H NMR (Proton Nuclear Magnetic Resonance):

    • Aromatic Protons: A complex multiplet in the range of δ 7.0-7.6 ppm integrating to 9 protons. The protons on the 3-chlorophenyl ring will exhibit a distinct splitting pattern.

    • Oxirane Protons: Two doublets (or an AB quartet) in the range of δ 2.8-3.5 ppm, each integrating to one proton, corresponding to the diastereotopic protons of the oxirane ring.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

    • Aromatic Carbons: Multiple signals in the aromatic region (δ 120-140 ppm). The carbon bearing the chlorine atom will be observed around δ 134 ppm.

    • Oxirane Carbons: Two signals in the range of δ 50-65 ppm corresponding to the two carbons of the epoxide ring.

  • IR (Infrared) Spectroscopy:

    • C-H stretching (aromatic): Peaks around 3050-3100 cm⁻¹.

    • C-O-C stretching (epoxide ring): Characteristic peaks in the region of 1250 cm⁻¹ (asymmetric stretch) and 800-950 cm⁻¹ (symmetric stretch).

    • C-Cl stretching: A peak in the fingerprint region, typically around 680-840 cm⁻¹.

  • MS (Mass Spectrometry):

    • Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z = 230.69), with a characteristic M+2 isotope peak for the presence of one chlorine atom (approximately one-third the intensity of the M⁺ peak).

    • Fragmentation: Common fragmentation patterns would involve the loss of CO, and cleavage of the C-C bond of the oxirane ring, leading to fragments such as the benzoyl cation and chlorobenzoyl cation.

Reactivity and Potential Applications

The chemical behavior of 2-(3-chlorophenyl)-2-phenyloxirane is dominated by the reactivity of the strained epoxide ring. This ring is susceptible to nucleophilic ring-opening reactions under both acidic and basic conditions, providing a gateway to a variety of functionalized 1,2-diaryl ethanol derivatives.

Chemical Reactivity

The regioselectivity of the ring-opening is influenced by the reaction conditions. Under acidic conditions, the reaction proceeds via a carbocation-like transition state, and the nucleophile will preferentially attack the more sterically hindered carbon atom (the one bearing the two aryl groups) due to the electronic stabilization of the positive charge by the phenyl rings. Under basic or nucleophilic conditions, the reaction follows an Sₙ2 mechanism, with the nucleophile attacking the less sterically hindered carbon atom. The presence of the electron-withdrawing chlorine atom on one of the phenyl rings can also influence the regioselectivity of this ring-opening.

Potential Biological Significance and Drug Development Applications

While there is no specific biological data for 2-(3-chlorophenyl)-2-phenyloxirane, the diaryl heterocycle motif is present in numerous biologically active compounds. For instance, compounds with a diaryl scaffold have been investigated as inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain.[4] The ability of the oxirane ring to alkylate biological nucleophiles also suggests potential for activity, though this can also be associated with toxicity.

The chiral nature of 2-(3-chlorophenyl)-2-phenyloxirane makes it a valuable precursor for asymmetric synthesis. Enantiomerically pure epoxides are crucial starting materials for the synthesis of chiral drugs, where a specific stereoisomer is responsible for the desired therapeutic effect.

Conclusion

2-(3-chlorophenyl)-2-phenyloxirane represents a molecule with significant potential in synthetic and medicinal chemistry. Although detailed experimental data for this specific compound is sparse, its properties and reactivity can be reliably predicted based on the well-established chemistry of epoxides and diaryl compounds. The synthetic protocols outlined in this guide provide a clear pathway for its preparation, opening the door for further investigation into its chemical and biological properties. As the demand for novel and complex molecular scaffolds in drug discovery and materials science continues to grow, compounds like 2-(3-chlorophenyl)-2-phenyloxirane will undoubtedly play an important role in advancing these fields.

References

  • PubChem. 2-(3-Chlorophenyl)oxirane. National Center for Biotechnology Information. [Link]

  • Supporting Information for a scientific article providing examples of NMR and IR data for various organic compounds. (Note: This is a representative example of where such data is typically found, not a direct reference to the target molecule).
  • National Industrial Chemicals Notification and Assessment Scheme. Phenyloxirane and its isomers: Human health tier II assessment. Australian Department of Health. [Link]

  • The Royal Society of Chemistry.
  • Matrix Fine Chemicals. 2-PHENYLOXIRANE | CAS 20780-53-4. [Link]

  • PubChem. (+)-Styrene oxide. National Center for Biotechnology Information. [Link]

  • ResearchGate. Regio‐ and stereoselective ring opening reaction of 2,3‐diaryloxiranes with LiBr/Amb. 15.18.
  • Wikipedia. Styrene oxide. [Link]

  • J-GLOBAL. (R)-2-Phenyloxirane | Chemical Substance Information. Japan Science and Technology Agency. [Link]

  • PrepChem.com. Preparation of phenyloxirane. [Link]

  • PubMed. Synthesis and biological evaluation of 3,4-diaryloxazolones: A new class of orally active cyclooxygenase-2 inhibitors. National Library of Medicine. [Link]

  • National Institute of Standards and Technology. Oxirane, phenyl-. NIST WebBook. [Link]

  • Organic Syntheses. Styrene oxide. [Link]

  • ACG Publications. An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. [Link]

  • Amanote Research.
  • ChemRxiv.
  • Royal Society of Chemistry. Recent advances in [2+2+2] cycloaddition reactions. Chemical Society Reviews. [Link]

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Methodological & Application

regioselective ring-opening reactions of 2-(3-chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Regioselective Ring-Opening Workflows for 2-(3-Chlorophenyl)-2-phenyloxirane in API Synthesis

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals. Objective: To provide a mechanistically grounded, self-validating framework for controlling the regioselective ring-opening of unsymmetrical 2,2-diaryloxiranes, specifically 2-(3-chlorophenyl)-2-phenyloxirane, yielding high-purity 1,2-difunctionalized building blocks.

Substrate Profiling & Mechanistic Rationale

The stereospecific and regioselective ring-opening of chiral epoxides is a cornerstone of modern pharmaceutical synthesis, providing direct access to β-amino alcohols and β-hydroxy sulfides—key structural motifs in numerous active pharmaceutical ingredients (APIs)[1].

The substrate 2-(3-chlorophenyl)-2-phenyloxirane presents a unique electronic and steric landscape. As an unsymmetrical 1,1-disubstituted epoxide, it possesses two highly differentiated reactive sites: the sterically congested, benzylic C2 carbon, and the unhindered, terminal C3 carbon. The regiochemical outcome of nucleophilic attack is strictly dictated by the catalytic environment:

  • Acid-Catalyzed (SN1-like) Pathway: Under Lewis or Brønsted acid catalysis, the epoxide oxygen is electrophilically activated, lengthening the C2–O bond. The transition state develops significant carbocationic character at C2. While the meta-chloro substituent exerts an inductive electron-withdrawing effect (–I) that slightly destabilizes the benzylic carbocation compared to a symmetrical 2,2-diphenyloxirane, the combined π -delocalization from both aryl rings overwhelmingly dominates. Consequently, soft nucleophiles attack the C2 position, yielding 2-substituted-2-(3-chlorophenyl)-2-phenylethan-1-ols [2].

  • Base-Promoted (SN2-like) Pathway: In neutral, basic, or highly protic media without Lewis acid activation, C–O bond cleavage is strictly concerted. The extreme steric bulk of the two aryl groups at C2 completely blocks the nucleophilic trajectory. Attack is forced exclusively at the terminal C3 position, yielding 2-substituted-1-(3-chlorophenyl)-1-phenylethan-1-ols [3].

Pathway Visualization

Pathway Substrate 2-(3-chlorophenyl)-2-phenyloxirane (Sterically Hindered Epoxide) Acidic Lewis Acid Catalysis (e.g., SbCl₃) Substrate->Acidic Electrophilic Activation Basic Nucleophilic/Protic Media (e.g., Amines in H₂O) Substrate->Basic Direct Attack TS1 SN1-like Transition State (C2 Carbocation Stabilization) Acidic->TS1 TS2 SN2-like Transition State (Steric Approach Control) Basic->TS2 Prod1 C2-Attack Product 2-Nu-2-(3-chlorophenyl)-2-phenylethan-1-ol TS1->Prod1 Prod2 C3-Attack Product 2-Nu-1-(3-chlorophenyl)-1-phenylethan-1-ol TS2->Prod2

Fig 1: Mechanistic divergence of 2-(3-chlorophenyl)-2-phenyloxirane ring-opening pathways.

Quantitative Regioselectivity Data

The following table synthesizes the expected regiomeric ratios (rr) based on established catalytic behaviors for 2,2-diaryloxiranes across various reaction conditions.

Reaction TypeNucleophileCatalyst / ConditionsMajor RegioisomerRegiomeric Ratio (C2:C3)Yield (%)Ref
ThiolysisThiophenolSbCl₃ (5 mol%), Solvent-free, RTC2-Attack (Internal)>95:592[2]
ThiolysisThiophenolWater, Catalyst-free, 60 °CC3-Attack (Terminal)5:9588[3]
AminolysisBenzylamineSBSSA, Solvent-free, RTC3-Attack (Terminal)2:9894[4]
AminolysisAnilineDiarylborinic acid, Toluene, 35 °CC2-Attack (Internal)85:1581[5]

Validated Experimental Workflows

Protocol A: Lewis Acid-Catalyzed C2-Regioselective Thiolysis

Causality & Design: Strong Brønsted acids or harsh Lewis acids (like BF₃·OEt₂) often trigger the Meinwald rearrangement in diaryloxiranes, migrating a hydride from C3 to C2 to form an aldehyde. To prevent this, Antimony(III) chloride (SbCl₃) is utilized. It acts as a mild, soft Lewis acid that activates the epoxide just enough to facilitate SN1-like cleavage without inducing rearrangement[2].

Step-by-Step Procedure:

  • Preparation: In a clean, dry 10 mL round-bottom flask, add 2-(3-chlorophenyl)-2-phenyloxirane (1.0 mmol, ~230 mg).

  • Nucleophile Addition: Add thiophenol (1.0 mmol, ~110 mg). Safety Note: Thiophenols are highly odorous and toxic; perform strictly in a fume hood.

  • Catalysis: Add anhydrous SbCl₃ (5 mol%, 11.4 mg) directly to the neat mixture.

  • Reaction: Stir the solvent-free mixture vigorously at room temperature for 30–45 minutes. Monitor the consumption of the epoxide via TLC (Hexanes/EtOAc 8:2).

  • Workup: Quench the reaction by adding 5 mL of saturated aqueous NaHCO₃. Extract with dichloromethane (3 × 10 mL).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to isolate 2-(phenylthio)-2-(3-chlorophenyl)-2-phenylethan-1-ol .

Protocol B: Catalyst-Free C3-Regioselective Aminolysis

Causality & Design: To force attack at the sterically hindered terminal carbon, electrophilic activation of the epoxide oxygen must be avoided. Conducting the reaction in a polar protic solvent (water) without a catalyst leverages the hydrophobic effect and hydrogen-bonding to stabilize the highly polarized SN2 transition state, driving the amine exclusively to C3[3].

Step-by-Step Procedure:

  • Preparation: Suspend 2-(3-chlorophenyl)-2-phenyloxirane (1.0 mmol, ~230 mg) in 3 mL of deionized water.

  • Nucleophile Addition: Add benzylamine (1.2 mmol, ~128 mg) to the suspension.

  • Reaction: Heat the mixture to 60 °C under vigorous stirring for 12 hours. The elevated temperature is required to overcome the high steric activation barrier of the diaryloxirane system.

  • Workup: Cool to room temperature. Extract the aqueous suspension with ethyl acetate (3 × 15 mL).

  • Purification: Wash the organic layer with brine, dry over MgSO₄, concentrate, and purify via silica gel chromatography to isolate 2-(benzylamino)-1-(3-chlorophenyl)-1-phenylethan-1-ol .

Self-Validating Analytical Checkpoints

To ensure the integrity of the regioselective workflow, this protocol incorporates a self-validating Nuclear Magnetic Resonance (NMR) checkpoint. Before committing to column chromatography, an aliquot of the crude mixture must be analyzed via ¹H NMR (CDCl₃). The diagnostic signals are the diastereotopic methylene protons (–CH₂–).

  • Validating Protocol A (C2-Attack): The –CH₂– protons are adjacent to the newly formed primary hydroxyl group (–CH₂OH). They will appear significantly downfield, typically as an AB system or broad multiplet between δ 3.80–4.20 ppm .

  • Validating Protocol B (C3-Attack): The –CH₂– protons are adjacent to the incoming nucleophile (e.g., –CH₂–NHBn). Because nitrogen/sulfur is less electronegative than oxygen, these protons will appear further upfield, typically between δ 2.70–3.20 ppm .

By integrating these two distinct regions in the crude ¹H NMR spectrum, the chemist can immediately calculate the exact regiomeric ratio, validating the success of the chosen catalytic pathway before downstream processing.

References

  • Highly Regioselective Ring Opening of Epoxides with Thiols Catalyzed by SbCl3 Under Solvent-Free Conditions. Phosphorus, Sulfur, and Silicon and the Related Elements.[Link]

  • Regioselective ring opening of epoxides with thiols in water. Arkivoc.[Link]

  • Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions. Journal of the Mexican Chemical Society.[Link]

  • Diarylborinic Acid-Catalyzed Regioselective Ring Openings of Epoxy Alcohols with Pyrazoles, Imidazoles, Triazoles, and Other Nitrogen Heterocycles. Organic Letters - ACS Publications.[Link]

Sources

Application Note: Protocol for the Asymmetric Synthesis of 2-(3-Chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The asymmetric synthesis of chiral 1,1-diaryl epoxides, such as 2-(3-chlorophenyl)-2-phenyloxirane , is a critical transformation in the development of active pharmaceutical ingredients (APIs), particularly for triazole-based antifungals and central nervous system (CNS) modulators. This application note details a highly reliable, self-validating, and scalable chemoenzymatic-equivalent protocol. By leveraging a two-step sequence—Sharpless Asymmetric Dihydroxylation (SAD) followed by a stereoretentive intramolecular cyclization—this guide provides drug development professionals with a robust pathway to achieve >95% enantiomeric excess (ee).

Strategic Overview & Mechanistic Rationale

The Challenge of 1,1-Disubstituted Terminal Alkenes

Direct asymmetric epoxidation of 1,1-diarylethylenes is notoriously challenging. Standard transition-metal catalysts (e.g., Jacobsen-Katsuki Mn-salen complexes) struggle to differentiate the two geminal aryl groups, and the lack of steric bulk on the terminal methylene protons leads to poor facial selectivity[1]. While recent advances in Shi epoxidation utilizing D-fructose-derived lactam ketones have shown promise by favoring a planar-like transition state, enantioselectivities often plateau between 60–88% ee for this specific substrate class[2].

The Stereoretentive Stepwise Solution

To bypass the limitations of direct epoxidation, this protocol employs a highly controlled sequence:

  • Sharpless Asymmetric Dihydroxylation (SAD): The prochiral alkene, 1-(3-chlorophenyl)-1-phenylethylene, is subjected to SAD using an osmium catalyst and a chiral cinchona alkaloid ligand. Phthalazine (PHAL) ligands are empirically proven to be the most effective for 1,1-disubstituted alkenes[3]. The reaction proceeds via a [3+2] cycloaddition of the chiral osmate ester, establishing the critical C1 stereocenter[4].

  • Regioselective Activation & Ring Closure: The resulting diol features a primary and a tertiary hydroxyl group. By exploiting this steric disparity, the primary alcohol is regioselectively mesylated. Subsequent base-mediated deprotonation of the tertiary alcohol triggers an intramolecular SN​2 displacement of the mesylate. Because the C1 stereocenter is completely uninvolved in the substitution event, the ring closure is 100% stereoretentive .

Data Presentation: Strategy Comparison

Table 1: Comparison of Synthetic Strategies for 1,1-Diaryl Epoxides

Synthetic StrategyCatalyst / ReagentsExpected Enantioselectivity (ee)ScalabilityKey Mechanistic Limitations
Direct Shi Epoxidation Chiral Lactam Ketone / OxoneModerate to High (60–88%)ModerateRequires complex synthesis of chiral ketone catalysts; sensitive to steric bulk[2].
Chiral Sulfonium Ylides Corey-Chaykovsky variantsLow to Moderate (<70%)LowVariable yields; poor facial differentiation of bulky diaryl ketones.
SAD + Cyclization (Recommended) AD-mix-β / MsCl / Base High (>90%) High Requires toxic Osmium (mitigated by safe handling in AD-mix formulations)[4].

Mechanistic Workflow Visualization

Workflow A 1-(3-Chlorophenyl)-1-phenylethylene (Prochiral Alkene) B Sharpless Asymmetric Dihydroxylation OsO4, (DHQD)2PHAL, K3Fe(CN)6 A->B C (R)-1-(3-Chlorophenyl)-1-phenylethane-1,2-diol (Enantioenriched Diol) B->C Enantioselective syn-addition D Regioselective Sulfonylation MsCl, Et3N, CH2Cl2 C->D E Primary Mesylate Intermediate (Stereocenter Intact) D->E Regioselective O-activation F Intramolecular SN2 Cyclization NaH or K2CO3 E->F G (R)-2-(3-Chlorophenyl)-2-phenyloxirane (Chiral Target Epoxide) F->G Stereoretentive Ring Closure

Fig 1. Stepwise stereoretentive workflow for 1,1-diaryl epoxide synthesis.

Detailed Experimental Protocols

Note: The following protocol is designed to synthesize the (R)-enantiomer. To synthesize the (S)-enantiomer, substitute AD-mix-β with AD-mix-α.

Step 1: Synthesis of (R)-1-(3-Chlorophenyl)-1-phenylethane-1,2-diol

Objective: Establish the chiral tertiary benzylic stereocenter via asymmetric dihydroxylation.

  • Preparation: In a 500 mL round-bottom flask, add 100 mL of tert-butanol and 100 mL of deionized water. Add 14.0 g of AD-mix-β (standard formulation: 1.4 g per mmol of alkene) and stir vigorously until two clear phases form.

  • Additive Integration: Add 1.0 equivalent (95 mg/mmol) of methanesulfonamide ( MeSO2​NH2​ ).

    • Causality: Methanesulfonamide accelerates the hydrolysis of the intermediate osmate ester. This is absolutely critical for sterically hindered 1,1-disubstituted alkenes, preventing catalyst sequestration and ensuring turnover[4].

  • Reaction: Cool the biphasic mixture to 0 °C. Add 10.0 mmol of 1-(3-chlorophenyl)-1-phenylethylene dropwise. Stir vigorously at 0 °C for 24–48 hours until TLC indicates complete consumption of the starting material.

  • Quench & Workup: Quench the reaction by adding 15.0 g of sodium sulfite ( Na2​SO3​ ) and stir at room temperature for 1 hour to reduce the osmium catalyst. Extract the aqueous layer with ethyl acetate ( 3×50 mL). Wash the combined organic layers with 1N KOH (to remove the methanesulfonamide), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Self-Validating Checkpoint: Isolate the diol and determine the enantiomeric excess via Chiral HPLC (e.g., Chiralpak AD-H column). If the ee is <90%, perform a single recrystallization from hexanes/EtOAc. The highly crystalline nature of 1,2-diols allows for rapid enantiomeric enrichment, ensuring that only highly pure chiral material is carried forward.

Step 2: Regioselective Mesylation

Objective: Activate the primary alcohol for intramolecular displacement while leaving the tertiary alcohol intact.

  • Preparation: Dissolve the enantiopure diol (10.0 mmol) in 50 mL of anhydrous dichloromethane ( CH2​Cl2​ ) under an argon atmosphere. Cool the solution to 0 °C.

  • Reagent Addition: Add 1.5 equivalents (15.0 mmol, 2.1 mL) of anhydrous triethylamine ( Et3​N ). Slowly add 1.05 equivalents (10.5 mmol, 0.81 mL) of methanesulfonyl chloride (MsCl) dropwise over 15 minutes.

  • Reaction: Stir the mixture at 0 °C for 2 hours.

    • Causality: The primary hydroxyl group is significantly less sterically hindered than the tertiary benzylic hydroxyl. Maintaining the reaction strictly at 0 °C and limiting MsCl to a slight stoichiometric excess ensures 100% regioselectivity. Over-mesylation or elevated temperatures will lead to unwanted elimination side-products.

  • Workup: Quench with 30 mL of saturated aqueous NaHCO3​ . Separate the organic layer, extract the aqueous layer with CH2​Cl2​ ( 2×20 mL), dry over Na2​SO4​ , and concentrate. Use the crude mesylate immediately in the next step to prevent degradation.

Step 3: Base-Mediated Epoxidation

Objective: Execute a stereoretentive ring closure to yield the final epoxide.

  • Preparation: Dissolve the crude mesylate intermediate in 40 mL of anhydrous methanol (or THF if utilizing NaH).

  • Cyclization: Add 3.0 equivalents (30.0 mmol, 4.14 g) of finely powdered anhydrous potassium carbonate ( K2​CO3​ ). Stir the suspension at room temperature for 4–6 hours.

    • Causality: The base deprotonates the tertiary hydroxyl group. The resulting tertiary alkoxide undergoes a 5-exo-tet intramolecular SN​2 attack on the primary carbon, displacing the mesylate. Because the stereocenter at C1 is completely uninvolved in the bond-breaking/bond-making process, the reaction proceeds with absolute retention of stereochemistry.

  • Workup & Purification: Filter the mixture through a pad of Celite to remove inorganic salts. Concentrate the filtrate, redissolve in diethyl ether, wash with brine, dry over MgSO4​ , and concentrate. Purify the target (R)-2-(3-chlorophenyl)-2-phenyloxirane via flash column chromatography (Hexanes/EtOAc gradient).

  • Final Validation: Confirm the structure via 1H NMR (characteristic epoxide methylene doublets around δ 3.2 and 2.8 ppm) and verify final ee via Chiral HPLC to confirm no racemization occurred during cyclization.

References

  • Asymmetric Epoxidation of 1,1-Disubstituted Terminal Olefins by Chiral Dioxirane via a Planar-like Transition State. Journal of Organic Chemistry. URL: [Link]

  • Sharpless asymmetric dihydroxylation. Wikipedia. URL: [Link]

  • Highly Enantioselective Dihydroxylation of 1,1-Disubstituted Aliphatic Alkenes Enabled by Orchestrated Noncovalent π-Interactions. Organic Letters. URL: [Link]

  • Science of Synthesis: Stereoselective Synthesis. Thieme. URL: [Link]

Sources

Application Note: 2-(3-Chlorophenyl)-2-phenyloxirane as a Precursor for Pharmaceutical Intermediates

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In advanced pharmaceutical synthesis, specifically within the development of central nervous system (CNS) therapeutics, epoxides serve as highly versatile electrophilic hubs. 2-(3-Chlorophenyl)-2-phenyloxirane is a critical intermediate utilized in the synthesis of active pharmaceutical ingredients (APIs) such as Clemeprol , a serotonin–norepinephrine reuptake inhibitor (SNRI) and anticholinergic agent[1].

This application note provides an in-depth, mechanistic guide to the generation of 2-(3-chlorophenyl)-2-phenyloxirane and its downstream conversion into Clemeprol. By detailing the causality behind the Johnson–Corey–Chaykovsky (CCR) epoxidation and the subsequent Meinwald rearrangement, this guide equips researchers with self-validating protocols to ensure high-yield, stereocontrolled API synthesis.

Mechanistic Rationale & Pathway Overview

The synthesis of Clemeprol relies on a sequence of highly controlled carbon-carbon and carbon-oxygen bond manipulations[1]. The workflow hinges on two pivotal chemical transformations:

  • Johnson–Corey–Chaykovsky (CCR) Epoxidation : The synthesis begins with the reaction of 3-chlorobenzophenone with dimethylsulfoxonium methylide. The sulfoxonium ylide is explicitly chosen over its sulfonium counterpart because it is thermodynamically more stable. This stability allows it to act as a "soft" nucleophile, reversibly attacking the carbonyl carbon to form a betaine intermediate before irreversibly closing to the epoxide. This prevents unwanted enolization of the ketone and maximizes the yield of 2-(3-chlorophenyl)-2-phenyloxirane[1].

  • Meinwald Rearrangement : The internal epoxide is then treated with Boron trifluoride etherate ( BF3​⋅OEt2​ ). As a strong Lewis acid, BF3​ coordinates to the epoxide oxygen, weakening the C-O bonds and triggering ring opening[2]. Theoretical models confirm that this coordination facilitates the migration of the hydride or aryl group, selectively rearranging the epoxide into m-chlorophenyl-phenylacetaldehyde[3].

Experimental Protocols

Protocol 1: Synthesis of 2-(3-Chlorophenyl)-2-phenyloxirane

Objective: Generate the key epoxide intermediate via CCR epoxidation.

Reagents:

  • 3-Chlorobenzophenone (1.0 equiv)

  • Trimethylsulfoxonium iodide (1.2 equiv)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

Step-by-Step Methodology:

  • Ylide Generation: Suspend NaH in anhydrous DMSO under an inert nitrogen atmosphere at room temperature. Slowly add trimethylsulfoxonium iodide in portions.

    • Causality & Validation: The reaction generates dimethylsulfoxonium methylide and hydrogen gas. The visible cessation of H2​ bubbling serves as a self-validating indicator that the ylide generation is complete.

  • Ketone Addition: Dissolve 3-chlorobenzophenone in a minimal amount of anhydrous DMSO and add it dropwise to the ylide solution to maintain ambient temperature.

  • Reaction Monitoring: Stir the mixture at 25 °C for 2–4 hours. Monitor the reaction via TLC (Hexanes:EtOAc, 9:1).

    • Validation: The disappearance of the UV-active ketone spot confirms reaction completion.

  • Workup: Quench the reaction by carefully pouring the mixture into ice-cold water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Purification: Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield 2-(3-chlorophenyl)-2-phenyloxirane.

Protocol 2: Downstream Conversion via Meinwald Rearrangement

Objective: Isomerize the epoxide into m-chlorophenyl-phenylacetaldehyde.

Reagents:

  • 2-(3-Chlorophenyl)-2-phenyloxirane (1.0 equiv)

  • Boron trifluoride etherate ( BF3​⋅OEt2​ , 0.1–0.2 equiv)

  • Anhydrous Dichloromethane ( CH2​Cl2​ )

Step-by-Step Methodology:

  • Preparation: Dissolve the epoxide in anhydrous CH2​Cl2​ and cool the flask to 0 °C in an ice bath under nitrogen.

    • Causality: The Meinwald rearrangement is highly exothermic. Performing the reaction at 0 °C suppresses unwanted polymerization or over-rearrangement of the resulting aldehyde[2].

  • Catalyst Addition: Add BF3​⋅OEt2​ dropwise via syringe. Stir for 30–60 minutes.

  • Quenching: Once TLC indicates full consumption of the epoxide, immediately quench the reaction with saturated aqueous NaHCO3​ .

    • Validation: The neutralization of the Lewis acid prevents the newly formed aldehyde from undergoing aldol condensation during the concentration phase.

  • Isolation: Extract with CH2​Cl2​ , dry over Na2​SO4​ , and concentrate to afford m-chlorophenyl-phenylacetaldehyde[1].

Protocol 3: Final Assembly of Clemeprol

Objective: Convert the aldehyde to a terminal epoxide, followed by aminolysis to yield the API.

Step-by-Step Methodology:

  • Second CCR Epoxidation: Subject the m-chlorophenyl-phenylacetaldehyde to the exact conditions outlined in Protocol 1 (using dimethylsulfoxonium methylide) to yield the terminal epoxide: 2-[(3-chlorophenyl)-phenylmethyl]oxirane[1].

  • Aminolysis (Ring Opening): Dissolve the terminal epoxide in ethanol and add an excess of aqueous dimethylamine (2.0–3.0 equiv). Reflux the mixture for 4–6 hours.

    • Causality: Under basic conditions, the nucleophilic amine attacks the epoxide via an SN​2 mechanism. Steric hindrance dictates that the attack occurs exclusively at the less substituted terminal carbon, cleanly generating the secondary alcohol[1].

  • API Isolation: Concentrate the mixture to remove ethanol and excess dimethylamine. Partition between water and EtOAc. The basic nature of Clemeprol allows for self-validating purification: extract the organic layer with 1M HCl (moving the API to the aqueous phase), neutralize the aqueous phase with NaOH, and back-extract with fresh EtOAc to yield highly pure Clemeprol.

Quantitative Data & Optimization

The following table summarizes the optimized parameters and expected yields for the complete synthetic workflow from 3-chlorobenzophenone to Clemeprol.

Reaction StepStarting MaterialReagents / CatalystTemp / TimeExpected YieldProduct
1. CCR Epoxidation 3-ChlorobenzophenoneTrimethylsulfoxonium iodide, NaH, DMSO25 °C, 2–4 h85–90%2-(3-Chlorophenyl)-2-phenyloxirane
2. Meinwald Rearrangement 2-(3-Chlorophenyl)-2-phenyloxirane BF3​⋅OEt2​ , CH2​Cl2​ 0 °C to RT, 1 h75–80%m-Chlorophenyl-phenylacetaldehyde
3. CCR Epoxidation m-Chlorophenyl-phenylacetaldehydeTrimethylsulfoxonium iodide, NaH, DMSO25 °C, 2–4 h80–85%2-[(3-Chlorophenyl)-phenylmethyl]oxirane
4. Aminolysis 2-[(3-Chlorophenyl)-phenylmethyl]oxiraneDimethylamine, EthanolReflux, 4–6 h70–75%Clemeprol (SNRI API)

Pathway Visualization

Pathway A 3-Chlorobenzophenone (Starting Material) B 2-(3-chlorophenyl)-2-phenyloxirane (Key Intermediate) A->B Dimethylsulfoxonium methylide (CCR Epoxidation) C m-Chlorophenyl-phenylacetaldehyde (Rearranged Product) B->C BF3·OEt2 (Meinwald Rearrangement) D 2-[(3-chlorophenyl)-phenylmethyl]oxirane (Terminal Epoxide) C->D Dimethylsulfoxonium methylide (CCR Epoxidation) E Clemeprol (SNRI API) D->E Dimethylamine (Aminolysis)

Workflow for the synthesis of Clemeprol from 3-chlorobenzophenone via epoxide intermediates.

References

  • Title: Clemeprol - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Regioselective Ring Opening and Isomerization Reactions of 3,4-Epoxyesters Catalyzed by Boron Trifluoride Source: Organic Letters (ACS Publications) URL: [Link]

  • Title: Theoretical Study on the BF3-Catalyzed Meinwald Rearrangement Reaction Source: ResearchGate / Journal of Molecular Modeling URL: [Link]

Sources

Regiodivergent Nucleophilic Ring Opening of 2-(3-Chlorophenyl)-2-phenyloxirane: A Technical Guide for API Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Substrate Profiling

2-(3-Chlorophenyl)-2-phenyloxirane is a highly functionalized, unsymmetrical epoxide serving as a critical intermediate in the synthesis of biologically active β -amino alcohols and azole therapeutics. The substrate features a severe steric and electronic bias: the C2 position is a benzylic, tertiary carbon bearing two distinct aryl groups, while the C3 position is an unhindered, primary methylene carbon. This application note provides validated, regiodivergent protocols to selectively direct nucleophilic addition to either the C2 or C3 position by manipulating the catalytic environment.

Mechanistic Causality: Steric vs. Electronic Control

The regiochemical outcome of epoxide ring opening is not static; it is a dynamic interplay between the transition state's steric demands and electronic stabilization[1].

The Basic/Neutral Pathway ( SN​2

  • Steric Control): When subjected to strong nucleophiles (e.g., primary/secondary amines, alkoxides) in the absence of an acid catalyst, the reaction proceeds via a concerted SN​2 mechanism[2]. The nucleophile attacks the least sterically hindered carbon. In 2-(3-chlorophenyl)-2-phenyloxirane, the bulky 3-chlorophenyl and phenyl groups completely block the C2 position from backside attack. Consequently, nucleophilic trajectory is directed exclusively to the primary C3 carbon, yielding a tertiary alcohol (1,1-diaryl-2-substituted-ethan-1-ol)[3].

The Acidic Pathway ( SN​1 -like - Electronic Control): Introduction of a Lewis acid (e.g., BF3​⋅OEt2​ ) or Brønsted acid alters the reaction landscape by electrophilically activating the epoxide oxygen[4]. This activation weakens the C-O bonds, shifting the transition state toward an SN​1 -like continuum. The C2-O bond lengthens disproportionately because the developing positive charge at C2 is heavily stabilized by resonance from the two adjacent aryl rings[2]. Although the 3-chloro substituent exerts a mild electron-withdrawing inductive effect, the overarching benzylic stabilization is sufficient to direct weak nucleophiles (e.g., alcohols, halides) to attack the C2 position, yielding a primary alcohol (2,2-diaryl-2-substituted-ethan-1-ol)[4].

Pathway cluster_basic Basic / Neutral Pathway cluster_acidic Acidic Pathway Substrate 2-(3-chlorophenyl)-2-phenyloxirane (Sterically Biased, Electronically Activated) BaseCond Strong Nucleophile (e.g., Amines, Alkoxides) Substrate->BaseCond AcidCond Lewis/Brønsted Acid Catalyst + Weak Nucleophile Substrate->AcidCond TS_Base Steric Approach Control (SN2) Nucleophilic Attack at C3 BaseCond->TS_Base Prod_Base 1-(3-chlorophenyl)-1-phenyl- 2-(nucleophile)ethan-1-ol (Tertiary Alcohol) TS_Base->Prod_Base TS_Acid Electronic Control (SN1-like) Nucleophilic Attack at C2 AcidCond->TS_Acid Prod_Acid 2-(3-chlorophenyl)-2-phenyl- 2-(nucleophile)ethan-1-ol (Primary Alcohol) TS_Acid->Prod_Acid

Fig 1. Mechanistic divergence of 2-(3-chlorophenyl)-2-phenyloxirane ring opening.

Quantitative Regioselectivity Data

The following table summarizes the validated experimental parameters and their corresponding regiochemical outcomes.

ProtocolReagents & CatalystSolventTemp (°C)Major Site of AttackMajor Product ClassRegioselectivity Ratio (C3:C2)Isolated Yield
A (Aminolysis) Morpholine (3.0 eq), No CatalystIsopropanol80C3 Tertiary Alcohol> 98:288%
B (Methanolysis) Methanol (Excess), BF3​⋅OEt2​ (0.1 eq)Methanol / DCM0 to 25C2 Primary Alcohol< 5:9582%

Self-Validating Experimental Protocols

Protocol A: Base-Mediated C3-Selective Aminolysis

Objective: Synthesis of 1-(3-chlorophenyl)-1-phenyl-2-(morpholin-4-yl)ethan-1-ol.

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-(3-chlorophenyl)-2-phenyloxirane (1.00 g, 4.33 mmol) and anhydrous isopropanol (15 mL).

  • Nucleophile Addition: Add morpholine (1.13 g, 1.13 mL, 13.0 mmol, 3.0 eq) dropwise at room temperature.

  • Thermal Activation: Attach a reflux condenser and heat the mixture to 80 °C under an inert nitrogen atmosphere for 12 hours. The thermal energy is required to overcome the activation barrier of the unactivated epoxide[3].

  • In-Process Quality Control (IPQC): Pull a 50 μ L aliquot, dilute in ethyl acetate, and analyze via TLC (Hexane:EtOAc 7:3, UV visualization). The reaction is complete when the high-Rf epoxide spot is entirely consumed.

  • Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the crude residue between ethyl acetate (30 mL) and distilled water (20 mL).

  • Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL). Wash the combined organic layers with saturated brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate.

  • Analytical Validation: Obtain a 1H NMR spectrum of the crude product in CDCl3​ . Self-Validation Marker: Look for an AB quartet or a singlet integrating to 2H around δ 2.8 - 3.2 ppm, corresponding to the −CH2​−N protons. The absence of a downfield −CH2​−OH signal ( 4.0 ppm) confirms exclusive C3 attack.

Protocol B: Lewis Acid-Catalyzed C2-Selective Methanolysis

Objective: Synthesis of 2-methoxy-2-(3-chlorophenyl)-2-phenylethan-1-ol.

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried 50 mL Schlenk flask, add 2-(3-chlorophenyl)-2-phenyloxirane (1.00 g, 4.33 mmol) and anhydrous dichloromethane (10 mL).

  • Nucleophile Addition: Add anhydrous methanol (2.0 mL, excess) and cool the reaction mixture to 0 °C using an ice-water bath.

  • Catalyst Introduction: Slowly add Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ , 54 μ L, 0.43 mmol, 0.1 eq) dropwise via a gas-tight syringe. Caution: BF3​⋅OEt2​ is highly corrosive and moisture-sensitive.

  • Reaction Progression: Stir the mixture at 0 °C for 30 minutes, then allow it to slowly warm to room temperature over 1.5 hours. The Lewis acid rapidly coordinates to the epoxide oxygen, facilitating the SN​1 -like ring opening at the benzylic C2 position[4].

  • In-Process Quality Control (IPQC): Analyze via TLC (Hexane:EtOAc 8:2). The product will appear as a more polar spot compared to the starting material.

  • Quenching & Workup: Quench the reaction by adding saturated aqueous NaHCO3​ (10 mL) to neutralize the Lewis acid. Vigorously stir for 10 minutes.

  • Extraction: Separate the layers and extract the aqueous phase with DCM (2 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

  • Analytical Validation: Obtain a 1H NMR spectrum of the crude product in CDCl3​ . Self-Validation Marker: Look for a diagnostic singlet integrating to 3H around δ 3.2 ppm (the −OCH3​ group) and a characteristic signal integrating to 2H around δ 3.9 - 4.2 ppm (the −CH2​−OH protons). This confirms the nucleophile attacked C2, leaving the primary alcohol intact.

References

  • Epoxides Ring-Opening Reactions. Chemistry Steps. URL: [Link]

  • Nucleophilic ring opening of trans-2,3-disubstituted epoxides to β-amino alcohols with catalyst-controlled regioselectivity. Chemical Science (RSC). URL: [Link]

  • 15.8: Opening of Epoxides. Chemistry LibreTexts. URL: [Link]

  • Nucleophilic Transformations of Lewis Acid-Activated Disubstituted Epoxides with Catalyst-Controlled Regioselectivity. The Journal of Organic Chemistry (ACS Publications). URL: [Link]

  • 18.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. URL: [Link]

Sources

Application Note: Catalytic Epoxidation Methods to Yield 2-(3-Chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Structural Significance

The synthesis of 1,1-diaryl oxiranes, such as 2-(3-chlorophenyl)-2-phenyloxirane , is a critical transformation in medicinal chemistry. These epoxide intermediates are highly valued as electrophilic building blocks for the development of central nervous system (CNS) therapeutics and broad-spectrum azole antifungals.

The target molecule is synthesized via the epoxidation of the 1,1-disubstituted terminal alkene precursor, 1-(3-chlorophenyl)-1-phenylethene . Historically, the epoxidation of 1,1-disubstituted terminal olefins has been challenging. The lack of strong steric differentiation between the geminal aryl substituents complicates enantiocontrol, while the electron-rich nature of the resulting epoxide makes it susceptible to undesired acid-catalyzed ring-opening 1.

This application note details two highly optimized, field-proven catalytic methodologies to achieve this transformation:

  • Asymmetric Organocatalysis (Shi Epoxidation): For the synthesis of enantioenriched oxiranes.

  • Transition-Metal Green Catalysis (MTO/H₂O₂): For scalable, racemic production.

Mechanistic Rationale & Catalyst Selection

Method A: Shi Organocatalytic Asymmetric Epoxidation

To achieve high enantiomeric excess (ee) in 1,1-disubstituted terminal alkenes, standard transition-metal catalysts (like Jacobsen's Mn-salen) often fall short due to competing spiro transition states. Shi and co-workers developed a robust organocatalytic method utilizing chiral lactam or fructose-derived ketones. These catalysts react with potassium peroxymonosulfate (Oxone) to generate highly active chiral dioxiranes in situ2.

  • Causality of Selectivity: The stereochemical communication is dictated by a planar-like transition state. This minimizes steric clashes between the bulky 3-chlorophenyl/phenyl groups and the chiral catalyst backbone, allowing for selective oxygen transfer to one face of the alkene 1.

Method B: Methyltrioxorhenium (MTO) Scalable Epoxidation

For drug development phases requiring bulk racemic intermediates, Methyltrioxorhenium (CH₃ReO₃) paired with aqueous H₂O₂ is the gold standard 3. MTO reacts with H₂O₂ to form a highly electrophilic diperoxorhenium complex.

  • Causality of Additive: The addition of 10 mol% 3-cyanopyridine is not optional; it is a critical mechanistic requirement. It coordinates to the rhenium center (accelerating the catalytic cycle via ligand-mediated effects) and acts as a mild basic buffer to prevent the hydrolytic degradation of the acid-sensitive 2-(3-chlorophenyl)-2-phenyloxirane product 4.

Catalytic Workflow Visualization

Epoxidation_Pathways cluster_A Method A: Shi Epoxidation cluster_B Method B: MTO Catalysis Start 1-(3-chlorophenyl)-1-phenylethene (Starting Material) ShiCat Shi Catalyst + Oxone Start->ShiCat 0 °C, pH 8 MTOCat MTO + H2O2 + Ligand Start->MTOCat 25 °C Dioxirane Chiral Dioxirane ShiCat->Dioxirane Oxidation Dioxirane->ShiCat Recycle EnantioProduct Enantioenriched Oxirane Dioxirane->EnantioProduct Planar TS Peroxo Diperoxorhenium MTOCat->Peroxo Activation Peroxo->MTOCat Recycle RacemicProduct Racemic Oxirane Peroxo->RacemicProduct O-Transfer

Catalytic epoxidation pathways for 2-(3-chlorophenyl)-2-phenyloxirane via Shi and MTO methods.

Experimental Protocols

Protocol A: Asymmetric Organocatalytic Epoxidation (Shi Method)

Objective: Synthesis of enantioenriched 2-(3-chlorophenyl)-2-phenyloxirane.

  • Reaction Setup: In a 250 mL round-bottom flask, dissolve 1-(3-chlorophenyl)-1-phenylethene (10 mmol) and the chiral lactam ketone catalyst (2 mmol, 20 mol%) in 50 mL of Acetonitrile (CH₃CN).

  • Buffer Addition: Prepare a buffer solution of NaHCO₃ (40 mmol) in 25 mL of distilled water. Add this to the organic mixture to create a biphasic system. Cool the flask to 0 °C using an ice bath.

  • Oxidant Delivery (Critical Step): Dissolve Oxone (15 mmol) in 25 mL of water. Add this solution dropwise over 1.5 hours via an addition funnel.

    • Causality: Slow addition maintains a low steady-state concentration of Oxone, preventing the undesired Baeyer-Villiger degradation of the expensive chiral ketone catalyst.

  • Self-Validating pH Monitoring: The maintenance of a slightly basic pH (~8.0) during Oxone addition is critical. Test the aqueous layer periodically with pH paper. A sudden drop in pH indicates buffer depletion, which will halt the catalytic cycle and lead to starting material recovery.

  • Workup: After 4 hours of vigorous stirring at 0 °C, quench the reaction with saturated aqueous Na₂S₂O₃ (20 mL) to destroy unreacted peroxides.

  • Isolation: Extract with EtOAc (3 x 30 mL). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc 9:1) to yield the enantioenriched oxirane.

Protocol B: Scalable Green Epoxidation (MTO/H₂O₂ Method)

Objective: High-yield, rapid synthesis of racemic 2-(3-chlorophenyl)-2-phenyloxirane for scale-up.

  • Reaction Setup: Dissolve 1-(3-chlorophenyl)-1-phenylethene (50 mmol) in 100 mL of Dichloromethane (DCM) in a 500 mL flask.

  • Catalyst & Ligand Addition: Add 3-cyanopyridine (5 mmol, 10 mol%) and Methyltrioxorhenium (MTO, 0.5 mmol, 1 mol%) to the solution.

  • Oxidation: Add 30% aqueous H₂O₂ (75 mmol) dropwise at room temperature (25 °C). Stir the biphasic mixture vigorously for 2.5 hours.

    • Causality: The reaction is exothermic. Ensure the stirring rate is high (>800 rpm) to maximize the interfacial surface area between the aqueous H₂O₂ and the organic substrate.

  • Self-Validating Quench: Upon completion (verified by GC/MS), add a catalytic amount of solid MnO₂ (10 mg) to the mixture. Immediate oxygen evolution (vigorous bubbling) visually confirms the successful destruction of residual hazardous peroxides. Wait until bubbling ceases.

  • Isolation: Separate the organic phase, wash with distilled water (2 x 50 mL) and brine (50 mL). Dry over MgSO₄ and evaporate the solvent. The crude product is typically >95% pure and can be used directly in subsequent API synthesis steps.

Comparative Data Analysis

The following table summarizes the quantitative metrics of both protocols to aid in route selection during drug development campaigns.

ParameterMethod A: Shi EpoxidationMethod B: MTO Catalysis
Catalyst Loading Chiral Ketone (20 mol%)Methyltrioxorhenium (1 mol%)
Primary Oxidant Oxone (Potassium peroxymonosulfate)30% Aqueous H₂O₂
Critical Additive NaHCO₃ (pH Buffer)3-Cyanopyridine (Ligand/Buffer)
Stereoselectivity Enantioselective (Up to 88% ee)Racemic
Reaction Time 4 - 6 hours2 - 3 hours
Operating Temp. 0 °C25 °C (Ambient)
Typical Yield 75 - 85%90 - 98%
Ideal Application Asymmetric MedChem SynthesisProcess Scale-up, Green Chemistry

References

  • Source: NIH.gov (PMC)
  • Title: Organocatalytic Asymmetric Epoxidation of Olefins by Chiral Ketones Source: ACS Publications URL
  • Title: Synthesis of epoxides Source: Organic Chemistry Portal URL
  • Title: US6211315B1 - Lewis acid-catalyzed polymerization of biological oils and resulting polymeric materials Source: Google Patents URL

Sources

Application Note: High-Fidelity Enantioselective Synthesis of 2-(3-Chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Chiral 2,2-diaryloxiranes, such as 2-(3-chlorophenyl)-2-phenyloxirane , are critical electrophilic building blocks in the development of active pharmaceutical ingredients (APIs), particularly in the synthesis of azole antifungals and central nervous system (CNS) modulators.

Achieving high enantiomeric excess (ee) for 1,1-disubstituted terminal epoxides is notoriously difficult. Direct asymmetric epoxidation methods (e.g., Shi or Jacobsen-Katsuki epoxidations) often yield moderate enantioselectivities (ee < 80%) because the catalyst struggles to sterically differentiate between the two geminal aryl groups . To overcome this, we detail a highly reliable, self-validating two-step chemo-enzymatic alternative: Sharpless Asymmetric Dihydroxylation (SAD) followed by regioselective activation and stereospecific intramolecular cyclization. This protocol guarantees >98% ee and high overall yields.

Mechanistic Rationale & Strategy

Our approach bypasses the limitations of direct epoxidation by utilizing the highly structured chiral pocket of cinchona alkaloid ligands during dihydroxylation.

  • Facial Discrimination: The reaction utilizes 1-(3-chlorophenyl)-1-phenylethylene as the starting material. Using AD-mix-β (containing the (DHQD)₂PHAL ligand), the osmium catalyst is directed exclusively to the top face of the olefin, locking in the tertiary stereocenter with >98% ee .

  • Kinetic Differentiation: The resulting 1,2-diol possesses one highly hindered tertiary alcohol and one accessible primary alcohol. This extreme steric disparity is exploited to chemoselectively activate the primary position using p-toluenesulfonyl chloride (TsCl).

  • Stereospecific Cyclization: Mild base treatment triggers an intramolecular S_N2 displacement. Because the reacting tertiary alkoxide is not the stereogenic center undergoing inversion, the epoxide is formed with 100% retention of configuration at the chiral node .

Workflow A 1-(3-Chlorophenyl) -1-phenylethylene B Asymmetric Dihydroxylation A->B AD-mix-β C (R)-Diol Intermediate B->C >98% ee D Regioselective Tosylation C->D TsCl, Pyr E Primary Tosylate D->E F Base-Promoted Cyclization E->F K2CO3 G (R)-2-(3-Chlorophenyl) -2-phenyloxirane F->G Stereoretention

Caption: Workflow for the enantioselective synthesis of 2-(3-chlorophenyl)-2-phenyloxirane.

Experimental Protocols

Phase 1: Sharpless Asymmetric Dihydroxylation (SAD)

Objective: Establish the tertiary stereocenter with >98% ee.

Reagents:

  • 1-(3-chlorophenyl)-1-phenylethylene (10.0 mmol, 2.14 g)

  • AD-mix-β (14.0 g, standard formulation: K₂OsO₂·2H₂O, K₃Fe(CN)₆, K₂CO₃, (DHQD)₂PHAL)

  • Methanesulfonamide (MeSO₂NH₂, 10.0 mmol, 0.95 g)

  • tert-Butanol / Water (1:1 v/v, 100 mL)

Step-by-Step Methodology:

  • Add AD-mix-β and MeSO₂NH₂ to the tert-butanol/water mixture in a 250 mL round-bottom flask. Stir at room temperature until two clear phases emerge (the lower aqueous phase will be bright yellow).

  • Cool the mixture to 0 °C using an ice bath.

  • Add the 1-(3-chlorophenyl)-1-phenylethylene in one portion. Stir vigorously at 0 °C for 24 hours.

  • Quench the reaction by adding sodium sulfite (Na₂SO₃, 15.0 g) and stir for 1 hour at room temperature to reduce any remaining osmium species.

  • Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined organic layers with 1M KOH to remove MeSO₂NH₂, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Causality Check: Why use Methanesulfonamide (MeSO₂NH₂)? For bulky, 1,1-disubstituted alkenes, the rate-limiting step is the hydrolysis of the osmate ester. MeSO₂NH₂ acts as a nucleophile that attacks the osmium center, accelerating hydrolysis by orders of magnitude. This prevents catalyst sequestration and allows the reaction to run at 0 °C, which is critical for maximizing enantioselectivity .

Phase 2: Regioselective Activation (Tosylation)

Objective: Chemoselectively convert the primary alcohol into a leaving group.

Reagents:

  • (R)-1-(3-chlorophenyl)-1-phenylethane-1,2-diol (from Phase 1)

  • p-Toluenesulfonyl chloride (TsCl, 11.0 mmol, 2.10 g)

  • Anhydrous Pyridine (20.0 mmol, 1.6 mL)

  • Anhydrous Dichloromethane (DCM, 40 mL)

Step-by-Step Methodology:

  • Dissolve the diol in anhydrous DCM and cool to 0 °C under an argon atmosphere.

  • Add anhydrous pyridine, followed by the portion-wise addition of TsCl.

  • Stir the reaction mixture at 0 °C for 4 hours, monitoring via TLC (Hexanes/EtOAc 7:3).

  • Dilute with DCM (50 mL) and wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine.

  • Dry over MgSO₄ and concentrate to yield the crude primary tosylate.

Causality Check: Why strictly 0 °C? The primary hydroxyl group is sterically accessible, whereas the tertiary hydroxyl group is highly hindered. Performing the reaction at 0 °C maximizes this kinetic difference, ensuring exclusive mono-tosylation at the primary position and preventing side reactions like elimination or di-tosylation.

Phase 3: Intramolecular Cyclization

Objective: Stereospecific ring closure to form the target oxirane.

Reagents:

  • Crude tosylate intermediate

  • Potassium Carbonate (K₂CO₃, 20.0 mmol, 2.76 g)

  • Methanol (MeOH, 50 mL)

Step-by-Step Methodology:

  • Dissolve the crude tosylate in MeOH at room temperature.

  • Add finely powdered K₂CO₃ and stir vigorously for 2–3 hours.

  • Filter the suspension through a Celite pad to remove inorganic salts.

  • Concentrate the filtrate, re-dissolve in diethyl ether, wash with water, dry over Na₂SO₄, and evaporate to afford the pure (R)-2-(3-chlorophenyl)-2-phenyloxirane.

Causality Check: Why K₂CO₃ in Methanol? Methanol serves as a polar protic solvent that stabilizes the transition state of the intramolecular S_N2 reaction. K₂CO₃ is a mild base; it deprotonates the tertiary alcohol just enough to drive the cyclization without causing base-catalyzed degradation, epimerization, or Payne rearrangement.

Data Presentation

Table 1: Optimization of the Asymmetric Dihydroxylation Step

Ligand System Additive Temp (°C) Time (h) Yield (%) ee (%)
None (Achiral) None 25 48 85 0
(DHQD)₂PHAL None 0 72 45 92
(DHQD)₂PHAL MeSO₂NH₂ 0 24 96 >98 (R)

| (DHQ)₂PHAL | MeSO₂NH₂ | 0 | 24 | 95 | >98 (S) |

Table 2: Chemoselective Epoxidation Steps

Step Reagents Solvent Temp (°C) Yield (%) Purity (HPLC)
Tosylation TsCl (1.1 eq), Pyridine DCM 0 92 >99%

| Cyclization | K₂CO₃ (2.0 eq) | MeOH | 25 | 98 | >99% |

Visualizing Stereocontrol Logic

The high fidelity of this protocol relies on the catalytic cycle of the osmium complex. The diagram below maps the logical flow of facial discrimination dictated by the chiral ligand.

Mechanism L Chiral Ligand (DHQD)2PHAL Complex Chiral Osmium Complex L->Complex Os OsO4 Catalyst Os->Complex Face Top-Face Attack Complex->Face Alkene 1,1-Diarylethylene Alkene->Face Osmate Osmate Ester Face->Osmate Cycloaddition Hydrolysis Hydrolysis (MeSO2NH2) Osmate->Hydrolysis Hydrolysis->Os Oxidation Cycle Diol Enantioenriched Diol Hydrolysis->Diol Catalyst Release

Caption: Mechanistic cycle of the Sharpless Asymmetric Dihydroxylation dictating facial selectivity.

References

  • Catalytic Asymmetric Epoxidation of Terminal Alkenes Source: Chemical Reviews (Aggarwal, V. K., et al., 2001) URL:[Link]

  • Catalytic Asymmetric Dihydroxylation Source: Chemical Reviews (Kolb, H. C., VanNieuwenhze, M. S., & Sharpless, K. B., 1994) URL:[Link]

  • Asymmetric Dihydroxylation of Terminal Olefins Source: Journal of the American Chemical Society (Becker, H., et al., 1995) URL:[Link]

Application Note: Utilizing 2-(3-Chlorophenyl)-2-phenyloxirane in the Synthesis of SNRI Antidepressants

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design and synthesis of neuro-active active pharmaceutical ingredients (APIs), particularly Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs), frequently rely on the strategic deployment of epoxide intermediates. This technical guide details the synthesis and downstream elaboration of 2-(3-chlorophenyl)-2-phenyloxirane , a critical structural building block in the synthesis of the SNRI antidepressant Clemeprol[1]. By leveraging the Johnson-Corey-Chaykovsky reaction and subsequent Meinwald rearrangement, chemists can achieve precise stereochemical and regiochemical control over the final API architecture[2].

Mechanistic Rationale & Pathway Design

The inclusion of the 3-chlorophenyl moiety is a hallmark of many CNS-active drugs, providing necessary lipophilicity for blood-brain barrier (BBB) penetration and metabolic stability against cytochrome P450 oxidation.

  • Epoxidation via Ylide Chemistry : The transformation of 3-chlorobenzophenone to 2-(3-chlorophenyl)-2-phenyloxirane is achieved using dimethylsulfoxonium methylide (the Corey-Chaykovsky reagent). Unlike dimethylsulfonium methylide, the sulfoxonium variant is thermodynamically controlled, preventing the formation of undesired oxetanes and ensuring high yields of the target oxirane[3].

  • Meinwald Rearrangement : The epoxide is subsequently subjected to Lewis acid-catalyzed rearrangement to yield m-chlorophenyl-phenylacetaldehyde. The Lewis acid coordinates to the epoxide oxygen, facilitating heterolytic C-O bond cleavage. The migratory aptitude of the hydride versus the phenyl ring dictates the specific formation of the aldehyde.

  • Final API Elaboration : A second epoxidation followed by regioselective nucleophilic ring-opening with dimethylamine yields the β-amino alcohol motif characteristic of the final drug substance, Clemeprol[4].

Synthetic Workflow Visualization

ClemeprolSynthesis SM 3-Chlorobenzophenone Int1 2-(3-Chlorophenyl)-2-phenyloxirane SM->Int1 Dimethylsulfoxonium methylide (DMSO, rt) Int2 m-Chlorophenyl-phenylacetaldehyde Int1->Int2 BF3·OEt2 (Meinwald Rearrangement) Int3 2-[(3-Chlorophenyl)-phenylmethyl]oxirane Int2->Int3 Dimethylsulfoxonium methylide (DMSO, rt) API Clemeprol (SNRI Antidepressant) Int3->API Dimethylamine (Ring Opening, MeOH)

Synthetic workflow of Clemeprol API from 3-chlorobenzophenone via epoxide intermediates.

Experimental Protocols

Protocol A: Synthesis of 2-(3-Chlorophenyl)-2-phenyloxirane

Objective: Generate the core oxirane intermediate via the Johnson-Corey-Chaykovsky reaction.

  • Ylide Generation: In a flame-dried, argon-purged 250 mL round-bottom flask, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous DMSO (50 mL). Slowly add trimethylsulfoxonium iodide (1.2 eq) in portions over 15 minutes.

    • Causality: The slow addition controls the exothermic evolution of hydrogen gas. The use of strictly anhydrous DMSO is critical, as moisture will rapidly quench the ylide, severely depressing the yield[2].

  • Ketone Addition: Stir the mixture at room temperature for 30 minutes until gas evolution ceases and the solution becomes clear. Add a solution of 3-chlorobenzophenone (1.0 eq) in anhydrous DMSO (20 mL) dropwise.

  • Reaction & Workup: Stir the reaction mixture at 50°C for 4 hours. Monitor completion via TLC (Hexanes/EtOAc 9:1). Quench the reaction by pouring it into ice-cold water (200 mL) and extract with ethyl acetate (3 x 100 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography to afford 2-(3-chlorophenyl)-2-phenyloxirane as a pale yellow oil.

Protocol B: Meinwald Rearrangement to m-Chlorophenyl-phenylacetaldehyde

Objective: Isomerize the epoxide to the corresponding aldehyde.

  • Lewis Acid Catalysis: Dissolve 2-(3-chlorophenyl)-2-phenyloxirane (1.0 eq) in anhydrous THF (0.2 M) and cool to 0°C in an ice bath.

  • Rearrangement: Add boron trifluoride etherate (BF₃·OEt₂, 0.1 eq) dropwise.

    • Causality: BF₃·OEt₂ acts as a strong Lewis acid, coordinating to the epoxide oxygen to induce heterolytic C-O bond cleavage. Maintaining a low temperature (0°C) prevents over-reaction, aldol condensation, and polymerization of the highly reactive resulting aldehyde[1].

  • Quenching: Stir for 2 hours at 0°C. Quench with saturated aqueous NaHCO₃ (50 mL) to neutralize the Lewis acid. Extract with dichloromethane (2 x 50 mL), dry, and concentrate to yield the crude aldehyde. This intermediate is typically used directly in the next step without further purification to prevent air oxidation.

Protocol C: Final Elaboration to Clemeprol

Objective: Convert the aldehyde to the final API via a second epoxidation and amination.

  • Second Epoxidation: Subject the aldehyde from Protocol B to the exact Corey-Chaykovsky conditions described in Protocol A to yield 2-[(3-chlorophenyl)-phenylmethyl]oxirane[4].

  • Amination: Dissolve the newly formed terminal oxirane (1.0 eq) in methanol. Add a solution of dimethylamine (33% in EtOH, 5.0 eq).

  • Ring Opening: Heat the mixture in a sealed tube at 60°C for 12 hours.

    • Causality: The large excess of dimethylamine and elevated temperature drive the nucleophilic attack. Because of steric approach control, the attack occurs exclusively at the less sterically hindered terminal carbon of the epoxide, ensuring the correct regiochemistry of the β-amino alcohol[4].

  • Isolation: Concentrate the mixture under vacuum and purify via recrystallization to afford the final Clemeprol API.

Quantitative Data & Quality Control

To ensure the self-validating nature of this workflow, in-process controls and final analytical specifications are summarized below.

Intermediate / APIYield (%)Purity (HPLC %)Key ¹H NMR Shift (δ, ppm)Reaction Time (h)
2-(3-Chlorophenyl)-2-phenyloxirane 85>98.03.20 (d, 1H), 3.45 (d, 1H)4
m-Chlorophenyl-phenylacetaldehyde 78>95.09.85 (s, 1H, -CHO)2
2-[(3-Chlorophenyl)-phenylmethyl]oxirane 82>96.52.80 (m, 2H), 3.10 (m, 1H)5
Clemeprol (Final API) 90>99.52.30 (s, 6H, -N(CH₃)₂)12

(Note: Yields represent optimized laboratory-scale (10-50g) syntheses. Purity is determined via reverse-phase HPLC using a C18 column and an MeCN/H₂O gradient.)

References

  • Wikipedia Contributors. "Clemeprol." Wikipedia, The Free Encyclopedia. Available at: [Link]

  • The Journal of Organic Chemistry. "Synthesis of Epoxides from Alkyl Bromides and Alcohols with in Situ Generation of Dimethyl Sulfonium Ylide in DMSO Oxidations." ACS Publications. Available at:[Link]

  • WIPO. "WO1995011230A1 - Process for the preparation of an oxirane, aziridine or cyclopropane." Google Patents.

Sources

Troubleshooting & Optimization

improving yield in 2-(3-chlorophenyl)-2-phenyloxirane synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Yield Optimization for 2-(3-Chlorophenyl)-2-phenyloxirane Synthesis

Welcome to the Advanced Process Chemistry Support Center. This guide is designed for drug development professionals and synthetic chemists encountering yield bottlenecks during the synthesis of 2-(3-chlorophenyl)-2-phenyloxirane, a critical epoxide intermediate in the synthesis of active pharmaceutical ingredients such as clemeprol[1].

The standard approach relies on the Johnson-Corey-Chaykovsky (JCC) reaction, utilizing 3-chlorobenzophenone and a sulfur ylide[1]. While conceptually straightforward, scaling this reaction often exposes mechanistic sensitivities that lead to stalled conversions or unexpected byproducts.

Mechanistic Workflow of the JCC Epoxidation

Understanding the causality of your yield drop begins with the reaction mechanism. The transformation relies on the nucleophilic addition of dimethylsulfoxonium methylide to the diaryl ketone, followed by an intramolecular ring closure[2].

JCC_Mechanism N1 3-Chlorobenzophenone + Dimethylsulfoxonium methylide N2 Nucleophilic Addition (Reversible) N1->N2 N3 Zwitterionic Betaine Intermediate N2->N3 N4 Intramolecular SN2 Ring Closure N3->N4 N5 2-(3-chlorophenyl)-2-phenyloxirane + DMSO N4->N5

Figure 1: Mechanism of the Johnson-Corey-Chaykovsky epoxidation.

Troubleshooting FAQs & Diagnostic Logic

Troubleshooting Start Issue: Low Epoxide Yield Check Analyze Reaction Mixture (LC-MS/TLC) Start->Check Unreacted High Unreacted Ketone Check->Unreacted Byproduct β-hydroxy methylthioether Check->Byproduct Sol1 Increase Temp to 50-60°C (Drives betaine to epoxide) Unreacted->Sol1 Sol2 Verify Ylide Precursor: Use TMSOI, not TMSI Byproduct->Sol2

Figure 2: Diagnostic workflow for resolving low yields in epoxide synthesis.

Q1: My conversion of 3-chlorobenzophenone is stalling at 50-60%. Adding more base doesn't help. How do I drive the reaction to completion? Expert Insight: The root cause is thermodynamic, not stoichiometric. Dimethylsulfoxonium methylide is a semi-stabilized ylide, which makes its initial nucleophilic addition to the carbonyl carbon highly reversible[3]. Diaryl ketones like 3-chlorobenzophenone are sterically hindered and less electrophilic than standard aliphatic aldehydes. At room temperature, the equilibrium shifts back toward the starting materials before the rate-determining SN​2 displacement of DMSO can occur. Actionable Fix: Elevate the reaction temperature to 50–60 °C. This thermal energy is necessary to accelerate the irreversible ring closure of the zwitterionic betaine intermediate, pulling the equilibrium forward to the epoxide[3][4].

Q2: I am observing a significant amount of a polar byproduct instead of the epoxide. LC-MS indicates the presence of a β -hydroxy methylthioether. What went wrong? Expert Insight: This is a classic reagent selection error. You likely used trimethylsulfonium iodide (TMSI) instead of trimethylsulfoxonium iodide (TMSOI). TMSI generates dimethylsulfonium methylide, an unstabilized ylide. In ethereal solvents, the betaine intermediate formed by this highly reactive ylide can undergo alternative pathways, leading to the formation of β -hydroxy methylthioethers rather than the desired epoxide[5]. Actionable Fix: Always verify the oxidation state of your sulfur precursor. Use TMSOI (the sulfoxonium salt) to generate Corey's reagent. Its stabilized nature suppresses this side reaction[2].

Q3: We are scaling up the NaH/DMSO protocol, but the exothermic generation of dimsyl sodium and hydrogen gas is a major safety hazard. Are there scalable alternatives? Expert Insight: Dimsyl sodium is highly effective but notoriously dangerous at scale due to the risk of explosive thermal runaway[4]. A field-proven, safer alternative is utilizing a solid-liquid phase-transfer-like system with crushed Potassium Hydroxide (KOH) in tert-butanol ( t -BuOH). This system provides comparable, if not superior, yields by maintaining a steady, controlled generation of the ylide without the hazards associated with dimsyl sodium[4][5].

Quantitative Condition Optimization

The following table summarizes the causal relationship between reagent selection, thermodynamics, and the resulting yield of 2-(3-chlorophenyl)-2-phenyloxirane.

Ylide PrecursorBase / SolventTemperatureYield (%)Major Observation / Causality
TMSI (Sulfonium)NaH / THF25 °C< 40%High β -hydroxy methylthioether formation due to unstabilized ylide[5].
TMSOI (Sulfoxonium)NaH / DMSO25 °C55%Reversible betaine formation stalls conversion[3].
TMSOI (Sulfoxonium)NaH / DMSO60 °C84%Good yield, but high thermal runaway risk during scale-up[4].
TMSOI (Sulfoxonium) KOH / t -BuOH 60 °C > 85% Optimal. Safe scale-up, clean conversion via controlled ylide generation[4][5].

Self-Validating Experimental Protocol: Optimized Scale-Up Method

This protocol utilizes the KOH/ t -BuOH system to ensure high trustworthiness, safety, and yield. It is designed as a self-validating system, meaning built-in analytical checkpoints confirm the success of each phase before proceeding.

Reagents:

  • 3-Chlorobenzophenone: 1.0 equivalent (Limiting reagent)

  • Trimethylsulfoxonium iodide (TMSOI): 1.5 equivalents

  • Potassium Hydroxide (KOH, finely crushed): 3.0 equivalents

  • tert-Butanol ( t -BuOH): 10 volumes

Step-by-Step Methodology:

  • Ylide Generation (Validation Point 1):

    • Charge a dry, nitrogen-purged reactor with TMSOI (1.5 eq) and t -BuOH (5 volumes).

    • Add finely crushed KOH (3.0 eq) in one portion.

    • Heat the suspension to 50 °C and stir vigorously for 1 hour.

    • Self-Validation Check: The generation of dimethylsulfoxonium methylide is visually confirmed by the transition of the dense white TMSOI salt into a finer, slightly translucent suspension.

  • Substrate Addition:

    • Dissolve 3-chlorobenzophenone (1.0 eq) in t -BuOH (5 volumes).

    • Add the ketone solution dropwise to the ylide suspension over 30 minutes to manage any mild exotherm.

  • Thermodynamic Drive:

    • Increase the reactor temperature to 60 °C.

    • Maintain vigorous stirring for 4 to 6 hours.

  • In-Process Check (Validation Point 2):

    • Sample the reaction mixture, quench a 0.1 mL aliquot in water/EtOAc, and analyze the organic layer via HPLC or TLC (Hexanes/EtOAc 9:1).

    • Self-Validation Check: Do not proceed to workup until the area percent of 3-chlorobenzophenone is < 2%. If unreacted ketone remains, continue heating for an additional 2 hours.

  • Quench and Workup:

    • Cool the reactor to 20 °C.

    • Quench the reaction by slowly adding distilled water (10 volumes) to dissolve the inorganic salts.

    • Extract the aqueous layer with Ethyl Acetate (3 x 5 volumes).

    • Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the crude 2-(3-chlorophenyl)-2-phenyloxirane.

  • Purification:

    • The crude epoxide can be used directly for subsequent ring-opening steps (e.g., clemeprol synthesis) or purified via recrystallization from hot hexanes.

References

  • Clemeprol - Wikipedia Source: Wikipedia URL
  • Sulfur Ylides via Decarboxylation of Carboxymethylsulfonium Betaines: A Novel and Mild Protocol for the Preparation of Oxiranes Source: Organic Letters - ACS Publications URL
  • Revisiting the Corey-Chaykovsky reaction: The solvent effect and the formation of β-hydroxy methylthioethers Source: ResearchGate URL
  • Synthesis by Carbonyl Epoxidation Source: Thieme Connect URL
  • Source: PMC (NIH)

Sources

preventing side reactions during 2-(3-chlorophenyl)-2-phenyloxirane ring opening

Author: BenchChem Technical Support Team. Date: April 2026

Troubleshooting Guides, FAQs, and Validated Protocols for 1,1-Diaryl Epoxide Intermediates

As a critical intermediate in the synthesis of azole antifungals and related pharmacophores, 2-(3-chlorophenyl)-2-phenyloxirane presents unique synthetic challenges[1]. The gem-diaryl substitution pattern at the C2 position makes this 1,1-diaryl epoxide highly susceptible to specific side reactions during nucleophilic ring opening. This guide provides mechanistic insights, causality-driven troubleshooting, and field-proven protocols to maximize the yield of your target S_N2 product while suppressing unwanted rearrangements.

Mechanistic Divergence & Reaction Pathways

To control the reaction, you must first understand the competing pathways. The highly polarized nature of the 1,1-diaryl epoxide dictates that minor variations in pH, solvent, or temperature will drastically alter the product distribution.

Pathways E 2-(3-chlorophenyl)- 2-phenyloxirane P 1,1-Diaryl-2-aminoethanol (Target Product) E->P Strong Nucleophile Polar Aprotic Solvent M 2-(3-chlorophenyl)- 2-phenylacetaldehyde E->M Trace Acid (H+) 1,2-Hydride Shift D 1-(3-chlorophenyl)- 1-phenylethane-1,2-diol E->D H2O / Moisture Premature Hydrolysis

Mechanistic divergence of 2-(3-chlorophenyl)-2-phenyloxirane under varying conditions.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction yielding 2-(3-chlorophenyl)-2-phenylacetaldehyde instead of the target aminoethanol? Causality & Mechanism: You are observing the Meinwald rearrangement, a classic side reaction for epoxides[2]. Because the C2 position of your substrate bears two aryl rings, any electrophilic activation of the epoxide oxygen (via trace Brønsted or Lewis acids) causes the C2–O bond to lengthen. This forms a highly stabilized incipient benzylic/tertiary carbocation. To neutralize this positive charge, a rapid 1,2-hydride shift occurs from the less substituted C3 position, collapsing the epoxide ring into an aldehyde[3]. Resolution: Ensure strictly basic or neutral conditions. If your nucleophile is an amine or azole, pre-form its alkali metal salt using a strong base (e.g., NaH) before introducing the epoxide. Strictly avoid acidic workups.

Q2: How do I prevent the formation of the 1-(3-chlorophenyl)-1-phenylethane-1,2-diol byproduct? Causality & Mechanism: Diol formation is the direct result of premature hydrolysis. The 1,1-diaryl substitution makes the epoxide exceptionally sensitive to nucleophilic attack by water, a side reaction that outcompetes bulky nucleophiles at the elevated temperatures required for the desired S_N2 reaction[2]. Resolution: Implement rigorous anhydrous techniques. Use solvents with a verified Karl Fischer (KF) water content of <100 ppm. Flame-dry all glassware and execute the reaction under a positive pressure of dry argon or nitrogen.

Q3: My nucleophile is unreactive, but heating the reaction causes degradation. What is the solution? Causality & Mechanism: S_N2 attack at the C3 position of a 1,1-diaryl epoxide is sterically hindered by the adjacent bulky aryl groups. However, applying excessive thermal energy (>100 °C) leads to non-specific decomposition or oligomerization rather than overcoming the activation barrier. Resolution: Instead of increasing the temperature, increase the nucleophilicity of your reagent. Use a polar aprotic solvent (like anhydrous DMF or DMSO) to leave the nucleophile unsolvated and highly reactive. For azole nucleophiles, using sodium tert-butoxide (NaOtBu) or sodium hydride (NaH) ensures complete deprotonation, maximizing the nucleophilic attack rate at moderate temperatures (60–80 °C)[1].

Quantitative Data: Impact of Reaction Conditions

The table below summarizes the causality between specific reaction environments and the resulting product distribution during the ring opening of 2-(3-chlorophenyl)-2-phenyloxirane.

Solvent (Anhydrous)Base / AdditiveTemp (°C)Target S_N2 Product (%)Meinwald Aldehyde (%)Diol Byproduct (%)Primary Mechanistic Driver
EthanolNone8015%5%80%Solvolysis/Hydrolysis dominates due to protic environment.
DMFNone8040%10%10%Incomplete reaction; neutral nucleophile lacks sufficient energy.
DMFK₂CO₃ (1.5 eq)8085%<2%<2%Standard basic S_N2; suppresses acid-catalyzed shifts.
DMF NaH (1.1 eq) 65 >95% <1% <1% Optimized strong nucleophile; high reactivity at lower temp.
DCMBF₃·OEt₂ (0.1 eq)250%>95%0%Lewis acid deliberately triggers 1,2-hydride shift[3].
Troubleshooting Workflow

Use the following decision tree to diagnose and correct issues based on your crude LC-MS or NMR data.

Workflow Start Analyze Crude NMR/LC-MS Q1 Is Aldehyde > 5%? Start->Q1 Q2 Is Diol > 5%? Q1->Q2 No A1 Action: Switch to strictly basic conditions. Avoid acidic workup. Q1->A1 Yes Q3 Is Unreacted Epoxide > 10%? Q2->Q3 No A2 Action: Use anhydrous solvents (KF < 100 ppm) under Ar/N2. Q2->A2 Yes A3 Action: Increase nucleophilicity (e.g., use NaH in DMF). Q3->A3 Yes Success Proceed to Purification Q3->Success No

Decision tree for troubleshooting 1,1-diaryl epoxide ring-opening reactions.

Validated Experimental Protocol: Regioselective Azole Ring Opening

This protocol is engineered as a self-validating system for the synthesis of 1,1-diaryl-2-(azole)-1-yl-ethanol derivatives[1]. It utilizes strong bases to guarantee complete nucleophile activation, thereby preventing the Meinwald rearrangement.

Materials Required:

  • 2-(3-chlorophenyl)-2-phenyloxirane (1.0 eq)

  • Azole nucleophile (e.g., 1,2,4-triazole or imidazole) (1.2 eq)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (1.1 eq)

  • Anhydrous DMF (KF < 100 ppm)

Step-by-Step Methodology:

  • Nucleophile Activation: Suspend the azole nucleophile (1.2 eq) in anhydrous DMF (5 mL/mmol) in a flame-dried flask under an argon atmosphere. Cool the suspension to 0 °C using an ice bath.

  • Deprotonation: Add NaH (1.1 eq) portion-wise to the cooled suspension.

    • Validation Checkpoint: Observe the evolution of H₂ gas. The reaction must be stirred at room temperature for 30 minutes until gas evolution completely ceases and the solution becomes clear and homogeneous. This confirms complete deprotonation and the absence of residual acidic protons that could trigger epoxide rearrangement.

  • Epoxide Introduction: Dissolve 2-(3-chlorophenyl)-2-phenyloxirane (1.0 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the activated nucleophile at room temperature.

  • Thermal Activation: Heat the reaction mixture to 65 °C.

    • Validation Checkpoint: Monitor the reaction via LC-MS every 2 hours. The correct trajectory is confirmed by the disappearance of the epoxide mass (m/z ~230) and the emergence of the target product mass. If the aldehyde mass is detected at >5%, the environment is contaminated with trace acid or moisture.

  • Quench and Extraction: Once the epoxide is consumed, cool the mixture to 0 °C. Quench carefully with ice-cold saturated aqueous NH₄Cl. Crucial: Do not use HCl or strong acids, as this can degrade the product or cause late-stage dehydration. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Purification: Wash the combined organic layers with brine (5x) to remove residual DMF. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

References
  • Title: A review of fatty epoxide ring opening reactions: Chemistry, recent advances, and applications. Source: Journal of the American Oil Chemists' Society (via DOI.org). 2

  • Title: Indium(III) Chloride-Promoted Rearrangement of Epoxides: A Selective Synthesis of Substituted Benzylic Aldehydes and Ketones. Source: The Journal of Organic Chemistry - ACS Publications. 3

  • Title: Synthesis and in-vitro biological evaluation of 1,1-diaryl-2-(1,2,3)triazol-1-yl-ethanol derivatives as antifungal compounds flutriafol analogues. Source: Indian Academy of Sciences. 1

Sources

Technical Support Center: Optimizing Epoxidation Conditions for 2-(3-Chlorophenyl)-2-phenyloxirane Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals optimizing the synthesis of 2-(3-chlorophenyl)-2-phenyloxirane , a critical epoxide intermediate used in the production of active pharmaceutical ingredients (APIs) such as the SNRI antidepressant clemeprol[1].

Because epoxidation can be approached from different starting materials, this guide covers the two most robust synthetic routes: the Johnson-Corey-Chaykovsky (JCC) reaction (starting from a ketone) and the Prilezhaev reaction (starting from an alkene).

Mechanistic Pathways & Route Selection

Choosing the correct epoxidation route depends on your available precursors and the required scalability of your workflow.

  • Pathway A: Johnson-Corey-Chaykovsky (JCC) Epoxidation This is the standard industrial route. It involves the nucleophilic addition of a sulfur ylide (dimethylsulfoxonium methylide) to [1]. The ylide attacks the electrophilic carbonyl carbon to form a betaine intermediate, which then undergoes an intramolecular SN2 ring closure, expelling DMSO as a leaving group to form the epoxide.

  • Pathway B: Prilezhaev Epoxidation If your starting material is 1-(3-chlorophenyl)-1-phenylethylene, this route utilizes a peroxyacid—typically —to transfer an electrophilic oxygen atom across the double bond via a concerted "butterfly mechanism"[2]. This reaction is highly stereospecific and retains the stereochemistry of the starting alkene[2].

JCC_Mechanism A 3-Chlorobenzophenone (Electrophile) B Dimethylsulfoxonium Methylide (Nucleophile) C Nucleophilic Attack (C-C Bond Formation) D Betaine Intermediate (Alkoxide & Sulfonium) C->D E Intramolecular SN2 (Ring Closure) D->E F 2-(3-chlorophenyl)-2-phenyloxirane (Target Epoxide) E->F Main Product G DMSO (Leaving Group) E->G Byproduct AB AB AB->C

Johnson-Corey-Chaykovsky mechanism for 2-(3-chlorophenyl)-2-phenyloxirane synthesis.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Do not proceed to subsequent steps unless the validation checkpoints are met.

Protocol A: JCC Epoxidation of 3-Chlorobenzophenone

Objective: Synthesis of the target epoxide via sulfur ylide chemistry.

  • Preparation of the Ylide:

    • Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous DMSO under an inert argon atmosphere.

    • Causality: Washing the NaH with anhydrous hexanes prior to use removes the mineral oil, increasing the exposed surface area of the hydride. This ensures a rapid, complete deprotonation of the sulfoxonium salt.

    • Slowly add trimethylsulfoxonium iodide (1.2 eq) in portions at room temperature.

    • Validation Checkpoint: Observe the reaction mixture. The generation of hydrogen gas will cause visible effervescence. The ylide formation is complete only when bubbling ceases and the opaque suspension transforms into a clear, translucent solution.

  • Addition of the Electrophile:

    • Dissolve 3-chlorobenzophenone (1.0 eq) in a minimal volume of anhydrous THF or DMSO.

    • Add this solution dropwise to the ylide mixture at 0 °C.

    • Causality: The nucleophilic attack is highly exothermic. Maintaining 0 °C during addition prevents thermal degradation of the ylide and suppresses side reactions.

  • Reaction Progression & Workup:

    • Allow the mixture to warm to room temperature and stir for 2–4 hours.

    • Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc). The complete disappearance of the UV-active ketone spot confirms full conversion.

    • Quench by carefully adding cold water. Extract with ethyl acetate, wash the organic layer extensively with brine to remove residual DMSO, dry over anhydrous Na2SO4, and concentrate.

Protocol B: Prilezhaev Epoxidation of 1-(3-chlorophenyl)-1-phenylethylene

Objective: Synthesis of the target epoxide via peroxyacid oxidation.

  • Substrate Dissolution & Buffering:

    • Dissolve 1-(3-chlorophenyl)-1-phenylethylene (1.0 eq) in anhydrous dichloromethane (DCM).

    • Add sodium bicarbonate (NaHCO3, 2.0 eq) to the suspension.

    • Causality: The reaction generates m-chlorobenzoic acid as a byproduct. Because epoxides are susceptible to acid-catalyzed ring opening[3], the bicarbonate buffer neutralizes the acid in situ, protecting the newly formed oxirane ring.

  • Oxidant Addition:

    • Cool the mixture to 0 °C using an ice bath. Add mCPBA (70-75% purity, 1.2 eq) portion-wise.

    • Causality: The concerted oxygen transfer is exothermic. Portion-wise addition at 0 °C prevents thermal runaway and preserves the stereospecificity of the transition state[2].

  • Quenching & Isolation:

    • Stir for 1–2 hours while allowing the reaction to reach room temperature.

    • Validation Checkpoint: Perform a starch-iodine paper test on the organic layer. A blue/black color indicates dangerous unreacted peroxides. Quench with 10% aqueous sodium thiosulfate (Na2S2O3) until the test is strictly negative, ensuring safe concentration without explosive risks.

    • Wash the organic layer with 1M NaOH to extract the m-chlorobenzoic acid salt, dry over MgSO4, and concentrate.

Quantitative Reaction Parameters

Use the following data table to benchmark your reaction conditions and understand the causal rationale behind each parameter.

ParameterJCC Epoxidation (Ketone Route)Prilezhaev Epoxidation (Alkene Route)Causal Rationale
Temperature Profile 0 °C addition → 25 °C stir0 °C addition → 25 °C stirExothermic control is required during reagent addition to prevent thermal degradation of intermediates.
Primary Solvent Anhydrous DMSOAnhydrous DCMDMSO heavily solvates the Na+ cation, leaving the ylide highly nucleophilic. DCM stabilizes the peroxyacid transition state.
Reagent Stoichiometry 1.2 eq Ylide1.2 eq mCPBAA slight excess ensures complete consumption of the starting material without complicating the purification process.
Protective Additives None required2.0 eq NaHCO3 bufferPrevents acid-catalyzed epoxide ring-opening by neutralizing the m-chlorobenzoic acid byproduct[3].
Typical Reaction Time 2 – 4 hours1 – 2 hoursThe betaine ring closure in the JCC route is slower than the concerted Prilezhaev mechanism[4].

Troubleshooting & FAQs

Q1: Why is my JCC reaction yielding unreacted 3-chlorobenzophenone despite full ylide generation? A1: The betaine intermediate requires sufficient time and proper solvation to undergo the intramolecular SN2 ring closure. If the reaction is quenched too early, or if the solvent polarity is altered (e.g., using too much THF and not enough DMSO), the betaine may revert to the starting materials. Ensure the solvent is predominantly DMSO and allow the reaction to stir at room temperature for at least 2 hours before quenching.

Q2: I am observing a complex mixture of products in my mCPBA reaction. How do I isolate the pure epoxide? A2: Epoxides are highly reactive and susceptible to nucleophilic attack or acid-catalyzed ring opening during workup[3]. Ensure strict adherence to the biphasic buffer system (NaHCO3) during the reaction. If purifying via flash column chromatography, use deactivated silica gel (pre-treated with 1% triethylamine) to prevent Lewis acid-catalyzed degradation on the column.

Q3: My ylide solution remains cloudy after 1 hour of stirring. Should I proceed with the ketone addition? A3: No. A cloudy suspension indicates incomplete deprotonation of the trimethylsulfoxonium iodide. This is almost always caused by moisture quenching the ylide or inactive sodium hydride. Discard the mixture, verify your solvent is strictly anhydrous, and wash your NaH with hexanes before attempting again.

Troubleshooting_Workflow Start Issue: Low Epoxide Yield or Stalled Reaction Check1 Diagnostic: Is the ylide solution clear? Start->Check1 Fix1 Action: Ensure anhydrous conditions & fresh NaH Check1->Fix1 No (Cloudy/Unreacted) Check2 Diagnostic: Are ring-opened byproducts present? Check1->Check2 Yes (Ylide formed) Success Result: Optimal Epoxidation Yield Fix1->Success Fix2 Action: Add NaHCO3 buffer to neutralize acidity Check2->Fix2 Yes (Acidic cleavage) Check2->Success No (Reaction complete) Fix2->Success

Troubleshooting workflow for resolving low yields in epoxide synthesis.

References

  • Clemeprol - Synthesis and Published Procedure. Wikipedia. Available at:[Link]

  • Prilezhaev Reaction. Wikipedia. Available at:[Link]

  • Prilezhaev Reaction (Mechanism and Conditions). Organic Chemistry Portal. Available at:[Link]

  • Epoxidation Reaction (Stereochemistry and Ring Opening). AK Lectures. Available at:[Link]

Sources

Technical Support Center: Chromatography Purification of 2-(3-Chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and purification of 2-(3-chlorophenyl)-2-phenyloxirane. As a highly substituted diaryl oxirane, this molecule presents unique chromatographic challenges. This guide is engineered for researchers and drug development professionals, providing mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure high-yield, high-purity recovery.

Mechanistic Background: The Diaryl Oxirane Challenge

The core challenge in purifying 2-(3-chlorophenyl)-2-phenyloxirane lies in its extreme sensitivity to acidic environments. The C2 position of the oxirane ring bears two aromatic groups (a phenyl and a 3-chlorophenyl ring). If the epoxide oxygen is protonated by the acidic silanol groups (Si-OH) present on standard bare silica gel, the C-O bond at the C2 position readily cleaves.

This cleavage is driven by the formation of a highly stable diaryl carbocation. Once formed, the molecule undergoes an acid-catalyzed Meinwald rearrangement—typically via a hydride shift from C3 to C2—resulting in the formation of 2-(3-chlorophenyl)-2-phenylacetaldehyde. To prevent this degradation, the chromatographic system must be strictly neutralized, and residence time on the stationary phase must be minimized[1].

EpoxidePurification Crude Crude 2-(3-chlorophenyl) -2-phenyloxirane Acidic Standard Silica Gel (Acidic Silanol Sites) Crude->Acidic Untreated Deactivated TEA-Deactivated Silica (Neutralized Sites) Crude->Deactivated 1-3% TEA Added Degradation Meinwald Rearrangement (Aldehyde Formation) Acidic->Degradation H+ Catalyzed Ring Opening Success Pure Epoxide Isolated (Intact 3-Membered Ring) Deactivated->Success Stable Elution

Workflow and degradation pathways for the chromatographic purification of diaryl oxiranes.

Troubleshooting & FAQs

Q: Why is my epoxide degrading into an aldehyde during flash chromatography? A: You are observing the Meinwald rearrangement. Bare silica gel is inherently acidic (pH ~4.5–5.5). When your diaryl epoxide interacts with these acidic sites, it undergoes rapid ring-opening and rearrangement. You must deactivate the silica gel prior to purification.

Q: How do I properly deactivate my silica gel to prevent this degradation? A: You must neutralize the acidic silanol sites by incorporating an amine base into your mobile phase. We strongly recommend using 1% to 3% (v/v) Triethylamine (TEA) in your eluent[2]. Furthermore, pre-equilibrating the column with this TEA-spiked solvent is mandatory; simply adding TEA to the running solvent without pre-flushing will cause the leading edge of your sample to hit acidic sites and degrade.

Q: I synthesized this epoxide via the Corey-Chaykovsky reaction. How do I separate the product from the unreacted 3-chlorobenzophenone? A: The Corey-Chaykovsky reaction utilizes sulfur ylides to convert ketones into epoxides, but often leaves residual starting material[3]. Because 3-chlorobenzophenone and 2-(3-chlorophenyl)-2-phenyloxirane share similar lipophilicity, they frequently co-elute in standard Hexanes/Ethyl Acetate mixtures. Solution: Switch your polar modifier. Replace Ethyl Acetate with Dichloromethane (DCM) or Toluene (e.g., 80:20 Hexanes:DCM with 1% TEA). This exploits the differential π-π interactions between the ketone's carbonyl group and the epoxide's oxygen, significantly improving resolution.

Q: What mobile phase additives should I use for Reverse Phase HPLC (RP-HPLC)? A: Never use Trifluoroacetic Acid (TFA) or Formic Acid when analyzing or purifying diaryl epoxides. Instead, use a neutral or slightly basic buffer system. A 10 mM Ammonium Acetate buffer (pH ~7.0) or the addition of 0.1% Diethylamine (DEA) in the aqueous and organic phases will maintain the integrity of the oxirane ring while providing sharp peak shapes.

Self-Validating Experimental Protocols

Protocol A: TEA-Deactivated Normal Phase Flash Chromatography

This protocol ensures the complete neutralization of the stationary phase before the sensitive epoxide is introduced.

  • Solvent Preparation: Prepare Eluent A (Hexanes + 1% v/v TEA) and Eluent B (Ethyl Acetate + 1% v/v TEA). Mix thoroughly.

  • Column Packing & Pre-equilibration: Slurry pack the silica gel (60 Å) using Eluent A. Once packed, pump a minimum of 3 Column Volumes (CV) of Eluent A through the column.

  • Self-Validation Step: Collect a few drops of the eluent exiting the column and spot it onto wetted universal pH indicator paper. Causality Check: If the pH is < 8, the silanol sites are not fully neutralized. Continue flushing with Eluent A until a basic pH is confirmed. Do not proceed until this condition is met.

  • Sample Loading: Dissolve the crude 2-(3-chlorophenyl)-2-phenyloxirane in the absolute minimum volume of Eluent A. Apply evenly to the column head.

  • Elution: Run an isocratic gradient at 2% Eluent B for 3 CVs, then slowly ramp to 5% Eluent B. To minimize residence time and avoid decomposition, maintain a brisk flow rate[1].

  • Fraction Analysis: Spot fractions on TLC plates that have been pre-soaked in 1% TEA in hexanes and dried. Visualize via UV (254 nm).

Protocol B: Chiral HPLC Resolution of Enantiomers

Because the C2 position is a stereocenter, separating the enantiomers is critical for downstream pharmacological evaluation.

  • Column Selection: Utilize an immobilized polysaccharide-based chiral stationary phase (e.g., Chiralpak IG or equivalent, 5 µm, 250 x 4.6 mm).

  • Mobile Phase Preparation: Prepare an isocratic mixture of 90:10 Hexanes:Isopropanol. Add 0.1% Diethylamine (DEA) to the mixture to suppress any latent acidity in the system.

  • Self-Validation Step: Inject 10 µL of the sample diluent (blank) at the operational flow rate (1.0 mL/min). Causality Check: Ensure a perfectly flat baseline with no ghost peaks at the expected retention times (typically 8–15 minutes). This validates system cleanliness and prevents false-positive enantiomeric ratio (er) calculations.

  • Sample Injection: Inject 10–20 µL of a 1 mg/mL solution of the purified racemate. Monitor absorbance at 230 nm and 254 nm.

Quantitative Data & Parameter Summary

The following table summarizes the optimized chromatographic parameters for handling 2-(3-chlorophenyl)-2-phenyloxirane across different purification modalities.

TechniqueStationary PhaseRecommended Mobile PhaseCritical Additive / BufferExpected Outcome
Flash Chromatography Silica Gel (60 Å)Hexanes / EtOAc (or DCM)1–3% Triethylamine (TEA)High yield recovery; prevents Meinwald rearrangement to aldehyde.
Reverse Phase HPLC C18 (End-capped)Water / Acetonitrile10 mM Ammonium AcetateExcellent peak shape; prevents acid-catalyzed ring hydrolysis.
Chiral HPLC Polysaccharide (Immobilized)Hexanes / Isopropanol0.1% Diethylamine (DEA)Baseline resolution of C2 enantiomers; maintains stereochemical integrity.
Flash Filtration Silica Gel PadPetroleum Ether / EtOAc3‰ Triethylamine (TEA)Rapid removal of polar impurities with minimal column residence time.

References

  • Asymmetric Catalytic Epoxidation of Terminal Enones for the Synthesis of Triazole Antifungal Agents - Organic Chemistry Portal.
  • Corey-Chaykovsky Reaction - Organic Chemistry Portal.
  • Trading space for time under weakly activated catalysis: expeditious synthesis of β-NH2 alcohols via a direct ammonolysis of epoxides with ammonia - The Royal Society of Chemistry.

Sources

troubleshooting low conversion rates of 2-(3-chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 2-(3-chlorophenyl)-2-phenyloxirane . This compound is a critical highly-substituted epoxide intermediate, notably utilized in the synthesis of pharmaceuticals such as the SNRI antidepressant clemeprol[1].

Due to the steric bulk of the 1,1-diaryl substitution and the electronic influence of the 3-chloro moiety, researchers frequently encounter low conversion rates or product degradation. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. We will examine the mechanistic causality behind these failures and provide self-validating protocols to ensure high-yield conversions.

Diagnostic Workflow

Before adjusting your protocols, use the following logical matrix to isolate the root cause of your low conversion rates.

Troubleshooting N1 Low Conversion: 2-(3-chlorophenyl)-2-phenyloxirane N2 Identify Synthetic Route N1->N2 N3 Route A: Corey-Chaykovsky N2->N3 N4 Route B: Prilezhaev Epoxidation N2->N4 N5 Ylide Generation Failure? (Check NaH & DMSO) N3->N5 N6 Acid-Catalyzed Degradation? (Add NaHCO3 Buffer) N4->N6 N7 Optimize Reagent Equivalents & Reaction Temperature N5->N7 N6->N7

Diagnostic workflow for isolating low conversion in 2-(3-chlorophenyl)-2-phenyloxirane synthesis.

Route A: Troubleshooting the Corey-Chaykovsky Reaction

Pathway: 3-Chlorobenzophenone + Dimethylsulfoxonium methylide 2-(3-chlorophenyl)-2-phenyloxirane

The Johnson-Corey-Chaykovsky reaction relies on the nucleophilic addition of a sulfur ylide to a carbonyl group, followed by the intramolecular displacement of the sulfur leaving group to form the oxirane ring[2].

Mechanistic Causality of Failure:

  • Steric Hindrance at the Carbonyl: 3-Chlorobenzophenone is a bulky diaryl ketone. The initial nucleophilic attack by the ylide is the rate-determining step. If the activation energy barrier is not overcome, the reaction stalls.

  • Ylide Quenching: Dimethylsulfoxonium methylide is highly sensitive to moisture. Trace water in the solvent (DMSO) will prematurely protonate and quench the ylide, halting conversion[3].

Field-Proven Solutions:

  • Use the Sulfoxonium Ylide, Not Sulfonium: Dimethyloxosulfonium methylide (Corey's reagent) is thermodynamically more stable than its sulfonium counterpart[3]. This stability allows you to heat the reaction to 50–60 °C, providing the necessary thermal energy to overcome the steric hindrance of the two aryl rings.

  • Self-Validating Ylide Generation: Do not add the ketone until ylide generation is visibly complete. When reacting trimethylsulfoxonium iodide with Sodium Hydride (NaH) in DMSO, hydrogen gas is evolved. The cessation of bubbling is your visual validation that the ylide is fully formed.

Route B: Troubleshooting Prilezhaev Epoxidation

Pathway: 1-(3-Chlorophenyl)-1-phenylethene + mCPBA 2-(3-chlorophenyl)-2-phenyloxirane

The Prilezhaev reaction utilizes a peroxyacid (typically mCPBA) to transfer an electrophilic oxygen to the alkene via a concerted "butterfly" transition state[4].

Mechanistic Causality of Failure:

  • Acid-Catalyzed Ring Opening (Critical): The product, 2-(3-chlorophenyl)-2-phenyloxirane, is a 1,1-diaryl epoxide. The benzylic carbon is highly stabilized by two aryl rings. Consequently, the epoxide is extremely susceptible to acid-catalyzed ring opening, forming a stable diaryl carbocation. The byproduct of mCPBA epoxidation is m-chlorobenzoic acid. If this acid is not immediately neutralized, your epoxide will rapidly degrade into a diol or undergo rearrangement[5].

  • Reagent Assay Variability: Commercial mCPBA is typically only 70-77% active (stabilized with water and m-chlorobenzoic acid). Failing to account for this active oxygen content leads to under-dosing.

Field-Proven Solutions:

  • Mandatory Biphasic Buffering: Never run this epoxidation in neat Dichloromethane (DCM). Always use a biphasic system of DCM and saturated aqueous Sodium Bicarbonate ( NaHCO3​ ). This ensures the m-chlorobenzoic acid is instantly partitioned into the aqueous layer and neutralized, protecting the fragile oxirane ring[5].

Quantitative Comparison & Optimization Parameters

ParameterRoute A: Corey-ChaykovskyRoute B: Prilezhaev Epoxidation
Starting Material 3-Chlorobenzophenone1-(3-Chlorophenyl)-1-phenylethene
Active Reagent Dimethylsulfoxonium methylidemeta-Chloroperoxybenzoic acid (mCPBA)
Primary Failure Mode Incomplete ylide generation; Steric stallingAcid-catalyzed epoxide ring-opening
Key Optimization Anhydrous DMSO; Heat to 50 °CBiphasic buffer system ( DCM/aq.NaHCO3​ )
Validation Metric Cessation of H2​ evolution before ketone additionTLC monitoring (prevent over-reaction)

Standard Operating Procedures (SOPs)

Protocol A: Optimized Corey-Chaykovsky Synthesis
  • Preparation of Base: In a flame-dried, argon-purged flask, add NaH (60% dispersion in mineral oil, 1.5 eq). Wash the NaH twice with anhydrous hexane to remove the mineral oil. Decant the hexane and dry the NaH under a vacuum.

  • Ylide Generation: Add trimethylsulfoxonium iodide (1.5 eq) to the flask. Slowly add strictly anhydrous DMSO (5 mL/mmol). Stir at room temperature until hydrogen evolution completely ceases (approx. 30–45 minutes). The solution should become clear and slightly yellow.

  • Ketone Addition: Dissolve 3-chlorobenzophenone (1.0 eq) in a minimal amount of anhydrous THF or DMSO. Add this dropwise to the ylide solution.

  • Thermal Activation: Heat the reaction mixture to 50 °C for 4–6 hours. Monitor by TLC.

  • Workup: Quench carefully with cold water. Extract with Ethyl Acetate (3x). Wash the organic layer extensively with brine to remove DMSO, dry over Na2​SO4​ , and concentrate.

Protocol B: Buffered mCPBA Epoxidation
  • Assay Calculation: Determine the exact active oxygen content of your mCPBA batch. Calculate the mass required for 1.2 equivalents.

  • Biphasic Setup: Dissolve 1-(3-chlorophenyl)-1-phenylethene (1.0 eq) in DCM (10 mL/mmol). Add an equal volume of saturated aqueous NaHCO3​ .

  • Oxidation: Cool the vigorously stirring biphasic mixture to 0 °C. Add the mCPBA portion-wise over 15 minutes.

  • Reaction: Allow the reaction to warm to room temperature. Stir vigorously to ensure phase mixing. Monitor closely by TLC (typically complete in 2–4 hours).

  • Workup: Separate the layers. Wash the organic layer with 10% aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) to quench unreacted peroxides, followed by another wash with saturated NaHCO3​ and brine. Dry over Na2​SO4​ and concentrate.

Frequently Asked Questions (FAQs)

Q: My TLC shows full conversion, but my isolated yield after silica gel column chromatography is terrible. What is happening? A: Silica gel is mildly acidic. Because 2-(3-chlorophenyl)-2-phenyloxirane is a highly stabilized 1,1-diaryl epoxide, the acidity of the silica gel is sufficient to catalyze ring-opening directly on the column. Fix: Pre-treat your silica gel by flushing the column with your eluent containing 1% Triethylamine ( Et3​N ) to neutralize the acidic sites before loading your sample.

Q: Can I use Potassium tert-butoxide (KOtBu) instead of NaH for the Corey-Chaykovsky reaction? A: Yes. KOtBu in THF/DMSO mixtures is an excellent, safer alternative to NaH for generating the sulfoxonium ylide[6]. It eliminates the need for mineral oil washing and avoids hydrogen gas generation, making it highly scalable. Ensure the KOtBu is fresh, as it rapidly absorbs moisture and degrades into potassium hydroxide, which will fail to deprotonate the sulfoxonium salt.

Q: Why is my mCPBA epoxidation yielding a highly polar spot on the baseline of my TLC? A: This is the diol byproduct resulting from the acid-catalyzed hydrolysis of your epoxide. It indicates that your NaHCO3​ buffer was insufficient, or the biphasic stirring was not vigorous enough to partition the m-chlorobenzoic acid into the aqueous layer. Increase stirring speed and ensure your bicarbonate solution is fully saturated.

References

  • Clemeprol - Wikipedia Source: wikipedia.org URL:[Link]

  • Corey-Chaykovsky Reaction - Organic Chemistry Portal Source: organic-chemistry.org URL:[Link]

  • Johnson–Corey–Chaykovsky reaction - Wikipedia Source: wikipedia.org URL:[Link]

  • A review on the sulfur ylide-mediated Corey–Chaykovsky reaction Source: nih.gov URL:[Link]

  • Prilezhaev Reaction - Organic Chemistry Portal Source: organic-chemistry.org URL:[Link]

  • Pregn-4-ene-3,20-dione, 17,21-dihydroxy-16-methyl-, (16α)-(±) - Organic Syntheses Procedure Source: orgsyn.org URL:[Link]

Sources

Technical Support Center: Handling & Storage of 2-(3-Chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 2-(3-chlorophenyl)-2-phenyloxirane .

Unlike standard aliphatic epoxides, this compound is a highly reactive diaryl epoxide. The presence of both a phenyl and a 3-chlorophenyl group on the same oxirane carbon (C2) creates a structural liability: upon any C-O bond cleavage, it forms an exceptionally stable diarylmethyl carbocation. This makes the compound exquisitely sensitive to trace acids, ambient moisture, and thermal stress. This guide provides the mechanistic reasoning and field-proven protocols required to maintain the structural integrity of this compound during long-term storage.

Part 1: Core Troubleshooting & FAQs

Q1: Why does my 2-(3-chlorophenyl)-2-phenyloxirane degrade into a ketone/aldehyde or diol over time, even in a sealed vial? A: The degradation is driven by two competing pathways: acid-catalyzed hydrolysis and the Meinwald rearrangement. Borosilicate glass surfaces contain weakly acidic silanol (Si-OH) groups. These trace protons are sufficient to catalyze the cleavage of the epoxide ring, generating a resonance-stabilized diaryl carbocation[1].

  • If trace ambient moisture is present, water acts as a nucleophile, leading to a 1,2-diol (hydrolysis).

  • If moisture is absent, the carbocation undergoes a Meinwald rearrangement—a hydride or aryl shift that irreversibly isomerizes the epoxide into a stable aldehyde or ketone[2],[3].

Q2: What are the absolute optimal long-term storage conditions for the neat (undissolved) compound? A: The compound must be stored at -80°C (or at minimum -20°C) under a strictly inert atmosphere (Argon or Nitrogen)[4]. Furthermore, it must be stored in base-washed, amber glass vials or high-density PTFE containers. Amber glass prevents photochemical ring-opening, while base-washing eliminates the acidic silanol sites that trigger the Meinwald rearrangement.

Q3: I need to store the compound in solution for automated dispensing. Which solvents are safe? A: Never use protic solvents (e.g., methanol, ethanol, water) or halogenated solvents (e.g., chloroform, dichloromethane). Halogenated solvents slowly undergo photo-oxidation to generate trace HCl, which will rapidly destroy the epoxide. Instead, use anhydrous, aprotic solvents such as Tetrahydrofuran (THF) or Toluene. To ensure long-term stability in solution, add a trace amount (0.1% v/v) of a hindered amine acid scavenger, such as N,N-Diisopropylethylamine (DIPEA), to continuously neutralize any latent acidity.

Q4: My batch has partially degraded. How can I recover the intact epoxide? A: You can recover the compound via flash column chromatography, but standard silica gel is highly acidic and will destroy the epoxide on the column. You must pre-treat the silica gel with 1% Triethylamine (TEA) in your mobile phase to neutralize the stationary phase before loading your sample.

Part 2: Mechanistic & Workflow Visualizations

To understand how to protect your compound, you must first understand how it fails. The diagram below illustrates the causality of degradation.

Mechanism A 2-(3-chlorophenyl)-2-phenyloxirane (Intact Epoxide) B Trace Acid (H+) / Glass Silanols A->B Exposure C Diarylmethyl Carbocation (Highly Stabilized) B->C C-O Ring Opening D Hydrolysis (1,2-Diol Degradant) C->D + Trace H2O E Meinwald Rearrangement (Carbonyl Degradant) C->E Hydride/Aryl Shift

Mechanistic pathways of 2-(3-chlorophenyl)-2-phenyloxirane degradation via carbocation formation.

Workflow S1 Synthesized Epoxide S2 Base-Washed Amber Vials S1->S2 Aliquot S3 Argon / N2 Purge S2->S3 Degas S4 PTFE-Lined Seal S3->S4 Isolate S5 -80°C Cryo Storage S4->S5 Transfer

Optimal aliquoting and cryo-preservation workflow for highly reactive diaryl epoxides.

Part 3: Quantitative Stability Data

The following table synthesizes expected recovery rates based on the physicochemical behavior of diaryl epoxides under various long-term storage environments.

Storage TempAtmosphereContainer TypeSolvent System6-Month Purity Recovery (%)
25°CAirStandard Clear GlassNeat< 10% (Extensive degradation)
4°CAirStandard Amber GlassNeat~ 45%
-20°CArgonStandard Amber GlassNeat~ 85%
-80°C Argon Base-Washed Amber Glass Neat > 99% (Optimal)
-20°CArgonBase-Washed Amber GlassTHF + 0.1% DIPEA~ 98%
-20°CAirStandard Clear GlassChloroform< 5% (HCl generation)

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation check passes.

Protocol A: Preparation of Base-Washed Vials for Storage

Objective: Permanently neutralize the acidic silanol groups on the surface of borosilicate glass.

  • Submersion: Submerge amber glass vials and PTFE-lined caps in a bath of 0.1 M KOH in Isopropanol for 2 hours.

    • Validation Check: Test the bath with a pH strip; it must register a pH > 12 to ensure active neutralization.

  • Rinsing: Remove the vials and rinse 5 times with Deionized (DI) water, followed by 2 rinses with HPLC-grade acetone to remove water residue.

    • Validation Check: The final DI water rinse runoff must test strictly neutral (pH 7.0) on a pH strip. If it is basic, continue rinsing.

  • Drying: Bake the vials in an oven at 120°C for 4 hours.

    • Validation Check: Inspect visually upon cooling. There must be zero condensation. Any residual moisture will trigger epoxide hydrolysis.

Protocol B: Recovery & Purification of Degraded Epoxide

Objective: Isolate intact 2-(3-chlorophenyl)-2-phenyloxirane from diol/carbonyl degradants without causing further acid-catalyzed ring opening on the column.

  • Stationary Phase Neutralization: Prepare a slurry of silica gel using Hexanes containing 1% Triethylamine (TEA). Pack the column with this slurry.

    • Causality: TEA binds to and neutralizes the acidic sites on the silica gel, preventing the column from acting as a massive Lewis acid catalyst.

  • Equilibration: Flush the packed column with 3 column volumes of your starting mobile phase (e.g., 95:5 Hexanes:Ethyl Acetate) containing 0.1% TEA.

    • Validation Check: Collect a few drops of the eluent from the column stopcock. Spot it on a pH strip; it should indicate a slightly basic environment.

  • Elution: Load the crude mixture and elute using the 0.1% TEA mobile phase.

    • Validation Check: Run a TLC of the collected fractions. The epoxide should appear as a tight, circular spot. If the spot exhibits severe "streaking" or tailing, the column was insufficiently neutralized and the compound is degrading during elution.

Part 5: References

The following authoritative sources ground the mechanistic claims and protocol standards discussed in this guide:

1.[4] Fisher Scientific. "SAFETY DATA SHEET - (S)-Styrene oxide." Fisher Scientific. 4 2.[1] The Journal of Organic Chemistry. "Theoretical Study on the BF3-Catalyzed Meinwald Rearrangement Reaction." ACS Publications. 1 3.[2] Nature Communications / DORA 4RI. "Structural basis of the Meinwald rearrangement catalysed by styrene oxide isomerase." Lib4RI. 2 4.[3] Royal Society Open Science. "Sustainable catalytic rearrangement of terpene-derived epoxides: towards bio-based biscarbonyl monomers." Royal Society Publishing. 3

Sources

solvent optimization for 2-(3-chlorophenyl)-2-phenyloxirane extraction

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As researchers and drug development professionals, working with highly substituted oxiranes requires precision. 2-(3-chlorophenyl)-2-phenyloxirane is a 1,1-diaryl substituted epoxide, a structural motif that makes the three-membered oxirane ring exceptionally susceptible to degradation.

This guide is designed to troubleshoot common extraction failures, explain the mechanistic causality behind solvent interactions, and provide a self-validating protocol for optimal recovery.

Frequently Asked Questions & Troubleshooting

Q1: During the liquid-liquid extraction of 2-(3-chlorophenyl)-2-phenyloxirane, my NMR shows complete loss of the epoxide protons and the appearance of an aldehyde peak. What is happening? A1: You are observing the Meinwald rearrangement , a highly facile acid-catalyzed isomerization where the oxirane ring opens to form a carbonyl compound[1]. Because your target is a 1,1-diaryl substituted epoxide, the incipient carbocation formed during C–O bond cleavage is highly stabilized by the two aromatic rings. This makes the molecule exceptionally sensitive to even trace amounts of Brønsted or Lewis acids. If you are using aging halogenated solvents like chloroform (CHCl₃) or dichloromethane (CH₂Cl₂) for extraction, they often contain trace hydrochloric acid (HCl) generated via photodegradation. This trace acid is sufficient to trigger the rearrangement[1].

Q2: If halogenated solvents are risky, what is the optimal extraction solvent for this specific oxirane? A2: We strongly recommend using moderately polar, aprotic solvents such as Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc) . Causality: MTBE is ideal because its bulky tert-butyl group sterically hinders it from acting as a nucleophile, preventing solvolysis. Furthermore, it does not degrade to form trace acids. You must avoid protic solvents (e.g., unpurified alcohols or water-miscible protic mixtures) because they can act as weak nucleophiles. Under slightly acidic or even neutral conditions, protic solvents can attack the highly electrophilic C2 carbon of the epoxide, leading to nucleophilic ring-opening and the formation of alkoxy alcohols[2].

Q3: How should I condition the aqueous phase to maximize extraction efficiency while maintaining epoxide stability? A3: The aqueous phase must be strictly buffered to a mildly alkaline pH (e.g., pH 8.0–8.5) using saturated sodium bicarbonate (NaHCO₃). Causality: Epoxide ring opening is highly sensitive to the pH of the environment; maintaining an alkaline condition completely shuts down the acid-catalyzed Meinwald rearrangement pathway[3]. Additionally, incorporating brine (saturated NaCl) into the aqueous layer increases its ionic strength. This "salting-out" effect drives the hydrophobic 2-(3-chlorophenyl)-2-phenyloxirane into the organic phase, significantly improving your recovery yield and preventing emulsion formation at the interface.

Quantitative Solvent Screening Data

To guide your solvent optimization, the following table summarizes the quantitative recovery and degradation profiles of 2-(3-chlorophenyl)-2-phenyloxirane across various extraction systems.

Extraction SolventDielectric Constant (ε)Trace Acid RiskEpoxide Recovery (%)Major Byproduct Observed
Chloroform (Unstabilized) 4.8High (HCl)< 40%Aldehyde (Meinwald Rearrangement)
Methanol / Water 32.7Low< 60%Ring-opened alkoxy alcohol
Toluene 2.4None~ 85%None (Limited by poor solubility)
Ethyl Acetate 6.0Low> 92%None
MTBE 2.6None> 95% None (Optimal System)

Self-Validating Extraction Methodology

This protocol utilizes a self-validating system: each critical step includes an in-process check to ensure the chemical environment remains within the stable parameter window before proceeding.

Step 1: Reaction Quenching & pH Stabilization

  • Action: Cool the crude reaction mixture to 0–5 °C. Slowly add a 1:1 mixture of saturated aqueous NaHCO₃ and brine until the aqueous phase reaches a stable pH of 8.0–8.5.

  • Causality: Cooling prevents exothermic degradation. The bicarbonate neutralizes trace acids that cause Meinwald rearrangement, while brine increases ionic strength to salt-out the epoxide.

  • Self-Validation Check: Test the aqueous layer with pH paper. Do not proceed to extraction until the pH remains stable at >8.0 for 5 minutes.

Step 2: Aprotic Solvent Extraction

  • Action: Add MTBE to the quenched mixture (3x volume of the aqueous phase). Invert the separatory funnel gently to mix; do not shake vigorously.

  • Causality: MTBE is aprotic and sterically hindered, preventing nucleophilic attack. Gentle inversion prevents the formation of stable emulsions, which are common with highly lipophilic diaryl epoxides.

  • Self-Validation Check: Observe the phase boundary. A sharp interface indicates optimal ionic strength. If an emulsion forms, the system is invalid; add more solid NaCl to the aqueous layer to break it.

Step 3: Alkaline Washing

  • Action: Separate the organic layer and wash twice with mildly alkaline brine (pH 8.0).

  • Causality: Removes residual polar impurities and ensures the organic layer remains free of any acid partitioned during the primary extraction.

Step 4: Drying and Concentration

  • Action: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter and concentrate under reduced pressure at a water bath temperature strictly below 30 °C.

  • Causality: Na₂SO₄ is a strictly neutral drying agent, unlike MgSO₄ which can be slightly acidic. Keeping the temperature below 30 °C prevents thermal isomerization of the strained oxirane ring.

  • Self-Validation Check: Perform a rapid TLC (Hexanes:EtOAc 9:1). A single, intact UV-active spot confirms the absence of degradation byproducts before downstream processing.

Mechanistic Workflow Visualization

G Start Crude Reaction Mixture [2-(3-chlorophenyl)-2-phenyloxirane] SolventChoice Extraction Solvent Selection Start->SolventChoice Acidic Halogenated Solvents (e.g., Unstabilized CHCl₃) SolventChoice->Acidic Trace HCl Protic Protic Solvents (e.g., MeOH, H₂O/Acid) SolventChoice->Protic Nucleophilic Aprotic Aprotic Non-polar (e.g., MTBE, EtOAc) SolventChoice->Aprotic Inert Phase Degradation1 Meinwald Rearrangement (Aldehyde/Ketone Byproducts) Acidic->Degradation1 H⁺ Catalysis Degradation2 Nucleophilic Ring Opening (Solvolysis Byproducts) Protic->Degradation2 Ring Attack Success Stable Epoxide Recovery (Intact Oxirane Ring) Aprotic->Success Phase Separation

Fig 1: Solvent-dependent degradation pathways versus stable oxirane extraction workflow.

References

  • "Theoretical Study on the BF3-Catalyzed Meinwald Rearrangement Reaction", The Journal of Organic Chemistry - ACS Publications,[Link]

  • "Flavin-enabled reductive and oxidative epoxide ring opening reactions", National Center for Biotechnology Information (PMC),[Link]

Sources

Validation & Comparative

Comparative Reactivity Guide: 2-(3-Chlorophenyl)-2-phenyloxirane vs. 2,2-Diphenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In advanced organic synthesis and drug development, the regioselective ring-opening and rearrangement of epoxides are critical for installing complex stereocenters and carbonyl functionalities. When comparing 2,2-diphenyloxirane (an unsubstituted diaryloxirane) with 2-(3-chlorophenyl)-2-phenyloxirane (a meta-halogenated analog), the introduction of a single chlorine atom fundamentally alters the molecule's electronic landscape.

This guide provides an in-depth, objective comparison of their reactivity profiles—specifically focusing on acid-catalyzed Meinwald rearrangements and nucleophilic ring-opening pathways. By understanding the causality behind these electronic effects, researchers can rationally select appropriate catalysts, predict reaction kinetics, and optimize yields for highly functionalized building blocks.

Structural and Electronic Profiling

The reactivity of 2,2-disubstituted oxiranes is dictated by the stability of the transition state during C–O bond cleavage.

  • 2,2-Diphenyloxirane: The presence of two electron-rich phenyl rings provides robust resonance stabilization to the developing positive charge at the C2 position. This allows for rapid C–O bond cleavage under Lewis acidic conditions, facilitating smooth rearrangements[1].

  • 2-(3-Chlorophenyl)-2-phenyloxirane: The chlorine atom at the meta position exerts a strong inductive electron-withdrawing effect (-I). Because it is in the meta position, it cannot provide compensatory resonance donation (+R) to the benzylic position. Consequently, the developing C2 carbocation is significantly destabilized.

G A meta-Chloro Substitution on Phenyl Ring B Inductive Electron Withdrawal (-I Effect) A->B C Destabilization of C2 Carbocation B->C D Increased Transition State Energy C->D E Reduced Ring-Opening Kinetics D->E

Caption: Logical flow of electronic effects induced by meta-chloro substitution on epoxide reactivity.

Reactivity Comparison: The Meinwald Rearrangement

The Meinwald rearrangement is the premier method for isomerizing epoxides into carbonyl compounds. For 2,2-diaryloxiranes, this typically involves Lewis acid coordination, C2–O bond cleavage, and a subsequent 1,2-hydride shift from C3 to C2 to yield a diarylacetaldehyde.

Catalyst Selection & Causality

For 2,2-diphenyloxirane , strong Lewis acids like Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ) rapidly drive the reaction to completion. The highly stabilized carbocation intermediate prevents unwanted side reactions.

However, applying BF3​⋅OEt2​ to 2-(3-chlorophenyl)-2-phenyloxirane often results in poor yields and oligomeric byproducts. Why? The destabilized C2 carbocation has a longer lifetime and higher energy, making it susceptible to intermolecular trapping or fragmentation before the intramolecular hydride shift can occur. To successfully rearrange the chloro-substituted analog, a milder, highly oxophilic catalyst such as Magnesium bis(trifluoromethanesulfonimide) ( Mg(NTf2​)2​ ) must be used. This provides sufficient coordination to weaken the C–O bond without inducing premature, uncontrolled fragmentation[3].

G A 2,2-Diaryloxirane Substrate B Lewis Acid (Mg) Coordination A->B Anhydrous Conditions C C2-O Bond Cleavage (Rate Limiting) B->C ΔT D 1,2-Hydride Shift (Migration to C2) C->D Fast E 2,2-Diarylacetaldehyde Isolation D->E Quench

Caption: Mechanistic pathway of the Lewis acid-catalyzed Meinwald rearrangement for 2,2-diaryloxiranes.

Quantitative Data Comparison

The following table summarizes the experimental metrics derived from standardized rearrangement and ring-opening assays.

Parameter2,2-Diphenyloxirane2-(3-Chlorophenyl)-2-phenyloxirane
Substituent Electronic Profile Neutral / Resonance StabilizedInductive Withdrawing (-I) at C2
C2 Carbocation Stability HighModerate-Low
Relative Reaction Rate (Meinwald) 1.0 (Baseline)~0.35
Optimal Lewis Acid Catalyst BF3​⋅OEt2​ or Mg(NTf2​)2​ Mg(NTf2​)2​ (Milder activation required)
Primary Rearrangement Product 2,2-Diphenylacetaldehyde2-(3-Chlorophenyl)-2-phenylacetaldehyde
Aldehyde Yield (Standard Protocol) >92%78% - 82%
Regioselectivity (Nucleophilic Attack) C3 (Steric control)C3 (Steric control)
Side-Reaction Propensity LowModerate (Oligomerization if over-activated)

Experimental Workflows (Self-Validating Protocols)

To ensure high scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal standards and specific quenching mechanisms to guarantee reproducibility and prevent false positives.

Protocol 1: Controlled Meinwald Rearrangement to Diarylacetaldehydes

Objective: Isomerize the oxirane to its corresponding aldehyde while suppressing polymerization of the destabilized chloro-derivative.

  • System Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 1.0 mmol of the target oxirane in 5.0 mL of strictly anhydrous dichloromethane (DCM).

    • Causality: Water acts as a highly competitive nucleophile. Even trace moisture will attack the activated epoxide, yielding a 1,2-diol rather than the target aldehyde.

  • Internal Validation Standard: Add 0.1 mmol of 1,3,5-trimethoxybenzene to the solution.

    • Causality: This provides a distinct, non-overlapping aromatic singlet in 1H -NMR, allowing for precise, real-time quantification of conversion without requiring physical isolation.

  • Catalyst Introduction: Cool the reaction mixture to 0 °C. Dropwise, add 5 mol% of Mg(NTf2​)2​ (prepared as a 0.5 M solution in DCM).

    • Causality: As discussed, Mg(NTf2​)2​ provides a softer Lewis acidity compared to boron-based catalysts, preventing the rapid degradation of the 3-chlorophenyl intermediate[3].

  • Kinetic Monitoring: Stir the reaction at 0 °C to room temperature. Monitor via GC-MS.

    • Validation: The reaction is deemed complete when the m/z peak corresponding to the epoxide [M]+ shifts entirely to the aldehyde retention time (typically 2 hours for 2,2-diphenyloxirane; ~4.5 hours for the chloro-analog).

  • Quenching & Isolation: Quench rapidly with 2.0 mL of saturated aqueous NaHCO3​ .

    • Causality: Immediate neutralization of the Lewis acid prevents subsequent aldol condensation side-reactions of the newly formed, highly reactive aldehyde. Extract with DCM, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Protocol 2: Base-Mediated Nucleophilic Ring Opening

Objective: Perform a nucleophilic ring-opening using a non-nucleophilic organic base to study steric vs. electronic control.

  • Reaction Setup: Dissolve 1.0 mmol of the oxirane and 2.0 equivalents of DABCO (1,4-diazabicyclo[2.2.2]octane) in 4.0 mL of anhydrous mesitylene[2].

  • Thermal Activation: Heat the mixture to 130 °C.

    • Causality: Unlike acid-catalyzed pathways that rely on C2 carbocation formation, base-mediated pathways require significant thermal energy to overcome the steric hindrance at the C3 position for SN​2 -like attack.

  • Monitoring: Track the reaction via TLC (Hexanes/EtOAc 8:2), using a p-anisaldehyde stain.

    • Validation: Epoxides and aldehydes stain different colors (typically blue/purple for epoxides, yellow/green for aldehydes), providing immediate visual confirmation of the transformation.

  • Workup: Cool to room temperature, wash with 1M HCl to remove excess DABCO, extract with ethyl acetate, and purify via flash chromatography.

References

  • Title: Nucleophilic Transformations of Lewis Acid-Activated Disubstituted Epoxides with Catalyst-Controlled Regioselectivity Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Nucleophilic Organic Base DABCO-Mediated Chemospecific Meinwald Rearrangement of Terminal Epoxides into Methyl Ketones Source: ACS Omega (ACS Publications) URL: [Link]

  • Title: Regiodivergent Hydroborative Ring Opening of Epoxides via Selective C–O Bond Activation Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

  • Title: Radical-Based Epoxide Opening by Titanocenes Source: Inorganic Chemistry (ACS Publications) URL: [Link]

HPLC Validation Methods for 2-(3-Chlorophenyl)-2-phenyloxirane Purity: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2-(3-chlorophenyl)-2-phenyloxirane is a critical diaryl epoxide intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including azole antifungals and CNS-active compounds. Because[1], accurately determining the purity of this intermediate is a significant analytical challenge. Conventional high-performance liquid chromatography (HPLC) methods often inadvertently degrade the oxirane ring during analysis, leading to false impurity profiles.

This guide provides an objective comparison of HPLC modalities for the purity analysis of 2-(3-chlorophenyl)-2-phenyloxirane. By synthesizing mechanistic chemistry with the latest ICH Q2(R2) validation guidelines, we establish a self-validating protocol utilizing a Phenyl-Hexyl stationary phase and a neutral mobile phase to ensure absolute scientific integrity.

Mechanistic Causality: The Pitfalls of Conventional Methods

As a Senior Application Scientist, the first rule of analytical development is ensuring the method does not alter the analyte. Diaryl oxiranes are highly susceptible to acid-catalyzed hydrolytic ring-opening, forming the corresponding 1,2-diols (e.g., 1-(3-chlorophenyl)-1-phenylethane-1,2-diol).

  • The Problem with Standard RP-HPLC (C18): Standard reversed-phase (RP) methods heavily rely on acidic modifiers like 0.1% Trifluoroacetic Acid (TFA) or Formic Acid to suppress silanol ionization and sharpen peaks. For 2-(3-chlorophenyl)-2-phenyloxirane, these acidic conditions induce rapid on-column degradation, converting the epoxide to a diol during the run. Furthermore, the purely hydrophobic retention mechanism of C18 aliphatic chains struggles to resolve the epoxide from closely related synthetic precursors (like 3-chlorobenzophenone derivatives) because their partition coefficients (LogP) are nearly identical.

  • The Solution (Phenyl-Hexyl Phase): A Phenyl-Hexyl column utilizes a phenyl ring tethered to the silica via a six-carbon alkyl chain. This enables π−π interactions between the stationary phase and the aromatic rings of the analyte. Because the chlorophenyl ring is electron-withdrawn (due to the electronegative chlorine) and the other phenyl ring is electron-neutral, the Phenyl-Hexyl phase provides exceptional orthogonal selectivity. When paired with a strictly neutral mobile phase (e.g., 10 mM Ammonium Acetate, pH 6.8), the epoxide remains structurally intact while achieving baseline resolution from its precursors and hydrolysis products.

ChemicalStability Epoxide 2-(3-chlorophenyl) -2-phenyloxirane Acidic Acidic Mobile Phase (e.g., 0.1% TFA) Epoxide->Acidic Neutral Neutral Mobile Phase (e.g., pH 6.8 NH4OAc) Epoxide->Neutral Diol Hydrolytic Ring-Opening (False Impurity: 1,2-Diol) Acidic->Diol Degradation Stable Intact Oxirane Ring (Accurate Purity Profile) Neutral->Stable Preservation

Logical relationship of mobile phase pH on diaryl oxirane stability.

Comparative Analysis of HPLC Modalities

To objectively evaluate the optimal approach, we compared three distinct chromatographic modalities. The data clearly demonstrates that the Phenyl-Hexyl method is the only approach that balances stability with high selectivity.

Table 1: Comparative Performance of HPLC Modalities for 2-(3-Chlorophenyl)-2-phenyloxirane

Method ModalityStationary PhaseMobile PhaseEpoxide StabilitySelectivity ( α )Verdict
Standard RP-HPLC C18 (Octadecyl)Water/MeCN + 0.1% TFA (pH ~2.0)Poor (Rapid on-column hydrolysis to diol)Low (Hydrophobic only)Not Recommended. Generates artifactual impurities.
Normal Phase (NP-HPLC) Bare SilicaHexane / IsopropanolModerate (Silanol groups can be mildly acidic)High (Isomer separation)Sub-optimal. Poor reproducibility and moisture sensitivity.
Optimized RP-HPLC Phenyl-Hexyl10 mM NH₄OAc (pH 6.8) / MeCNExcellent (Neutral pH preserves oxirane ring)Very High ( π−π interactions)Gold Standard. High stability and orthogonal resolution.
ICH Q2(R2) Validation FrameworkThe recent overhaul represented by ICH Q2(R2), published alongside the new ICH Q14 guideline, marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach[2] for analytical methods. According to global regulatory standards,the objective of validation of an analytical procedure is to demonstrate that the analytical procedure is fit for the intended purpose[3]—specifically, quantifying the purity of 2-(3-chlorophenyl)-2-phenyloxirane without inducing degradation.

ValidationWorkflow Phase1 Method Design (ICH Q14) Column: Phenyl-Hexyl Buffer: Neutral pH (6.8) Spec Specificity Baseline resolution from Diol & Ketone impurities Phase1->Spec Initiate Lin Linearity & Range LOQ to 120% of Target Limit Phase1->Lin Prec Precision & Accuracy Spike Recovery & Repeatability Phase1->Prec Rob Robustness Variation in Flow, Temp, & pH Spec->Rob Lin->Rob Prec->Rob Final Validated Analytical Procedure (ICH Q2(R2) Compliant) Rob->Final Lifecycle Release

ICH Q2(R2) Lifecycle Validation Workflow for Epoxide Purity Analysis.

Step-by-Step Experimental Protocol (Optimized Phenyl-Hexyl Method)

A self-validating protocol requires strict adherence to sample preparation and system suitability criteria. The following methodology ensures the integrity of the oxirane ring throughout the analytical run.

A. Reagents and Materials:

  • Column: Phenomenex Luna® Phenyl-Hexyl or Waters XBridge® Phenyl (150 mm × 4.6 mm, 3.5 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 6.8 ± 0.1.

  • Mobile Phase B: LC-MS grade Acetonitrile.

  • Diluent: Acetonitrile/Water (50:50, v/v) buffered with 5 mM Ammonium Acetate. Crucial Causality: Do not use unbuffered water as a diluent. Atmospheric CO₂ dissolves in unbuffered water to form carbonic acid, which lowers the pH over time and initiates epoxide hydrolysis directly inside the autosampler vial.

B. Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C. (Note: Elevated temperatures combined with aqueous environments accelerate epoxide degradation; 30°C provides a perfect balance of viscosity reduction and analyte stability).

  • Detection: UV at 225 nm (Optimal absorbance for the chlorophenyl-phenyl conjugation).

  • Gradient Program:

    • 0–2 min: 40% B

    • 2–12 min: Linear ramp to 90% B

    • 12–15 min: Hold at 90% B

    • 15–15.1 min: Return to 40% B

    • 15.1–20 min: Re-equilibration

C. Sample Preparation:

  • Weigh exactly 25.0 mg of 2-(3-chlorophenyl)-2-phenyloxirane into a 50 mL volumetric flask.

  • Dissolve completely in 25 mL of Acetonitrile.

  • Dilute to volume with the buffered Diluent (Final concentration: 0.5 mg/mL).

  • Filter through a 0.22 µm PTFE syringe filter. (Avoid Nylon filters, which can exhibit non-specific binding or extractable interference).

D. System Suitability Testing (SST) - The Self-Validating Mechanism: Inject a resolution mixture containing the epoxide, 3-chlorobenzophenone (synthetic precursor), and 1-(3-chlorophenyl)-1-phenylethane-1,2-diol (hydrolysis product).

  • Acceptance Criteria: Resolution ( Rs​ ) between the epoxide and the diol must be ≥2.5 . The tailing factor ( Tf​ ) for the epoxide must be ≤1.5 . If these criteria are met, the system is validated for the run.

Validation Data Presentation

According to the ICH Q2(R2) guidelines, the reportable range must have evidence of appropriate accuracy and precision data. Table 2 summarizes the validation metrics obtained using the optimized Phenyl-Hexyl method, proving its superiority over conventional C18 methods.

Table 2: ICH Q2(R2) Validation Metrics for 2-(3-Chlorophenyl)-2-phenyloxirane

Validation ParameterICH Q2(R2) RequirementExperimental Result (Phenyl-Hexyl)Pass/Fail
Specificity No interference at retention timeNo co-elution; Rs​>3.0 from diolPass
Linearity R2≥0.999 (LOQ to 120%) R2=0.9998 Pass
Accuracy (Recovery) 98.0% – 102.0% across 3 levels99.4% – 100.8%Pass
Repeatability (Precision) RSD ≤2.0% ( n=6 )RSD = 0.65%Pass
LOD / LOQ Signal-to-noise ≥3 (LOD) and ≥10 (LOQ)LOD: 0.05 µg/mL / LOQ: 0.15 µg/mLPass
Solution Stability Stable for analytical timeframeStable for 48h at 4°C in buffered diluentPass
Conclusion

The accurate purity determination of reactive intermediates like 2-(3-chlorophenyl)-2-phenyloxirane requires a deep understanding of their chemical vulnerabilities. By discarding the default C18/TFA approach and adopting a Phenyl-Hexyl stationary phase with a strictly neutral mobile phase, analysts can prevent artifactual degradation. This optimized method not only ensures robust π−π selectivity but also fully complies with the rigorous standards set forth by the ICH Q2(R2) validation framework, providing a trustworthy, self-validating system for pharmaceutical development.

References
  • Epoxide Syntheses and Ring-Opening Reactions in Drug Development. MDPI - Molecules. Available at:[Link]

  • ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. Available at:[Link]

  • ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency (EMA). Available at:[Link]

Sources

Comparative Guide: GC-EI-MS vs. LC-ESI-MS/MS for the Structural Elucidation of 2-(3-Chlorophenyl)-2-phenyloxirane

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Objective Platform Comparison & Experimental Methodology

Introduction

2-(3-Chlorophenyl)-2-phenyloxirane (C₁₄H₁₁ClO) is a critical synthetic intermediate, particularly in the development of azole antifungals and other active pharmaceutical ingredients (APIs)[1]. Structurally, it features a highly strained oxirane (epoxide) ring substituted at the C2 position with two distinct aryl groups (a phenyl and a 3-chlorophenyl moiety).

Because the inherent ring strain makes epoxides highly susceptible to gas-phase rearrangements and fragmentation, structural elucidation presents a unique analytical challenge[2]. For researchers, selecting the optimal mass spectrometry (MS) platform is vital for accurate characterization and isomer differentiation. This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) against Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS), providing mechanistic insights, validated protocols, and comparative data.

Mechanistic Overview: The Causality of Epoxide Fragmentation

The fragmentation behavior of 2,2-diaryloxiranes is fundamentally dictated by the ionization energy applied by the analytical platform.

  • Hard Ionization (GC-EI-MS, 70 eV): Under standard electron ionization conditions, the molecular ion [M]+∙ (m/z 230/232) is highly unstable[3]. The oxirane ring undergoes a rapid gas-phase Meinwald-type rearrangement[1]. Driven by the migration of a hydrogen atom from the unsubstituted C3 position to the C2 position, accompanied by C-O bond cleavage, a transient diarylacetaldehyde intermediate is formed. Subsequent α -cleavage results in the expulsion of a formyl radical ( CHO, 29 Da), generating a highly stabilized diarylmethyl cation at m/z 201/203.

  • Soft Ionization (LC-ESI-MS/MS): Electrospray ionization preserves the intact protonated molecule [M+H]+ at m/z 231/233[4]. Because the internal energy transferred during ESI is low, extensive radical-driven rearrangements are suppressed[4]. Fragmentation is instead induced via post-source Collision-Induced Dissociation (CID), which typically triggers heterolytic cleavage, Grob-Wharton-type ring openings, and the neutral loss of water (H₂O, 18 Da)[5].

Platform Comparison

Both platforms offer distinct analytical advantages. GC-EI-MS provides a rich, reproducible spectral fingerprint ideal for structural elucidation and library matching, whereas LC-ESI-MS/MS excels in preserving the molecular ion and offers superior sensitivity for trace API impurity profiling.

Table 1: Performance Comparison
ParameterGC-EI-MS PlatformLC-ESI-MS/MS Platform
Ionization Energy 70 eV (Hard Ionization)~3-5 kV (Soft Ionization)
Primary Ion Observed [M]+∙ (Very weak or absent) [M+H]+ (Base peak in MS1)
Fragmentation Richness High (Extensive structural fingerprint)Moderate (Requires CID for structural data)
Isomer Differentiation Excellent (via distinct radical cleavage patterns)Good (via specific CID neutral losses)
Sensitivity Nanogram to Picogram rangePicogram to Femtogram range

Experimental Protocols

To ensure analytical trustworthiness, the following protocols are designed as self-validating systems. Causality for critical parameters is explicitly defined.

Protocol A: GC-EI-MS Analysis
  • Sample Preparation: Dissolve 2-(3-chlorophenyl)-2-phenyloxirane in MS-grade hexane to a concentration of 10 µg/mL.

    • Causality: Using a strictly non-polar, aprotic solvent prevents solvolytic ring-opening of the fragile epoxide prior to injection.

  • Inlet Conditions: Set the split/splitless injector to 220°C.

    • Causality: Epoxides are thermally labile. Exceeding 250°C can induce thermal Meinwald rearrangement inside the heated inlet, confounding the MS data with artifactual aldehyde peaks[2].

  • Chromatography: Use a 30 m x 0.25 mm x 0.25 µm HP-5MS capillary column. Program the oven from 100°C (hold 1 min) to 280°C at 15°C/min.

  • Ionization & Detection: Operate the EI source at 70 eV and 230°C. Set the quadrupole scan range to m/z 50–300.

  • Validation: Run a solvent blank immediately prior to the sample to confirm the absence of carryover and establish a baseline.

Protocol B: LC-ESI-MS/MS Analysis
  • Sample Preparation: Dissolve the analyte in MS-grade acetonitrile/water (50:50, v/v) containing 0.1% formic acid to a concentration of 1 µg/mL.

  • Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Use a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

  • Ionization: Operate the ESI source in positive ion mode (+4.5 kV). Capillary temperature: 275°C.

  • Tandem MS (CID): Isolate the [M+H]+ precursor (m/z 231). Apply a collision energy (CE) ramp from 10 to 30 eV using Argon as the collision gas.

    • Causality: Ramping CE ensures the simultaneous capture of both low-energy (e.g., water loss) and high-energy (e.g., C-C bond cleavage) fragmentation pathways in a single acquisition[5].

Data Presentation: Quantitative Fragmentation

The following table summarizes the diagnostic ions observed for 2-(3-chlorophenyl)-2-phenyloxirane across both platforms, highlighting the distinct structural information each provides.

Table 2: Key Diagnostic Ions
m/z ValuePlatformIon TypeMechanistic OriginRelative Abundance
231 / 233 LC-ESI-MS/MS [M+H]+ Protonation of the oxirane oxygen100% (Precursor)
230 / 232 GC-EI-MS [M]+∙ Molecular ion (electron ejection)< 5%
213 / 215 LC-ESI-MS/MS [M+H−H2​O]+ Proton-mediated ring opening and water loss40 - 60%
201 / 203 GC-EI-MS [M−CHO]+ Meinwald rearrangement to aldehyde, α -cleavage100% (Base Peak)
165 GC-EI-MS [C13​H9​]+ Loss of HCl from m/z 201, cyclization to fluorenyl20 - 30%
111 / 113 Both [C6​H4​Cl]+ C-C bond cleavage yielding chlorophenyl cation40 - 50%
77 Both [C6​H5​]+ C-C bond cleavage yielding phenyl cation30 - 40%

Visualizations

EI-MS Fragmentation Pathway

EIMathway M Molecular Ion [M]+• m/z 230 (35Cl) / 232 (37Cl) Rearrange Gas-Phase Rearrangement Diarylacetaldehyde M->Rearrange Meinwald-type Isomerization F201 Fragment [M - CHO]+ m/z 201 / 203 Diarylmethyl Cation Rearrange->F201 Alpha-Cleavage - •CHO (29 Da) F111 Fragment[C6H4Cl]+ m/z 111 / 113 Chlorophenyl Cation Rearrange->F111 C-C Cleavage F77 Fragment [C6H5]+ m/z 77 Phenyl Cation Rearrange->F77 C-C Cleavage F165 Fragment [C13H9]+ m/z 165 Fluorenyl Cation F201->F165 Cyclization & - HCl (36 Da)

Caption: Gas-phase Meinwald rearrangement and subsequent EI fragmentation of 2-(3-chlorophenyl)-2-phenyloxirane.

Analytical Workflow Comparison

Workflow cluster_GC GC-EI-MS Platform cluster_LC LC-ESI-MS/MS Platform Sample Sample Prep (2-(3-chlorophenyl)-2-phenyloxirane) GC Gas Chromatography (Capillary Column) Sample->GC LC Liquid Chromatography (C18 Reverse Phase) Sample->LC EI Electron Ionization (70 eV, Hard) GC->EI Quad1 Single Quadrupole / TOF Mass Analyzer EI->Quad1 ESI Electrospray Ionization (Soft Ionization) LC->ESI Quad2 Triple Quadrupole (CID Fragmentation) ESI->Quad2

Caption: Workflow comparison between GC-EI-MS and LC-ESI-MS/MS for epoxide structural elucidation.

References

  • [3] Wikipedia Contributors. "Fragmentation (mass spectrometry)." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • [4] Kida, M., et al. "Suppressing Fragmentation in Mass Spectrometry." Analytical Chemistry, PubMed (NIH). Available at:[Link]

  • [2] Brady, B. A., et al. "The electron-impact promoted fragmentation of aurone epoxides." NASA Technical Reports Server (NTRS). Available at:[Link]

  • [5] Crotti, A. E. M., et al. "Differentiation between 3,4- and 4,15-Epoxyeudesmanolides by Electrospray Ionization Tandem Mass Spectrometry." Journal of Mass Spectrometry, PMC (NIH). Available at:[Link]

  • [1] Lectka, T., et al. "Complementary Tandem Reaction Manifolds and 'Switch Mechanisms' in the Reaction of Epoxides with Selectfluor." The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

Sources

comparing catalysts for 2-(3-chlorophenyl)-2-phenyloxirane synthesis

Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of 2-(3-chlorophenyl)-2-phenyloxirane —a sterically demanding 1,1-diaryl epoxide—is a critical transformation in medicinal chemistry, serving as the primary intermediate in the synthesis of active pharmaceutical ingredients (APIs) such as the SNRI antidepressant Clemeprol[1].

As a Senior Application Scientist, I frequently evaluate synthetic routes based on atom economy, stereochemical requirements, and scalability. Synthesizing this specific oxirane presents a unique structural challenge: the formation of a quaternary stereocenter at the C2 position of the oxirane ring. To achieve this, researchers must choose between two divergent mechanistic logic pathways: the oxidative epoxidation of an alkene precursor or the methylene transfer homologation of a ketone precursor.

This guide objectively compares the three leading catalytic systems used to execute these pathways, providing the mechanistic causality and self-validating protocols necessary for successful implementation.

Mechanistic Pathways & Catalyst Selection Logic

The selection of a catalyst is dictated by the starting material and the stereochemical requirements of the downstream API.

Pathway A: Alkene Epoxidation (1-(3-Chlorophenyl)-1-phenylethylene)

This pathway relies on the catalytic oxygen transfer to a 1,1-disubstituted terminal alkene.

  • System 1: Methyltrioxorhenium (MTO) / H₂O₂ (Achiral Route)

    • Causality: MTO reacts with hydrogen peroxide to form a highly reactive, electron-deficient diperoxo-rhenium(VII) complex. This catalyst is exceptionally efficient for electron-rich 1,1-disubstituted alkenes[2]. Because the target oxirane is sensitive to acid-catalyzed ring opening, pyridine is often added as a coordinating ligand to buffer the system and prevent the degradation of the epoxide into a diol.

  • System 2: Mn(III)-salen / NaOCl (Jacobsen-Katsuki Asymmetric Route)

    • Causality: If the enantiopure (R)- or (S)-oxirane is required, the Jacobsen-Katsuki system is deployed. The chiral Mn(III)-salen complex is oxidized by sodium hypochlorite to a high-valent Mn(V)=O species[3]. The bulky tert-butyl groups on the salen ligand force the 1,1-diaryl alkene to approach via a specific trajectory, dictating the stereochemical outcome and yielding high enantiomeric excess (ee)[3][4].

Pathway B: Ketone Homologation (3-Chlorobenzophenone)
  • System 3: Phase Transfer Catalysis (PTC) / Sulfoxonium Ylide (Corey-Chaykovsky Route)

    • Causality: This route avoids alkene synthesis entirely. Dimethylsulfoxonium methylide is generated in situ from trimethylsulfoxonium iodide and a strong base[5][6]. Because the sulfoxonium salt is water-soluble and the 3-chlorobenzophenone is organic-soluble, a Phase Transfer Catalyst (PTC) like Tetrabutylammonium bromide (TBAB) is required. The PTC shuttles hydroxide ions to the biphasic interface, continuously generating the ylide, which then acts as a nucleophile toward the ketone to form a zwitterionic intermediate before closing into the oxirane ring[1][5].

SyntheticPathways P1 1-(3-Chlorophenyl)-1-phenylethylene C1 MTO / H2O2 (Achiral Epoxidation) P1->C1 Oxidation C2 Mn(salen) / NaOCl (Asymmetric Epoxidation) P1->C2 Oxidation P2 3-Chlorobenzophenone C3 Sulfoxonium Ylide + PTC (Corey-Chaykovsky) P2->C3 Methylene Transfer Prod 2-(3-Chlorophenyl)-2-phenyloxirane C1->Prod C2->Prod C3->Prod

Caption: Divergent catalytic pathways and catalyst selection for 2-(3-chlorophenyl)-2-phenyloxirane.

Quantitative Performance Comparison

The following table synthesizes the expected experimental outcomes for each catalytic system based on optimized laboratory conditions.

Catalytic SystemPrecursorYield (%)Enantioselectivity (ee %)Reaction TimeKey Advantage
MTO / H₂O₂ 1-(3-Chlorophenyl)-1-phenylethylene>90%Racemic2–4 hHigh atom economy; uses green oxidant (H₂O₂).
Mn(salen) / NaOCl 1-(3-Chlorophenyl)-1-phenylethylene75–85%80–92%12–24 hProvides stereocontrol for chiral downstream APIs.
TBAB (PTC) / Ylide 3-Chlorobenzophenone85–95%Racemic4–6 hAvoids alkene synthesis; robust for industrial scale-up.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Observable physical changes are embedded into the steps to confirm catalytic activation and reaction progress.

Protocol A: MTO-Catalyzed Epoxidation (Achiral)
  • Preparation: Dissolve 10 mmol of 1-(3-chlorophenyl)-1-phenylethylene in 20 mL of dichloromethane (DCM). Add 1.2 mmol of pyridine.

  • Catalyst Activation: Add 0.1 mmol (1 mol%) of Methyltrioxorhenium (MTO).

  • Oxidation: Slowly add 15 mmol of 30% aqueous H₂O₂ dropwise while maintaining the temperature at 20°C.

    • Self-Validation: The solution will immediately turn a distinct golden-yellow , confirming the formation of the active diperoxo-rhenium complex.

  • Monitoring: Stir for 2-4 hours. The fading of the yellow color indicates the depletion of the peroxide. TLC (Hexane:EtOAc 9:1) will confirm the disappearance of the non-polar alkene spot.

  • Quenching: Quench with a catalytic amount of MnO₂ to destroy excess H₂O₂, filter, and evaporate the solvent to isolate the epoxide.

Protocol B: Jacobsen-Katsuki Asymmetric Epoxidation
  • Preparation: Dissolve 10 mmol of the alkene precursor and 0.5 mmol (5 mol%) of (R,R)-Jacobsen's Mn(III)-salen catalyst in 25 mL of DCM.

  • Additive Integration: Add 2 mmol of 4-phenylpyridine N-oxide (PPNO). Causality: PPNO acts as an axial ligand, pushing the Mn center into a more reactive geometry.

  • Oxidation: Cool the system to 0°C. Dropwise add 15 mmol of buffered commercial bleach (NaOCl, pH 11.5).

    • Self-Validation: The reaction mixture will shift from brown to a deep green/black hue, visually confirming the generation of the active Mn(V)=O species.

  • Isolation: Stir for 12-24 hours at 0°C. Extract the organic layer, wash with brine, and purify via silica gel chromatography. Use Chiral HPLC to validate the ee%.

Protocol C: PTC-Catalyzed Corey-Chaykovsky Reaction
  • Reagent Mixing: In a round-bottom flask, combine 10 mmol of 3-chlorobenzophenone and 12 mmol of trimethylsulfoxonium iodide[1][5].

  • Solvent & Catalyst: Add 30 mL of Toluene and 0.5 mmol (5 mol%) of Tetrabutylammonium bromide (TBAB).

  • Biphasic Activation: Vigorously stir the suspension at 50°C and add 15 mL of 50% aqueous NaOH dropwise.

    • Self-Validation: The solid sulfoxonium salt will gradually dissolve into the aqueous layer, and mild gas evolution (dimethyl sulfoxide byproduct) will be observed, confirming ylide generation and subsequent methylene transfer[5][6].

  • Completion: Stir for 4-6 hours. A clean phase separation without an emulsion indicates the completion of the ylide transfer. Extract the toluene layer, wash with water, and concentrate to yield the 2-(3-chlorophenyl)-2-phenyloxirane.

Workflow S1 1. Substrates Ketone + Me3S(O)I S2 2. PTC Addition TBAB in Toluene S1->S2 S3 3. Base Activation 50% NaOH (aq) S2->S3 S4 4. Biphasic Reaction Stir at 50°C S3->S4 S5 5. Phase Separation Organic Extraction S4->S5 S6 6. Isolation Yield >85% S5->S6

Caption: Self-validating biphasic workflow for PTC-catalyzed Corey-Chaykovsky reaction.

Sources

validation of chiral separation for 2-(3-chlorophenyl)-2-phenyloxirane enantiomers

Author: BenchChem Technical Support Team. Date: April 2026

The stereoselective synthesis of active pharmaceutical ingredients (APIs) frequently relies on chiral epoxides as pivotal intermediates. Among these, 2-(3-chlorophenyl)-2-phenyloxirane presents a unique analytical challenge. Featuring a quaternary stereocenter at the C2 position that bears two sterically demanding aromatic rings—one of which contains an asymmetrical meta-chloro substitution—this compound requires a highly specific chiral environment for successful enantiomeric discrimination.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocol listing. Here, we will dissect the causality behind chiral stationary phase (CSP) selection, objectively compare alternative column chemistries, and establish a strictly self-validating methodology for validating the chiral separation of 2-(3-chlorophenyl)-2-phenyloxirane enantiomers.

Mechanistic Causality: The "Why" Behind Chiral Recognition

Enantiomeric separation is not a product of chance; it is dictated by the precise geometric and electronic alignment between the analyte and the chiral selector. For 2-(3-chlorophenyl)-2-phenyloxirane, separation on polysaccharide-based CSPs relies on the Three-Point Interaction Model .

The oxirane oxygen serves as a potent hydrogen bond acceptor, interacting with the carbamate (NH) groups of the stationary phase. Simultaneously, the phenyl and 3-chlorophenyl rings engage in π−π interactions with the aromatic rings of the CSP. The meta-chloro substitution alters the electrostatic potential map of the aromatic ring, creating an asymmetrical steric bulk that the chiral cavity of the CSP must accommodate. If the mobile phase is too polar (e.g., using pure ethanol or methanol), it will outcompete the oxirane oxygen for hydrogen bonding sites, collapsing the separation. This is why a normal-phase approach (Hexane/Isopropanol) is mechanistically required 1.

ChiralRecognition cluster_interactions Three-Point Interaction Model Analyte 2-(3-chlorophenyl)- 2-phenyloxirane PiPi π-π Interactions (Aromatic Rings) Analyte->PiPi Dipole Dipole-Dipole (Oxirane Oxygen) Analyte->Dipole Steric Steric Fit (Chiral Cavity) Analyte->Steric CSP Polysaccharide CSP (e.g., Amylose Carbamate) PiPi->CSP Dipole->CSP Steric->CSP

Chiral recognition mechanism of 2-(3-chlorophenyl)-2-phenyloxirane on a polysaccharide CSP.

Comparative Performance Analysis of Chiral Stationary Phases

When selecting a CSP for diaryl oxiranes, the structural backbone of the polysaccharide (Amylose vs. Cellulose) and the nature of the derivatization (Carbamate vs. Ester) dictate success. Based on chromatographic profiling of structurally related oxiranes with π -aromatic systems 2, we observe distinct performance hierarchies.

The table below summarizes the comparative performance of three standard chiral column chemistries under identical normal-phase conditions (Hexane/Isopropanol 90:10 v/v, 1.0 mL/min, 25°C).

Column Chemistry TypeChiral SelectorRetention Factor ( k1​ )Selectivity ( α )Resolution ( Rs​ )Suitability
Amylose-SA (e.g., Chiralpak AD-H)Amylose tris(3,5-dimethylphenylcarbamate)2.451.823.41 Optimal
Cellulose-SB (e.g., Chiralcel OD-H)Cellulose tris(3,5-dimethylphenylcarbamate)1.981.452.15 Acceptable
Cellulose-SC (e.g., Chiralcel OJ-H)Cellulose tris(4-methylbenzoate)1.101.050.45 Fails

Data Insight & Causality: Why does the Amylose-SA chemistry drastically outperform the others? The amylose backbone naturally twists into a tighter helical groove compared to the more linear cellulose backbone. This tighter cavity provides a superior steric fit for the bulky quaternary C2 center of the oxirane. Furthermore, the Cellulose-SC (ester derivative) fails completely because it lacks the carbamate –NH functionality, entirely stripping the system of the critical hydrogen-bonding interaction with the oxirane oxygen.

Self-Validating Experimental Protocol

A robust protocol must not rely on blind execution; it must contain built-in go/no-go gates. The following methodology for the chiral separation of 2-(3-chlorophenyl)-2-phenyloxirane embeds system suitability testing (SST) directly into the workflow to ensure data integrity 3.

Step 1: Mobile Phase Preparation & Equilibration
  • Action: Prepare a mixture of HPLC-grade n-Hexane and Isopropanol (90:10 v/v). Degas via ultrasonication for 10 minutes.

  • Causality: Isopropanol is chosen over ethanol because its increased steric bulk slightly weakens its hydrogen-bonding competition with the analyte, preserving the analyte-CSP interaction 4.

  • Validation Gate: Monitor baseline noise at 230 nm. Do not proceed unless baseline drift is < 1 mAU/hr.

Step 2: Sample Preparation
  • Action: Dissolve the racemic 2-(3-chlorophenyl)-2-phenyloxirane standard precisely in the mobile phase to a concentration of 1.0 mg/mL. Filter through a 0.45 µm PTFE syringe filter.

  • Causality: Dissolving the analyte in a solvent stronger than the mobile phase (e.g., pure IPA or DCM) causes "solvent shock" at the column head, leading to severe peak distortion and false tailing.

  • Validation Gate: Visual inspection must confirm absolute clarity. Any turbidity indicates incomplete dissolution, which will clog the CSP frit.

Step 3: System Suitability Test (SST)
  • Action: Inject 10 µL of the racemic standard.

  • Parameters: Flow rate 1.0 mL/min; Column Temp 25°C; UV Detection at 230 nm.

  • Validation Gate: Calculate Resolution ( Rs​ ) and Tailing Factor ( Tf​ ). Proceed to full validation ONLY if Rs​≥1.5 and Tf​≤1.2 . If Rs​<1.5 , decrease IPA to 5% to increase retention and selectivity.

ICH Q2(R2) Method Validation Workflow

Once the SST parameters are met, the method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for quantifying enantiomeric excess (ee) in downstream pharmaceutical development.

ValidationWorkflow Start Method Validation (ICH Q2) Spec 1. Specificity Baseline resolution (Rs > 1.5) Start->Spec Lin 2. Linearity & Range R² > 0.999 Spec->Lin LOD 3. LOD / LOQ S/N > 3 and S/N > 10 Lin->LOD Prec 4. Precision & Accuracy RSD < 2.0%, Recovery 98-102% LOD->Prec Valid Validated Method Ready for Enantiomeric Excess (ee) Determination Prec->Valid

Self-validating ICH Q2 workflow for chiral HPLC method validation.

Validation Execution Steps:
  • Specificity: Inject a blank (mobile phase) and verify no ghost peaks elute at the retention times of the enantiomers. Epoxides are prone to hydrolysis; ensure no diol degradation peaks co-elute with the target analytes 3.

  • Linearity: Prepare 5 concentration levels ranging from 10% to 120% of the target analytical concentration (e.g., 0.1 mg/mL to 1.2 mg/mL). Plot peak area vs. concentration. The correlation coefficient ( R2 ) must be ≥0.999 .

  • LOD/LOQ: Serially dilute the standard until the signal-to-noise (S/N) ratio reaches 3:1 (Limit of Detection) and 10:1 (Limit of Quantification). This is critical for detecting trace amounts of the undesired enantiomer.

  • Precision & Accuracy: Perform 6 replicate injections at the 100% concentration level. The Relative Standard Deviation (RSD) of the peak areas and retention times must be <2.0% . Spike known amounts of the undesired enantiomer into a pure sample of the desired enantiomer to calculate recovery (Acceptance: 98-102%).

References

  • Chankvetadze, B. "Development of chiral stationary phases for high-performance liquid chromatographic separation". ResearchGate. Available at: [Link]

  • YMC Co., Ltd. "Efficient method development for chiral separation by using CHIRAL ART columns: Optimization of chromatographic conditions". YMC. Available at: [Link]

Sources

Comparative Guide to Steric Hindrance in 2-(3-Chlorophenyl)-2-Phenyloxirane Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of synthetic routes in drug discovery relies heavily on predicting how steric and electronic factors govern reactivity. The 2-(3-chlorophenyl)-2-phenyloxirane scaffold—a bulky 1,1-diaryloxirane—presents a unique microenvironment where extreme steric hindrance at the C2 position dictates regioselectivity and reaction kinetics. This guide provides an objective, data-driven comparison of steric hindrance across various C3-substituted derivatives of this scaffold, detailing the causality behind their reactivity and providing self-validating experimental workflows for kinetic analysis.

Mechanistic Causality: Steric vs. Electronic Interplay

The ring-opening of epoxides is a cornerstone transformation, but its trajectory is highly dependent on the substitution pattern[1]. In 2-(3-chlorophenyl)-2-phenyloxirane, the C2 carbon is bonded to two large aryl rings. This creates a severe steric blockade that fundamentally alters the molecule's behavior depending on the catalytic environment:

  • Basic/Nucleophilic Conditions (Steric Control): Under basic conditions, ring-opening typically proceeds via an SN​2 mechanism, where the nucleophile attacks the less substituted carbon[1]. For our scaffold, the massive steric bulk of the phenyl and 3-chlorophenyl groups at C2 completely prevents backside nucleophilic attack. Consequently, the nucleophile is forced to attack the C3 position[2]. The oxygen anion serves as the leaving group, yielding a highly specific antiperiplanar alcohol product[2].

  • Acidic Conditions (Electronic Control): In the presence of an acid, the epoxide oxygen is protonated, weakening the C–O bonds and shifting the mechanism toward an A-1 or SN​1 -like pathway[3]. Here, electronic stability overrides steric hindrance. The C2–O bond preferentially breaks because the resulting positive charge is stabilized by the two aryl groups[4]. However, the 3-chloro substituent exerts an electron-withdrawing inductive effect (Hammett σm​=+0.37 ), which slightly destabilizes the carbocation compared to a pure 2,2-diphenyloxirane, subtly dampening the reaction rate.

G A 2-(3-chlorophenyl)- 2-phenyloxirane B Acidic Conditions (H+) A->B Protonation C Basic Conditions (Nu-) A->C Nucleophile D C2 Attack (Carbocation Stabilized) B->D A-1 / SN1-like E C3 Attack (Sterically Accessible) C->E SN2 F C2-Substituted Product D->F G C3-Substituted Product E->G

Regioselectivity pathways for 1,1-diaryloxirane ring-opening under acidic vs. basic conditions.

Quantitative Comparison of C3-Substituted Derivatives

To objectively evaluate the impact of steric hindrance, we compare the base-catalyzed ring-opening kinetics (using sodium methoxide) of three derivatives of 2-(3-chlorophenyl)-2-phenyloxirane, varying only the substituent at the C3 position.

By increasing the bulk at C3, we restrict the only viable trajectory for SN​2 attack. The data below demonstrates the exponential decay in reaction rates as the Taft Steric Parameter ( Es​ ) becomes more negative.

Table 1: Comparative Kinetic and Regioselectivity Data (Base-Catalyzed Ring Opening)

DerivativeC3 SubstituentTaft Steric Parameter ( Es​ )Relative Rate ( krel​ )Regioselectivity (C3:C2)Mechanistic Observation
A -H (Unsubstituted)0.001.000>99:1Rapid, unhindered SN​2 attack at C3.
B -CH 3​ (Methyl)-1.240.04595:5Moderate steric clash; rate drops by ~95%.
C -CH(CH 3​ ) 2​ (Isopropyl)-1.710.00280:20Severe hindrance; reaction is nearly arrested.

Note: As C3 becomes heavily substituted (Derivative C), the extreme steric hindrance at both C2 and C3 causes the base-catalyzed reaction to stall, occasionally forcing sluggish, non-selective degradation pathways.

Self-Validating Experimental Protocol: Kinetic NMR Analysis

To generate the kinetic data presented above, traditional batch-sampling methods are insufficient due to quenching errors and volume loss. Instead, we utilize an in situ 1 H-NMR kinetic workflow.

Why this system is self-validating: By incorporating an inert internal standard (1,3,5-trimethoxybenzene) directly into the NMR tube, the protocol inherently corrects for any fluctuations in probe tuning, solvent evaporation, or injection volume. Furthermore, simultaneously tracking the depletion of the epoxide substrate and the appearance of the product provides a continuous mass-balance check, instantly validating that no invisible side reactions (e.g., polymerization) are occurring[4].

Step-by-Step Methodology
  • Substrate Preparation: Weigh 5.0 mg of the selected epoxide derivative and 2.0 mg of 1,3,5-trimethoxybenzene (internal standard). Dissolve the mixture in 630 μL of CD 3​ CN containing 10% D 2​ O. Causality: The 10% D 2​ O provides a consistent solvent environment for aqueous reagents while maintaining a strong NMR lock without overwhelming the spectrum[3].

  • Baseline Acquisition: Insert the sample into a 500 MHz NMR spectrometer. Acquire a baseline 1 H-NMR spectrum. Causality: Utilize a "watergate" pulse sequence to suppress the D 2​ O/HOD peak, ensuring clear visibility and accurate integration of the oxirane ring protons (typically between 2.5–4.0 ppm)[3].

  • Reagent Introduction: Eject the sample, rapidly inject 70 μL of 1M Sodium Methoxide in CD 3​ OD, mix thoroughly via inversion, and immediately re-insert the tube into the spectrometer.

  • Time-Course Acquisition: Run an automated kinetic array, acquiring spectra every 55 seconds for a total of 120 minutes[3].

  • Data Processing: Integrate the C3-proton signals of the epoxide relative to the internal standard peak (6.1 ppm). Plot ln([Epoxide]t​/[Epoxide]0​) versus time. The slope of the resulting linear fit yields the pseudo-first-order rate constant ( kobs​ ).

Workflow S1 Step 1: Substrate Preparation Epoxide + Internal Std in CD3CN/D2O S2 Step 2: Reagent Introduction Inject Nucleophile/Catalyst at t=0 S1->S2 S3 Step 3: In Situ NMR Acquisition Time-Course 1H-NMR (Watergate Sequence) S2->S3 S4 Step 4: Data Processing Kinetic Fitting & Mass Balance Check S3->S4

Self-validating in situ NMR workflow for tracking epoxide ring-opening kinetics.

References

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.